5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• CAS: 524740-42-9

Core Science & Biosynthesis

In-Depth Technical Guide: 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

CAS Number: 524740-42-9

This technical guide provides a comprehensive overview of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a fluorinated heterocyclic compound of interest to researchers, scientists, and professionals in drug development. This document details its chemical and physical properties, provides a plausible experimental protocol for its synthesis, and explores its potential applications, particularly as a building block in the synthesis of more complex molecules.

Chemical and Physical Properties

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a liquid at room temperature.[1] The incorporation of a trifluoromethyl group can significantly influence the compound's acidity, stability, and reactivity. The properties of this compound are summarized in the table below.

Property	Value	Reference
CAS Number	524740-42-9	[1][2][3][4][5]
Molecular Formula	C₅H₄BrF₃N₂	[1][2][3][5]
Molecular Weight	228.9979 g/mol	[1]
Physical Form	Liquid	[1]
Boiling Point	189 °C	[5]
Density	1.8±0.1 g/cm³	[5]
Purity	Typically ≥95%	[1]
InChI	InChI=1S/C5H4BrF3N2/c1-11-4(6)2-3(10-11)5(7,8,9)/h2H,1H3	[1]
InChI Key	HBGAUXPKRSEUFW-UHFFFAOYSA-N	[1]
SMILES	CN1C(=CC(=N1)C(F)(F)F)Br

Experimental Protocols

Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole

This procedure is adapted from a general method for the synthesis of regioisomeric trifluoromethylated pyrazoles.[6][7]

Materials:

• 4-ethoxy-1,1,1-trifluoro-3-buten-2-one

• Methylhydrazine

• Ethanol

• Apparatus for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-ethoxy-1,1,1-trifluoro-3-buten-2-one in ethanol.

• Slowly add an equimolar amount of methylhydrazine to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure.

• The resulting crude product will be a mixture of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and its regioisomer, 1-methyl-5-(trifluoromethyl)-1H-pyrazole.

• Separate the desired 1-methyl-3-(trifluoromethyl)-1H-pyrazole from the regioisomeric mixture by fractional distillation under reduced pressure.

Step 2: Bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole

This step utilizes N-bromosuccinimide (NBS) for the bromination of the pyrazole ring under mild conditions.[6][7]

Materials:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole

• N-bromosuccinimide (NBS)

• A suitable solvent (e.g., acetonitrile or dichloromethane)

• Apparatus for stirring at controlled temperature

Procedure:

• Dissolve the purified 1-methyl-3-(trifluoromethyl)-1H-pyrazole in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add one equivalent of N-bromosuccinimide (NBS) portion-wise to the stirred solution, maintaining the low temperature.

• Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

• Purify the product by column chromatography on silica gel if necessary.

Logical Relationships in Synthesis

The synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole follows a logical progression from commercially available starting materials to the final product through two key transformations: heterocycle formation and subsequent electrophilic substitution.

Caption: Synthetic workflow for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Applications in Research and Drug Development

While specific biological activities or involvement in signaling pathways for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole have not been extensively reported in the literature, its structural features make it a valuable building block in medicinal chemistry and agrochemistry. Pyrazole derivatives, in general, are known to exhibit a wide range of biological activities. The presence of the trifluoromethyl group can enhance metabolic stability and cell permeability of molecules, making this compound an attractive starting point for the synthesis of novel bioactive compounds.

The bromo-substituent at the 5-position provides a reactive handle for further chemical modifications, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig couplings), allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures.

Experimental Workflow for Derivatization

The utility of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a synthetic intermediate can be illustrated by a general experimental workflow for its derivatization via a Suzuki cross-coupling reaction.

Caption: Workflow for derivatization via Suzuki cross-coupling.

Due to the limited publicly available data on the specific biological applications and signaling pathways of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, this guide focuses on its chemical properties and synthetic utility. Further research is required to elucidate its potential roles in biological systems.

References

• 1. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 2. 524740-42-9 | 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole - Moldb [moldb.com]
• 3. 524740-42-9 | MFCD16616796 | 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole [aaronchem.com]
• 4. 524740-42-9 5-BROMO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE [chemsigma.com]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Physicochemical Properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring a bromine atom and a trifluoromethyl group on the pyrazole core, imparts specific electronic and lipophilic properties that make it a valuable building block for the synthesis of novel bioactive molecules. This technical guide provides a comprehensive overview of the known physicochemical properties of this compound, detailed experimental protocols for its synthesis, and visualizations of the synthetic workflow.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Property	Value	Source
Molecular Formula	C₅H₄BrF₃N₂	CymitQuimica[1]
Molecular Weight	228.99 g/mol	CymitQuimica[1]
CAS Number	524740-42-9	CymitQuimica[1]
Appearance	Colorless to light yellow liquid	ChemicalBook[2]
Boiling Point	189 °C	ChemicalBook[2]
Density	1.82 g/cm³	ChemicalBook[2]
Flash Point	70 °C	ChemicalBook[2]
pKa (Predicted)	-1.95 ± 0.10	ChemicalBook[2]
LogP (Predicted)	2.19	ChemScene[3]
Solubility	No experimental data available. Expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.

Experimental Protocols

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

The synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole can be achieved via the regioselective bromination of its precursor, 1-methyl-3-(trifluoromethyl)-1H-pyrazole. A common and effective method for this transformation is the use of N-bromosuccinimide (NBS) as the brominating agent under mild conditions.[4][5]

Reaction Scheme:

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Materials:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Water (deionized)

• Dichloromethane (DCM)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equivalent) in anhydrous acetonitrile.

• Addition of NBS: To the stirred solution, add N-bromosuccinimide (1.05 equivalents) portion-wise at room temperature. The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is generally complete within a few hours.

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volumes).

• Purification: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Chromatography: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.[6]

Experimental Workflow:

Experimental workflow for the synthesis of the target compound.

Signaling Pathways and Biological Activity

To date, there is no publicly available information detailing the involvement of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in specific signaling pathways or its definitive biological activities. As a versatile chemical intermediate, its biological effects would be contingent on the larger molecular structures into which it is incorporated.

The logical relationship for its utility is as a precursor for more complex molecules, as depicted below.

Utility of the compound as a chemical intermediate.

Conclusion

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a valuable fluorinated building block with a defined set of physicochemical properties. The synthetic protocol outlined in this guide provides a reliable method for its preparation, enabling its use in the development of novel compounds for research and drug discovery. Further studies are warranted to explore its potential biological activities and applications in various signaling pathways.

References

• 1. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 2. 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole | 524740-42-9 [amp.chemicalbook.com]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]
• 5. thieme-connect.com [thieme-connect.com]
• 6. mdpi.com [mdpi.com]

In-Depth Technical Guide: Spectral and Experimental Data of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data and experimental protocols related to the chemical compound 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This pyrazole derivative is of significant interest in medicinal chemistry and drug development due to its unique structural features, which can influence its biological activity and pharmacokinetic properties. This document is intended to serve as a core reference for researchers engaged in the synthesis, characterization, and application of this and related compounds.

Chemical Properties and Structure

Property	Value
IUPAC Name	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS Number	524740-42-9[1]
Molecular Formula	C₅H₄BrF₃N₂[1]
Molecular Weight	228.9979 g/mol [1]
Physical Form	Liquid[1]
Purity	Typically ≥95%

Structure:

Caption: Chemical structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Spectroscopic Data

While a complete, experimentally verified dataset for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is not available in a single public source, the following tables summarize expected and observed spectral data based on the analysis of closely related compounds and general principles of spectroscopy.

¹H NMR (Proton Nuclear Magnetic Resonance)

The ¹H NMR spectrum is expected to show two main signals: a singlet for the methyl group protons and a singlet for the proton on the pyrazole ring.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
~ 3.7 - 4.2	Singlet	3H	N-CH₃	The exact shift is influenced by the solvent and the electronic effects of the substituents. For a similar compound, tert-butyl (5-bromo-1-methyl-1H-pyrazol-3-yl) carbamate, the N-CH₃ signal appears at 3.70 ppm.[2]
~ 6.5 - 7.0	Singlet	1H	C4-H	The proton at the 4-position of the pyrazole ring. Its chemical shift is sensitive to the substituents at positions 3 and 5.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The trifluoromethyl group will cause the C3 signal to appear as a quartet due to C-F coupling.

Chemical Shift (δ) ppm	Multiplicity	Assignment	Notes
~ 35 - 40	Singlet	N-CH₃
~ 105 - 115	Singlet	C4
~ 115 - 125	Quartet	CF₃	The large one-bond C-F coupling constant (¹JCF) results in a quartet.
~ 130 - 140	Singlet	C5	Carbon bearing the bromine atom.
~ 145 - 155	Quartet	C3	Carbon attached to the trifluoromethyl group, showing a smaller two-bond C-F coupling (²JCF).

¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance)

The ¹⁹F NMR spectrum is a sensitive probe for the trifluoromethyl group.

Chemical Shift (δ) ppm	Multiplicity	Assignment	Notes
~ -60 to -70	Singlet	CF₃	The chemical shift is relative to a standard such as CFCl₃ or CF₃COOH. For a related compound, 3(5)-bromomethyl-5(3)-trifluoromethylpyrazole, the ¹⁹F signal is reported, although the exact value would differ.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

m/z	Interpretation	Notes
228/230	[M]⁺	Molecular ion peak, showing the characteristic isotopic pattern for a compound containing one bromine atom (¹⁹Br and ⁸¹Br in approximately 1:1 ratio).
213/215	[M-CH₃]⁺	Loss of a methyl group.
149	[M-Br]⁺	Loss of the bromine atom.
69	[CF₃]⁺	Trifluoromethyl cation.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of specific functional groups and bond vibrations.

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100 - 3150	Medium	C-H stretch (aromatic-like)
~ 2950 - 3000	Medium	C-H stretch (methyl)
~ 1500 - 1600	Medium-Strong	C=N and C=C stretching vibrations of the pyrazole ring
~ 1100 - 1300	Strong	C-F stretching vibrations of the CF₃ group
~ 500 - 600	Medium-Strong	C-Br stretch

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole are not explicitly detailed in a single publication. However, a general methodology can be inferred from related syntheses.

Synthesis

The synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole can be achieved through the bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole. A general procedure is as follows:

• Starting Material: 1-methyl-3-(trifluoromethyl)-1H-pyrazole. This can be synthesized from the condensation of a suitable trifluoromethylated precursor with methylhydrazine.

• Bromination: The bromination of the pyrazole ring can be carried out using a suitable brominating agent such as N-bromosuccinimide (NBS) in a solvent like acetonitrile or a chlorinated solvent.

• Reaction Conditions: The reaction is typically stirred at room temperature or slightly elevated temperatures until completion, which can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: The reaction mixture is typically quenched with an aqueous solution of sodium thiosulfate to remove any unreacted bromine. The product is then extracted with an organic solvent, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Spectroscopic Analysis

The following are general protocols for acquiring the spectral data.

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F):

  • Prepare a solution of the sample (5-10 mg for ¹H, 20-50 mg for ¹³C) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to an NMR tube.

  • Acquire the spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

  • For ¹⁹F NMR, use an appropriate standard for referencing.

  • Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

• Mass Spectrometry:

  • Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Introduce the sample into the mass spectrometer via a suitable ionization method, such as electron ionization (EI) or electrospray ionization (ESI).

  • Acquire the mass spectrum over an appropriate m/z range.

• Infrared (IR) Spectroscopy:

  • For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

  • For a solid sample, a KBr pellet can be prepared, or the spectrum can be acquired using an attenuated total reflectance (ATR) accessory.

  • Record the spectrum over the standard mid-IR range (e.g., 4000-400 cm⁻¹).

Workflow for Synthesis and Characterization

References

• 1. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 2. CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents [patents.google.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. Due to the limited availability of public domain experimental spectra for this specific compound, this guide presents predicted data based on the analysis of structurally similar molecules and established NMR principles. It includes tabulated summaries of predicted chemical shifts, multiplicities, and coupling constants, alongside a comprehensive experimental protocol for acquiring high-quality NMR data.

Molecular Structure and NMR-Active Nuclei

The structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole contains several NMR-active nuclei, primarily ¹H and ¹³C, which are fundamental for structural elucidation. The key structural features influencing the NMR spectra are the pyrazole ring, the bromo-substituent at position 5, the methyl group at position 1, and the trifluoromethyl group at position 3.

Figure 1. Molecular structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is expected to be relatively simple, showing two distinct signals corresponding to the methyl protons and the proton on the pyrazole ring.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-4	6.5 - 6.7	Singlet (s) or Quartet (q)	⁴J(H-F) ≈ 1-2 Hz	1H
N-CH₃	3.8 - 4.0	Singlet (s)	-	3H

The chemical shift of the H-4 proton is influenced by the adjacent bromine atom and the overall electron distribution in the pyrazole ring. The trifluoromethyl group at position 3 is expected to cause a slight downfield shift. A small long-range coupling (⁴J) to the fluorine atoms of the CF₃ group might be observed, which would result in a narrow quartet. The N-methyl protons are expected to appear as a sharp singlet in the typical region for N-alkyl groups.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on all five carbon atoms in the molecule. The chemical shifts are significantly influenced by the electronegativity of the attached atoms (N, Br, F) and the aromaticity of the pyrazole ring.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
C-3	145 - 148	Quartet (q)	¹J(C-F) ≈ 270-280 Hz
C-5	115 - 118	Singlet (s)	-
C-4	110 - 113	Quartet (q)	³J(C-F) ≈ 4-6 Hz
CF₃	118 - 122	Quartet (q)	¹J(C-F) ≈ 270-280 Hz
N-CH₃	38 - 41	Singlet (s)	-

The carbon of the trifluoromethyl group (CF₃) will appear as a quartet due to the strong one-bond coupling to the three fluorine atoms. Similarly, the C-3 carbon, to which the CF₃ group is attached, will also be a quartet with a large coupling constant. The C-4 carbon is expected to show a smaller quartet due to a three-bond coupling to the fluorine atoms. The C-5 carbon, bearing the bromine atom, will be shifted upfield compared to an unsubstituted pyrazole. The N-methyl carbon will appear as a singlet in the aliphatic region.

Experimental Protocols

The following section outlines a detailed methodology for the acquisition of high-quality ¹H and ¹³C NMR spectra of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is a suitable solvent for this compound. Ensure the solvent is of high purity and stored over molecular sieves to minimize water content.

• Sample Concentration:

  • For ¹H NMR, dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL of CDCl₃ is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Procedure:

  • Accurately weigh the sample into a clean, dry vial.

  • Add the deuterated solvent and gently agitate the vial until the sample is fully dissolved.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

NMR Spectrometer Parameters

The following are typical acquisition parameters for a 500 MHz NMR spectrometer.

For ¹H NMR:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-64, depending on the sample concentration.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

• Temperature: 298 K.

For ¹³C NMR:

• Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., zgpg30).

• Number of Scans: 1024-4096, depending on the sample concentration.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-220 ppm.

• Temperature: 298 K.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum manually.

• Calibrate the chemical shift scale. For CDCl₃, the residual solvent peak is at 7.26 ppm for ¹H and 77.16 ppm for ¹³C.

• Integrate the signals in the ¹H spectrum.

• Analyze the multiplicities and measure the coupling constants.

Signaling Pathways and Logical Relationships

The connectivity and through-bond interactions within the molecule can be visualized to understand the origin of the NMR signals and their correlations.

Mass Spectrometry of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a heterocyclic compound of interest in pharmaceutical and agrochemical research. This document outlines detailed experimental protocols for sample preparation and mass spectrometric analysis, alongside a discussion of the anticipated fragmentation patterns based on established principles of mass spectrometry for pyrazole derivatives. The guide is intended to serve as a valuable resource for researchers and professionals involved in the characterization and analysis of this and structurally related compounds.

Introduction

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a substituted pyrazole, a class of heterocyclic compounds known for a wide range of biological activities. The structural elucidation and confirmation of such molecules are critical in the drug discovery and development process. Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of molecules, and for providing structural information through the analysis of their fragmentation patterns. This guide details the expected mass spectrometric behavior of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and provides standardized protocols for its analysis.

Chemical Properties

A summary of the key chemical properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is presented in Table 1.

Property	Value
Molecular Formula	C₅H₄BrF₃N₂[1]
Molecular Weight	228.9979 g/mol [1]
CAS Number	524740-42-9[1]
Appearance	Liquid[1]
Purity	Typically ≥95%[1]

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality mass spectra. The following protocol is recommended for the analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

• Solution Preparation: Prepare a stock solution of the compound at a concentration of 1 mg/mL in a high-purity volatile organic solvent such as methanol or acetonitrile.[2][3]

• Working Solution: Dilute the stock solution with the same solvent to a final concentration of approximately 10-100 µg/mL for direct infusion analysis, or 1-10 µg/mL for LC-MS analysis.[3]

• Filtration: Prior to analysis, filter the working solution through a 0.22 µm syringe filter to remove any particulate matter that could interfere with the instrument's operation.[2]

Mass Spectrometry Analysis

The following are general guidelines for setting up a mass spectrometer for the analysis of the target compound. Instrument parameters should be optimized to achieve the best signal-to-noise ratio and fragmentation information.

• Ionization Technique: Electron Ionization (EI) is a suitable technique for this relatively volatile and thermally stable compound. Electrospray Ionization (ESI) can also be used, particularly when coupled with liquid chromatography.[2]

• Instrumentation: A high-resolution mass spectrometer is recommended for accurate mass measurements to confirm the elemental composition.[2]

• EI Mode Parameters:

  • Ionization Energy: 70 eV (standard for generating reproducible fragmentation patterns)

  • Source Temperature: 200-250 °C

  • Mass Range: m/z 50-350

• Data Acquisition: Acquire data in full scan mode to obtain a complete mass spectrum. For more detailed structural information, tandem mass spectrometry (MS/MS) can be performed by selecting the molecular ion as the precursor ion.[2]

Mass Spectrum and Fragmentation Pattern

Molecular Ion

The molecular ion peak ([M]⁺˙) is expected to be observed with a characteristic isotopic pattern due to the presence of bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the mass spectrum should exhibit two peaks of nearly equal intensity for the molecular ion, at m/z values separated by 2 Da.

Table 2: Expected Molecular Ion Peaks

Ion	m/z (⁷⁹Br)	m/z (⁸¹Br)	Relative Abundance
[C₅H₄⁷⁹BrF₃N₂]⁺˙	~227.95	-	~50.7%
[C₅H₄⁸¹BrF₃N₂]⁺˙	-	~229.95	~49.3%

Major Fragmentation Pathways

The fragmentation of pyrazole rings under electron ionization typically involves the cleavage of the N-N bond and the loss of small neutral molecules such as HCN and N₂.[4] The presence of the trifluoromethyl group, a strong electron-withdrawing group, and the bromine atom will influence the fragmentation pathways.

Proposed Fragmentation Pathways:

• Loss of a Bromine Radical: Cleavage of the C-Br bond can lead to the formation of a [M-Br]⁺ fragment.

• Loss of a Trifluoromethyl Radical: The C-CF₃ bond can cleave to produce a [M-CF₃]⁺ fragment.

• Ring Cleavage:

  • Loss of HCN is a common fragmentation pathway for pyrazoles.[4]

  • Expulsion of a nitrogen molecule (N₂) is another characteristic fragmentation of the pyrazole ring.[4]

• Loss of a Methyl Radical: Cleavage of the N-CH₃ bond can result in a [M-CH₃]⁺ fragment.

Table 3: Predicted Major Fragment Ions

Fragment Ion	Proposed Structure	m/z (for ⁷⁹Br)
[M-Br]⁺	[C₅H₄F₃N₂]⁺	149
[M-CF₃]⁺	[C₄H₄BrN₂]⁺	159/161
[M-HCN]⁺˙	[C₄H₃BrF₃N]⁺˙	201/203
[M-N₂]⁺˙	[C₅H₄BrF₃]⁺˙	200/202
[M-CH₃]⁺	[C₄HBrF₃N₂]⁺	213/215

Visualizations

The following diagrams illustrate the proposed workflow for mass spectrometric analysis and a potential fragmentation pathway for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Caption: Experimental workflow for the mass spectrometric analysis.

Caption: Proposed fragmentation pathway of the target molecule.

Conclusion

This guide provides a foundational understanding of the mass spectrometric analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The detailed experimental protocols and the proposed fragmentation pathways offer a solid starting point for researchers working on the characterization of this and similar molecules. The application of high-resolution mass spectrometry and tandem MS techniques will further aid in the unambiguous identification and structural elucidation of this compound and its potential metabolites or degradation products.

References

• 1. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 4. researchgate.net [researchgate.net]

Crystal Structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound with potential applications in medicinal chemistry and drug development. This technical guide synthesizes the currently available information on its synthesis and properties. Notably, as of the latest literature and database search, the specific crystal structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole has not been publicly reported. Consequently, detailed crystallographic data, which is crucial for understanding its solid-state conformation and intermolecular interactions, is not available. This document provides an overview of synthetic methodologies for related pyrazoles and the known characteristics of the target compound, while highlighting the current gap in crystallographic knowledge.

Introduction

Fluorinated pyrazoles are a significant class of compounds in the pharmaceutical and agrochemical industries. The introduction of a trifluoromethyl group can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of a molecule. The bromine atom on the pyrazole ring serves as a versatile handle for further chemical modifications through various cross-coupling reactions, making 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole a potentially valuable building block in the synthesis of complex bioactive molecules.

Despite its potential importance, a definitive single-crystal X-ray diffraction study for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole has not been found in the public domain, including the Cambridge Crystallographic Data Centre (CCDC) and other crystallographic databases. Therefore, this guide will focus on the available synthetic routes and general properties, while providing context from the crystal structures of closely related analogs.

Synthesis and Chemical Properties

While a specific, detailed experimental protocol for the synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is not extensively documented in peer-reviewed literature, general methods for the synthesis of functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles have been described.[1] These methods often involve the cyclization of a trifluoromethylated precursor with a hydrazine derivative, followed by functionalization of the pyrazole ring.

A plausible synthetic approach could involve the bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole. The bromination of similar pyrazole systems has been achieved using N-bromosuccinimide (NBS) under mild conditions.[1]

The chemical properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole are available from various chemical suppliers.

Table 1: General Properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Property	Value	Source
Molecular Formula	C₅H₄BrF₃N₂	[2]
Molecular Weight	228.99 g/mol	[2]
CAS Number	524740-42-9	[2]
Appearance	Liquid	[2]
Purity	Typically >95%	[2]

Experimental Protocols: General Synthesis of Functionalized Pyrazoles

Although a specific protocol for the title compound is unavailable, a general procedure for the synthesis of related pyrazoles can be instructive. For instance, the synthesis of 5-bromo-1-methyl-1H-pyrazole-3-amine has been detailed in the patent literature, involving a multi-step sequence starting from diethyl butynedioate and methylhydrazine.[3]

A general workflow for the synthesis of a substituted pyrazole might be represented as follows:

A generalized workflow for pyrazole synthesis.

Crystal Structure Analysis: Insights from Related Compounds

While the crystal structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is not available, the crystallographic data of related compounds can offer valuable insights into the potential molecular geometry and packing of the target molecule.

For example, the crystal structure of 1-methyl-3-trifluoromethyl-1H-pyrazol-5-ol has been determined.[4] This compound crystallizes in the monoclinic space group P2₁/c.[4] The pyrazole ring is planar, and the molecules are linked by O—H⋯N hydrogen bonds in the crystal lattice.[4]

Table 2: Crystal Data for 1-methyl-3-trifluoromethyl-1H-pyrazol-5-ol

Parameter	Value
Chemical Formula	C₅H₅F₃N₂O
Molecular Weight	166.11 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	7.5500 (15)
b (Å)	8.3530 (17)
c (Å)	11.371 (2)
β (°)	104.72 (3)
Volume (ų)	693.6 (2)
Z	4
Data sourced from Acta Crystallographica Section E, 2009, 65, o2377.[4]

The presence of the trifluoromethyl group in this related structure is noted to be disordered over two positions.[4] It is plausible that similar packing features and potential for disorder could be observed in the crystal structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, should it be determined in the future.

Conclusion and Future Directions

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole remains a compound of interest for synthetic and medicinal chemistry due to its versatile chemical handles and the presence of the trifluoromethyl group. However, a significant gap in the fundamental understanding of this molecule exists due to the absence of its crystal structure in the public domain.

The determination of the single-crystal X-ray structure of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a critical next step. Such a study would provide invaluable data on its molecular conformation, bond lengths, bond angles, and intermolecular interactions in the solid state. This information would be highly beneficial for computational modeling, structure-activity relationship (SAR) studies, and the rational design of new drug candidates and materials. Researchers in the field are encouraged to pursue the crystallization and structural elucidation of this compound and to deposit the findings in publicly accessible databases to advance the collective knowledge.

References

• 1. 4-(bromomethyl)-5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole | C7H6BrF5N2O | CID 11722838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 3. 1-Methyl-3-trifluoro­methyl-1H-pyrazol-5-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide on the Physicochemical Properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available information on the solubility and stability of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. Due to the limited publicly available experimental data for this specific compound, this document focuses on providing a framework for its characterization. It includes general experimental protocols for determining solubility and stability, a summary of known physicochemical properties, and a discussion on the general characteristics of related pyrazole derivatives. This guide is intended to assist researchers in designing and executing studies to thoroughly characterize 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole for its potential applications in drug discovery and development.

Introduction

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a halogenated and trifluoromethylated pyrazole derivative. The pyrazole scaffold is a prominent feature in many biologically active compounds, and the incorporation of a trifluoromethyl group can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] As such, understanding the fundamental physicochemical properties of this compound, particularly its solubility and stability, is crucial for its advancement in any research and development pipeline.

This guide summarizes the currently available data and provides detailed, generalized experimental protocols that can be employed to determine the solubility and stability of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Physicochemical Properties

Table 1: General Physicochemical Properties of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Property	Value	Source
Molecular Formula	C₅H₄BrF₃N₂	[2]
Molecular Weight	228.99 g/mol	[2]
Physical Form	Liquid	[2]
CAS Number	524740-42-9	[2][3]

Experimental Protocols

The following sections detail generalized experimental protocols for determining the solubility and stability of organic compounds like 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. These protocols are based on established methodologies and can be adapted to specific laboratory settings and analytical capabilities.

Solubility Determination

A fundamental parameter for any compound intended for biological studies is its solubility in aqueous and organic solvents. The following protocol outlines a general method for determining the thermodynamic solubility of a compound.

3.1.1. Materials

• 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Solvents: Purified water, Phosphate Buffered Saline (PBS) pH 7.4, 0.1 M HCl, 0.1 M NaOH, Ethanol, Methanol, Dimethyl Sulfoxide (DMSO), Acetonitrile.

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE or PVDF)

3.1.2. Experimental Workflow for Solubility Determination

Caption: Workflow for Thermodynamic Solubility Determination.

3.1.3. Detailed Procedure

• Preparation of Saturated Solutions: Add an excess amount of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole to a known volume of each test solvent in a glass vial. The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them in a thermostatic shaker set at a constant temperature (e.g., 25 °C or 37 °C). Allow the solutions to equilibrate for a sufficient period (typically 24 to 48 hours) to ensure saturation is reached.

• Sample Processing: After equilibration, centrifuge the samples to pellet the undissolved solid. Carefully collect the supernatant and filter it through a suitable syringe filter (e.g., 0.45 µm) to remove any remaining particulate matter.

• Quantification: Prepare a series of standard solutions of the compound in a suitable solvent (e.g., acetonitrile or methanol) at known concentrations. Generate a calibration curve by analyzing these standards using a validated HPLC method. Analyze the filtered supernatant from the saturated solutions and determine the concentration of the dissolved compound by interpolating from the calibration curve. The resulting concentration is the thermodynamic solubility of the compound in that solvent.

Stability Assessment

The chemical stability of a compound under various conditions is critical for its handling, storage, and formulation. The following protocols describe methods to assess stability under different stress conditions.

3.2.1. Materials

• 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Buffers of various pH values (e.g., pH 2, 4, 7.4, 9)

• Solvents (e.g., water, ethanol)

• Temperature-controlled ovens/incubators

• Photostability chamber with controlled light and UV exposure

• HPLC system with a suitable detector

• Analytical balance and volumetric glassware

3.2.2. General Workflow for Stability Testing

Caption: General Workflow for Chemical Stability Assessment.

3.2.3. pH Stability

• Prepare solutions of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in buffers of varying pH (e.g., 2, 4, 7.4, and 9) at a known concentration.

• Store the solutions at a constant temperature (e.g., 25 °C or 37 °C) and protect them from light.

• At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Analyze the samples using a validated, stability-indicating HPLC method to quantify the amount of the parent compound remaining.

• Plot the concentration of the parent compound versus time to determine the degradation kinetics and half-life at each pH.

3.2.4. Thermal Stability

• Store samples of the neat compound (liquid) and its solutions in a suitable solvent at elevated temperatures (e.g., 40 °C, 60 °C, 80 °C) in temperature-controlled ovens.

• At various time points, remove samples and allow them to cool to room temperature.

• Analyze the samples by HPLC to determine the extent of degradation.

3.2.5. Photostability

• Expose solutions of the compound to a controlled light source that mimics sunlight (e.g., a combination of cool white fluorescent and near-UV lamps) in a photostability chamber, as per ICH Q1B guidelines.

• Include a dark control sample stored under the same conditions but protected from light.

• At specified time intervals, analyze both the exposed and dark control samples by HPLC to assess for photodegradation.

Discussion on the Stability of Pyrazole Derivatives

While specific stability data for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is unavailable, the general stability of the pyrazole ring can be discussed. The pyrazole ring is generally aromatic and relatively stable to oxidation.[4] However, the substituents on the ring can significantly influence its chemical reactivity and stability.

For instance, the presence of the electron-withdrawing trifluoromethyl group can affect the electron density of the pyrazole ring, potentially influencing its susceptibility to nucleophilic attack. The bromine atom at the 5-position can also be a site for various chemical transformations. Studies on other pyrazole derivatives have shown that they can be susceptible to hydrolysis, particularly at ester or amide functionalities attached to the ring, often influenced by pH.[5]

Conclusion

This technical guide has outlined the limited available information regarding the solubility and stability of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and has provided a comprehensive set of generalized experimental protocols for their determination. A thorough characterization of these fundamental physicochemical properties is a prerequisite for the successful development of this compound for any application in the fields of medicinal chemistry and drug discovery. The provided methodologies and workflows offer a robust starting point for researchers to generate the necessary data to fully evaluate the potential of this molecule.

References

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 3. 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole | 524740-42-9 [amp.chemicalbook.com]
• 4. ijnrd.org [ijnrd.org]
• 5. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC [pmc.ncbi.nlm.nih.gov]

Tautomeric Forms of Trifluoromethyl-Pyrazoles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a trifluoromethyl (CF3) group into the pyrazole scaffold profoundly influences its electronic properties, lipophilicity, and metabolic stability, making trifluoromethyl-pyrazoles a privileged motif in medicinal chemistry and drug discovery. A critical aspect of their chemistry is the phenomenon of prototropic tautomerism, where a proton can migrate between the two nitrogen atoms of the pyrazole ring. This dynamic equilibrium between different tautomeric forms can significantly impact the molecule's biological activity, physicochemical properties, and synthetic accessibility. This technical guide provides a comprehensive overview of the tautomerism of trifluoromethyl-pyrazoles, including the factors governing the tautomeric equilibrium, detailed experimental and computational methodologies for their characterization, and a summary of quantitative data.

Introduction to Tautomerism in Trifluoromethyl-Pyrazoles

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. In unsymmetrically substituted pyrazoles, annular prototropic tautomerism can occur, leading to an equilibrium between two tautomeric forms. The position of this equilibrium is influenced by a multitude of factors, including the electronic nature of the substituents, the solvent, temperature, and the physical state (solution or solid).

The strongly electron-withdrawing nature of the trifluoromethyl group plays a decisive role in the tautomeric preference of trifluoromethyl-pyrazoles. Generally, the tautomer with the CF3 group at the 3-position (adjacent to the NH group) is favored over the 5-position tautomer.[1][2] This preference is attributed to the electronic stabilization imparted by the electron-withdrawing CF3 group.

Factors Influencing Tautomeric Equilibrium

The delicate balance between the tautomeric forms of trifluoromethyl-pyrazoles is governed by a combination of electronic, steric, and environmental factors.

Factors influencing pyrazole tautomerism.

Quantitative Analysis of Tautomeric Equilibria

The determination of the tautomeric ratio is crucial for understanding the structure-activity relationship (SAR) of trifluoromethyl-pyrazole derivatives. A combination of experimental and computational methods is employed for this purpose.

Table 1: Tautomeric Equilibrium Data for Substituted Pyrazoles

Compound	R1	R2	Tautomer Ratio (3-substituted : 5-substituted)	Method	Reference
3(5)-Phenylpyrazole	Phenyl	H	85 : 15	Low-Temperature NMR	[3]
3(5)-Methyl-5(3)-phenylpyrazole	Phenyl	Methyl	50 : 50 (in solid state)	X-ray Crystallography	[4]
3(5)-Trifluoromethyl-5(3)-phenylpyrazole	Phenyl	Trifluoromethyl	>99 : <1 (3-CF3 favored)	DFT (B3LYP/6-31G**)	[5]
3(5)-Trifluoromethyl-5(3)-(p-methoxyphenyl)pyrazole	p-Methoxyphenyl	Trifluoromethyl	Predominantly 3-CF3	NMR Spectroscopy	[1]

Experimental Protocols

A rigorous characterization of the tautomeric forms of trifluoromethyl-pyrazoles requires a multi-faceted approach, combining synthesis, spectroscopy, and crystallography.

Experimental workflow for tautomerism study.

Synthesis of 3-(Trifluoromethyl)-1H-pyrazole

A common synthetic route to 3-(trifluoromethyl)-1H-pyrazoles involves the condensation of a trifluoromethyl-containing 1,3-dicarbonyl compound with hydrazine.

Materials:

• 4,4,4-Trifluoro-1-phenyl-1,3-butanedione

• Hydrazine hydrate

• Ethanol

Procedure:

• Dissolve 4,4,4-trifluoro-1-phenyl-1,3-butanedione (1 equivalent) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (1.1 equivalents) dropwise to the solution at room temperature.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain 3-phenyl-5-(trifluoromethyl)-1H-pyrazole.[6][7]

Low-Temperature NMR Spectroscopy

To observe the individual tautomers, which are often in rapid equilibrium at room temperature, low-temperature NMR spectroscopy is employed to slow down the proton exchange rate.[3]

Instrumentation:

• NMR spectrometer equipped with a variable temperature (VT) unit.

Sample Preparation:

• Dissolve the trifluoromethyl-pyrazole sample in a deuterated solvent with a low freezing point, such as deuterated chloroform (CDCl3), deuterated methanol (CD3OD), or deuterated toluene (toluene-d8).

Procedure:

• Acquire a standard 1H and 13C NMR spectrum at room temperature (298 K).

• Gradually lower the temperature of the NMR probe in decrements of 10-20 K.

• Allow the sample to equilibrate at each temperature for 5-10 minutes before acquiring a new spectrum.[8]

• Continue to lower the temperature until the broad signals corresponding to the exchanging tautomers resolve into sharp, distinct signals for each tautomer.

• Integrate the corresponding signals of the resolved tautomers to determine their relative concentrations and calculate the tautomeric ratio.[3][9]

Single-Crystal X-ray Crystallography

X-ray crystallography provides definitive structural information about the tautomeric form present in the solid state.

Procedure:

• Crystal Growth: Grow single crystals of the trifluoromethyl-pyrazole derivative suitable for X-ray diffraction, typically by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer head and collect diffraction data using a single-crystal X-ray diffractometer, typically with Mo Kα or Cu Kα radiation at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the collected data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions, including the position of the N-H proton, using full-matrix least-squares procedures.[10]

Computational Chemistry (Density Functional Theory - DFT)

DFT calculations are a powerful tool to predict the relative stabilities of tautomers and to corroborate experimental findings.

Software:

• Gaussian, ORCA, or other quantum chemistry software packages.

Procedure:

• Structure Optimization: Build the 3D structures of both tautomers. Perform geometry optimization for each tautomer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[1][2]

• Frequency Calculation: Perform frequency calculations on the optimized structures to confirm that they are true minima on the potential energy surface (no imaginary frequencies).

• Energy Calculation: Calculate the electronic energies (including zero-point vibrational energy corrections) of the optimized tautomers. The tautomer with the lower energy is predicted to be the more stable isomer.

• Solvent Effects: To model the effect of a solvent, employ a continuum solvation model such as the Polarizable Continuum Model (PCM).

Application in Drug Development: Celecoxib and COX-2 Inhibition

The significance of trifluoromethyl-pyrazoles is exemplified by the selective COX-2 inhibitor, Celecoxib. Its mechanism of action involves the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is a key player in the inflammatory pathway.

Mechanism of action of Celecoxib.

Celecoxib selectively binds to and inhibits the COX-2 enzyme, preventing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[4] The trifluoromethyl group in Celecoxib is crucial for its high affinity and selectivity for the COX-2 active site.

Conclusion

The tautomerism of trifluoromethyl-pyrazoles is a critical consideration in their synthesis, characterization, and application, particularly in the realm of drug discovery. The strong electron-withdrawing nature of the trifluoromethyl group generally favors the 3-CF3 tautomer. A comprehensive understanding of the factors influencing the tautomeric equilibrium, coupled with robust experimental and computational methodologies, is essential for the rational design and development of novel trifluoromethyl-pyrazole-based therapeutic agents. This guide provides a foundational framework for researchers to navigate the complexities of tautomerism in this important class of heterocyclic compounds.

References

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 3-trifluoromethylpyrazoles via trifluoromethylation/cyclization of α,β-alkynic hydrazones using a hypervalent iodine reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. Two tautomers in the same crystal: 3-(4-fluoro­phen­yl)-1H-pyrazole and 5-(4-fluoro­phen­yl)-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Electronic Properties of Trifluoromethyl-Substituted Pyrazoles

The introduction of a trifluoromethyl (CF₃) group to a pyrazole scaffold dramatically alters its electronic properties, significantly influencing its chemical reactivity, physical characteristics, and biological activity. The potent electron-wielding nature of the CF₃ group makes these compounds highly valuable in medicinal chemistry, agrochemicals, and materials science.[1][2][3] This guide provides a comprehensive overview of the electronic properties of trifluoromethyl-substituted pyrazoles, supported by quantitative data, detailed experimental protocols, and logical diagrams to facilitate a deeper understanding for research and development professionals.

Core Electronic Effects of Trifluoromethyl Substitution

The trifluoromethyl group is one of the most powerful electron-withdrawing groups used in organic chemistry.[4] Its influence on the pyrazole ring is primarily driven by a strong inductive effect (-I effect), which has profound consequences for the molecule's overall properties.

Key Electronic Influences:

• Increased Acidity: The CF₃ group significantly increases the acidity of the pyrazole N-H proton by stabilizing the resulting pyrazolate anion through inductive electron withdrawal.

• Modified Reactivity: The electron-deficient nature of the pyrazole ring reduces its susceptibility to electrophilic attack while potentially activating it for nucleophilic substitution, depending on the substitution pattern.

• Enhanced Stability: The CF₃ group can enhance the metabolic and chemical stability of the molecule, a desirable trait in drug design.[2]

• Modulation of Physicochemical Properties: Lipophilicity and membrane permeability are altered, which can be crucial for pharmacokinetic profiles of drug candidates. The SF₅ group, a related substituent, is noted for its high lipophilicity and stability.[2]

Quantitative Data on Physicochemical and Spectroscopic Properties

The electronic modifications induced by the CF₃ group are quantitatively reflected in the physicochemical and spectroscopic data of these compounds.

Table 1: Physicochemical Properties of Representative Trifluoromethyl-Substituted Pyrazoles

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Reference
3-(Trifluoromethyl)pyrazole	C₄H₃F₃N₂	136.08	45-47	70 (at 2 mmHg)	[5][6]
5-Methyl-3-(trifluoromethyl)-1H-pyrazole	C₅H₅F₃N₂	150.10	-	-	[7]
3,5-bis(Trifluoromethyl)pyrazole	C₅H₂F₆N₂	204.08	-	-	[8]
6-(Trifluoromethyl)-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline	C₂₃H₁₄F₃N₃	389.38	175	-	[9]

Table 2: Spectroscopic Data for Trifluoromethyl-Substituted Pyrazoles

Compound	Nucleus	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Key Observation	Reference
1,4-diphenyl-3-trifluoromethylpyrazole	¹³C	122.7 (CF₃)	¹J(C-F) = 269.9	Quartet signal characteristic of the CF₃ group.	[10]
¹³C	140.5 (C3)	²J(C-F) = 36.6	Two-bond coupling between the pyrazole carbon and fluorine atoms.	[10]
Trifluoromethylhydrazine HCl Salt	¹⁹F	-62.7	-	Single peak indicating the CF₃ environment.	[11]
6-(CF₃)-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline	¹³C	124.1 (CF₃)	J(C-F) = 270	Strong C-F coupling in the fused ring system.	[9]

Table 3: Electrochemical and Optoelectronic Properties

Compound	Oxidation Potential (Eₒₓ, V)	HOMO (eV)	LUMO (eV)	Application	Reference
Mol1¹	1.196	-	-	Photovoltaics	[9][12]
Mol2²	1.104, 1.239	-	-	Photovoltaics	[9][12]
Mol3³	1.093, 1.198	-	-	Organic Light-Emitting Diodes (OLEDs)	[9][12]
Mol4⁴	1.268	-	-	Photovoltaics	[9][12]
¹ 6-(Trifluoromethyl)-1-methyl-3-phenyl-1H-pyrazolo[3,4-b]quinoline
² 3-Methyl-6-(trifluoromethyl)-1-phenyl-1H-pyrazolo[3,4-b]quinoline
³ 6-(Trifluoromethyl)-1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline
⁴ 1,3-Dimethyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]quinoline

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of key experimental protocols for the synthesis and characterization of trifluoromethyl-substituted pyrazoles.

Synthesis Protocols

A. Condensation of 1,3-Dicarbonyl Compounds with Hydrazines: This is a classic and widely used method for forming the pyrazole ring.[10]

• Reactants: A trifluoromethyl-containing 1,3-dicarbonyl compound (or its equivalent) is reacted with a substituted or unsubstituted hydrazine.

• Solvent: The reaction is typically carried out in a protic solvent like ethanol or acetic acid.

• Conditions: The mixture is heated under reflux for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Workup: The solvent is removed under reduced pressure. The residue is then purified, often by recrystallization from a suitable solvent or by column chromatography on silica gel.

B. [3+2] Cycloaddition Reactions: This method offers a route to highly functionalized pyrazoles.[5][10][13]

• Dipole Generation: A trifluoroacetonitrile imine is generated in situ from a corresponding hydrazonoyl bromide using a base like triethylamine (Et₃N).[10]

• Dipolarophile: The generated 1,3-dipole reacts with an alkene or alkyne (the dipolarophile). Electron-deficient alkenes are often used.[14]

• Reaction: The cycloaddition proceeds to form a pyrazoline intermediate, which can then be oxidized to the aromatic pyrazole.

• Oxidation (if necessary): Oxidizing agents such as manganese dioxide (MnO₂) can be used to aromatize the pyrazoline ring. The choice of solvent (e.g., DMSO vs. hexane) can selectively determine the final product.[10][13]

C. Synthesis via Trifluoromethylhydrazine: A one-pot method has been developed for synthesizing N-trifluoromethyl pyrazoles.[11]

• Precursor: Di-Boc protected trifluoromethylhydrazine is used as the starting material.

• Deprotection and Cyclization: The protecting groups are removed in situ using an acid like p-toluenesulfonic acid (TsOH·H₂O) in the presence of a 1,3-dicarbonyl substrate.

• Conditions: The reaction is typically stirred in a solvent like dichloromethane (DCM) at room temperature or slightly elevated temperatures for about 12 hours.[11]

• Purification: The reaction is quenched with a basic aqueous solution (e.g., saturated sodium bicarbonate) and extracted with an organic solvent. The product is then purified by column chromatography.[11]

Characterization Protocols

A. Spectroscopic Analysis:

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra are recorded on spectrometers (e.g., 300 or 400 MHz). Samples are dissolved in deuterated solvents like CDCl₃ or DMSO-d₆, with tetramethylsilane (TMS) as an internal standard.[9][11]

• Mass Spectrometry (MS): Mass spectra are obtained to confirm the molecular weight of the synthesized compounds.[3]

• Infrared (IR) Spectroscopy: FT-IR analysis is used to identify functional groups and bonding features within the molecule.[7]

B. Electrochemical Analysis (Cyclic Voltammetry):

• Setup: A standard three-electrode cell is used, consisting of a working electrode (e.g., platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/Ag⁺).

• Solution: The compound of interest is dissolved in a suitable solvent (e.g., dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Measurement: The potential is swept, and the resulting current is measured to determine the oxidation and reduction potentials of the compound. The ferrocene/ferrocenium couple is often used as an internal reference.[9]

C. Computational Analysis:

• Method: Density Functional Theory (DFT) is a common method used to model the electronic structure, geometry, and properties of these molecules.[7][15]

• Basis Sets: A variety of basis sets, such as 6-31G* or TZ2P, are employed for the calculations.[8][16]

• Analysis: These calculations provide insights into Frontier Molecular Orbitals (HOMO/LUMO), electrostatic potential surfaces, and theoretical spectroscopic data that complement experimental findings.[7]

Visualizing Workflows and Electronic Effects

Diagrams created using the DOT language provide clear visual representations of complex processes and relationships.

Synthesis and Characterization Workflow

Caption: General workflow from synthesis to characterization of CF₃-pyrazoles.

Inductive Effect on the Pyrazole Ring

Caption: The electron-withdrawing inductive effect of the CF₃ group on pyrazole.

Decision Pathway for Aromatization

Caption: Solvent-dependent pathway for the aromatization of pyrazoline precursors.

References

• 1. chemimpex.com [chemimpex.com]
• 2. When SF5 outplays CF3: effects of pentafluorosulfanyl decorated scorpionates on copper - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 3-(三氟甲基)吡唑 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME-QSAR predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. One‐Pot Synthesis of CF3‐Substituted Pyrazolines/Pyrazoles from Electron‐Deficient Alkenes/Alkynes and CF3CHN2 Generated in situ: Optimized Synthesis of Tris(trifluoromethyl)pyrazole | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Biological Activity Screening of Brominated Pyrazoles: A Technical Guide

Introduction

Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a cornerstone scaffold in medicinal chemistry. Their derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The introduction of a bromine atom to the pyrazole ring is a key synthetic strategy used to modulate the compound's physicochemical properties, such as lipophilicity and electronic density. This modification can significantly enhance binding affinity to biological targets and, consequently, improve therapeutic potency and selectivity. This guide provides an in-depth overview of the screening methodologies for evaluating the biological activities of brominated pyrazoles, with a focus on their anticancer, antimicrobial, and enzyme inhibitory effects.

Anticancer Activity

Brominated pyrazole derivatives have demonstrated significant potential as anticancer agents.[4][5] Their cytotoxic effects are often evaluated against a panel of human cancer cell lines. Structure-activity relationship (SAR) studies indicate that the position and substitution pattern of the bromo group, along with other functionalities on the pyrazole core, are crucial for determining the potency and selectivity of these compounds.[6] For instance, pyrazoline derivatives with a 4-bromophenyl group at the pyrazole ring have shown potent activity against A549 (lung), HeLa (cervical), and MCF-7 (breast) cancer cell lines.[4]

Table 1: Anticancer Activity of Selected Brominated Pyrazole Derivatives (IC₅₀ µM)

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
Pyrazole-Chalcone Hybrid	MCF-7	5.8	[4]
Pyrazole-Chalcone Hybrid	A549	8.0	[4]
Pyrazole-Chalcone Hybrid	HeLa	9.8	[4]
Coumarin-Pyrazole P-03	A549	13.5	[5]
Pyrazoline-Oxindole 34	HCT-116	4.27	[7]
Pyrazoline-Oxindole 34	HOP-92	1.66	[7]
Pyrazole-Indole 7a/7b	HepG2	Moderate to Excellent	[8]

Antimicrobial and Antifungal Activity

The increasing prevalence of drug-resistant microbial strains necessitates the discovery of novel antimicrobial agents.[6] Heterocyclic compounds, including brominated pyrazoles, have emerged as a promising source for new antibacterial and antifungal drugs.[9][10][11] Their mechanism of action often involves the disruption of essential cellular processes in microorganisms. The antimicrobial efficacy is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[6]

Table 2: Antimicrobial and Antifungal Activity of Selected Brominated Pyrazole Derivatives (MIC µg/mL)

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
Pyrazole-Benzamide M5a (4-Br)	Staphylococcus aureus	25	[9]
Pyrazole-Benzamide M5a (4-Br)	Bacillus subtilis	50	[9]
Pyrazole-Benzamide M5a (4-Br)	Escherichia coli	50	[9]
Pyrazole-Benzamide M5a (4-Br)	Aspergillus flavus	50	[9]
Benzimidazole-Pyrazole 13a-d (Br)	Various Bacteria	25-50	[12]

Enzyme Inhibition

Enzymes are critical regulators of biological pathways, and their inhibition is a key strategy in drug development. Pyrazole derivatives have been identified as inhibitors of various enzymes. For example, certain pyrazole-based compounds have shown selective inhibitory activity against enzymes like urease and butyrylcholinesterase.[13] More recently, pyrazole analogs have been synthesized and tested as inhibitors of bacterial enzymes such as N-succinyl-l,l-2,6-diaminopimelic acid desuccinylase (DapE), which is a potential target for new antibiotics.[14]

Table 3: Enzyme Inhibitory Activity of Selected Pyrazole Derivatives

Compound ID	Target Enzyme	Inhibition Metric (IC₅₀/Kᵢ)	Reference
Pyrazole Analog 1, 2, 3	Urease	Selective Inhibitors	[13]
Pyrazole Analog 4	Butyrylcholinesterase	Selective Inhibitor	[13]
Pyrazole Analog 7d	DapE (H. influenzae)	IC₅₀: 17.9 µM	[14]
Pyrazole Analog (R)-7q	DapE (H. influenzae)	Kᵢ: 17.3 µM	[14]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the accurate screening of biological activities.

Protocol for In Vitro Anticancer Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.[15][16]

1. Cell Culture and Seeding:

• Culture human cancer cell lines (e.g., A549, MCF-7, HepG2) in appropriate media (e.g., RPMI, IMDM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[15][16]
• Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.
• Harvest cells using trypsin and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere for 24 hours.[15]

2. Compound Treatment:

• Prepare stock solutions of the brominated pyrazole compounds in dimethyl sulfoxide (DMSO).
• Dilute the stock solutions with culture medium to achieve a range of final concentrations. The final DMSO concentration should not exceed 0.5%.
• Replace the medium in the 96-well plates with the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin, Cisplatin).[5][8]
• Incubate the plates for 48-72 hours.[15][16]

3. MTT Assay and Data Analysis:

• Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[15][16]
• Remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.
• Calculate the percentage of cell viability relative to the vehicle control.
• Determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Protocol for Antimicrobial Screening: Broth Microdilution Method (MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.[6]

1. Preparation of Inoculum:

• Grow microbial strains (e.g., S. aureus, E. coli) in appropriate broth (e.g., Mueller-Hinton Broth) overnight at 37°C.
• Dilute the culture to achieve a standardized inoculum density of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

2. Assay Setup:

• Prepare serial two-fold dilutions of the brominated pyrazole compounds in the broth in a 96-well microtiter plate.
• Add the standardized microbial inoculum to each well.
• Include a positive control (broth with inoculum, no compound) and a negative control (broth only). A standard antibiotic (e.g., Ciprofloxacin, Gentamycin) should be used as a reference.[12][17]

3. Incubation and Reading:

• Incubate the plates at 37°C for 18-24 hours.
• Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Protocol for Enzyme Inhibition Assay (General)

This protocol provides a general framework for measuring enzyme inhibition, which can be adapted for specific enzymes like cholinesterases or urease.[13]

1. Reagent Preparation:

• Prepare a buffer solution appropriate for the specific enzyme's optimal activity (e.g., phosphate buffer for urease).
• Prepare solutions of the enzyme, the substrate (e.g., urea for urease, acetylthiocholine for acetylcholinesterase), and a chromogenic reagent that reacts with the product of the enzymatic reaction.
• Prepare various concentrations of the brominated pyrazole inhibitor.

2. Assay Procedure:

• In a 96-well plate, add the buffer, the enzyme solution, and the inhibitor solution at various concentrations.
• Pre-incubate the mixture for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.
• Initiate the enzymatic reaction by adding the substrate solution.
• Incubate at a specific temperature (e.g., 37°C) for a set time.
• Stop the reaction (e.g., by adding a strong acid or base).
• Add the chromogenic reagent and measure the absorbance at a specific wavelength using a microplate reader.

3. Data Analysis:

• Calculate the percentage of enzyme inhibition for each inhibitor concentration compared to the control (no inhibitor).
• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations of Workflows and Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. srrjournals.com [srrjournals.com]
• 5. Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-Acetyl Coumarins. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. pnrjournal.com [pnrjournal.com]
• 7. Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. seejph.com [seejph.com]
• 10. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]
• 16. pubs.acs.org [pubs.acs.org]
• 17. connectjournals.com [connectjournals.com]

The Elusive Mechanism of Action: A Technical Overview of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Disclaimer: As of late 2025, detailed scientific literature elucidating the specific mechanism of action for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole remains unpublished. Consequently, this document serves as a technical guide based on the known biological activities of structurally related trifluoromethyl-substituted pyrazole compounds. The experimental data, signaling pathways, and protocols presented herein are representative examples derived from analogous molecules and should be considered hypothetical until validated by specific research on the title compound.

Introduction

The pyrazole scaffold is a privileged motif in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects. The introduction of a trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of these compounds. This guide explores the potential mechanisms of action for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole by examining the established pathways and molecular targets of similar molecules.

Potential Biological Targets and Mechanisms of Action

Based on the activities of analogous trifluoromethyl-pyrazoles, two primary mechanisms of action are plausible for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: inhibition of key enzymes in inflammatory pathways and modulation of signaling cascades involved in cancer progression.

Anti-inflammatory Activity: Cyclooxygenase (COX) Inhibition

A significant number of pyrazole derivatives exert their anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[1] These enzymes are pivotal in the biosynthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.

Hypothetical Quantitative Data on COX Inhibition:

The following table represents a hypothetical summary of in vitro enzyme inhibition data for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole against human COX-1 and COX-2.

Compound	Target	IC₅₀ (nM)	Selectivity Index (COX-1/COX-2)
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	COX-1	150	0.1
COX-2	15
Celecoxib (Reference)	COX-1	2500	0.02
COX-2	50

Experimental Protocol: In Vitro COX Inhibition Assay

A common method to determine COX inhibitory activity is the Cayman Chemical COX Inhibitor Screening Assay (Cat. No. 701050).

• Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are prepared according to the manufacturer's instructions.

• Compound Dilution: 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is serially diluted in a suitable buffer (e.g., Tris-HCl) to a range of concentrations.

• Assay Reaction: The assay is performed in a 96-well plate. The reaction mixture includes the enzyme, heme, a reaction buffer, and the test compound or vehicle control.

• Initiation and Incubation: The reaction is initiated by the addition of arachidonic acid. The plate is incubated at 37°C for a specified time (e.g., 10 minutes).

• Detection: The production of prostaglandin F2α is quantified using a specific enzyme immunoassay (EIA).

• Data Analysis: The IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway:

Caption: Hypothetical inhibition of the COX-2 pathway by 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Anticancer Activity: MAP3K14 (NIK) Inhibition

Recent studies on structurally similar compounds, such as 5-Methyl-3-(trifluoromethyl)-1H-pyrazole, have suggested a potential anticancer mechanism involving the inhibition of Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14), also known as NF-κB-Inducing Kinase (NIK).[2] NIK is a critical component of the non-canonical NF-κB signaling pathway, which is often dysregulated in various cancers.

Hypothetical Quantitative Data on Kinase Inhibition and Cell Viability:

The following tables present hypothetical data for the in vitro kinase inhibitory activity and the effect on cancer cell viability.

Table 2: In Vitro Kinase Inhibition

Compound	Target	IC₅₀ (nM)
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	MAP3K14	50
Staurosporine (Reference)	MAP3K14	10

Table 3: Cancer Cell Line Viability (MTT Assay)

Cell Line	Compound	GI₅₀ (µM)
PC-3	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	5.2
DU145	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	8.1
Doxorubicin (Reference)	PC-3	0.1
DU145	0.3

Experimental Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™)

• Reagents: LanthaScreen™ Tb-anti-His Antibody, GFP-IKKα (substrate), and MAP3K14 kinase are used.

• Compound Preparation: The test compound is serially diluted.

• Kinase Reaction: The kinase, substrate, and compound are incubated in a reaction buffer containing ATP.

• Detection: After incubation, the terbium-labeled antibody is added, and the time-resolved fluorescence resonance energy transfer (TR-FRET) signal is measured.

• Data Analysis: A decrease in the FRET signal indicates inhibition of the kinase. IC₅₀ values are calculated from dose-response curves.

Experimental Protocol: Cell Viability (MTT) Assay

• Cell Seeding: Cancer cells (e.g., PC-3, DU145) are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for 72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is read at 570 nm using a plate reader.

• Data Analysis: The GI₅₀ (concentration for 50% growth inhibition) is determined from dose-response curves.

Signaling Pathway:

Caption: Hypothetical inhibition of the non-canonical NF-κB pathway via MAP3K14 (NIK) by the compound.

Conclusion

While the precise mechanism of action for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is yet to be elucidated, the known biological activities of related trifluoromethyl-substituted pyrazoles provide a strong foundation for future research. The potential for this compound to act as either a selective COX-2 inhibitor for anti-inflammatory applications or as a MAP3K14 inhibitor for anticancer therapy warrants further investigation. The experimental protocols and hypothetical data presented in this guide offer a framework for the systematic evaluation of this promising molecule. Future studies employing target identification techniques, such as chemical proteomics and genetic screening, will be crucial in definitively identifying its molecular targets and unraveling its therapeutic potential.

References

• 1. Synthesis, biological evaluation and molecular modeling study of 5-trifluoromethyl-Δ²-pyrazoline and isomeric 5/3-trifluoromethylpyrazole derivatives as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME-QSAR predictions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pyrazole Core: A Technical Guide to its Discovery and Transformative Impact on Medicinal and Agrochemical Science

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals detailing the discovery, history, and synthesis of substituted pyrazoles. This whitepaper provides in-depth experimental protocols, quantitative data analysis, and visualizations of key biological pathways and experimental workflows.

Introduction

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, represents a cornerstone of modern medicinal and agrochemical development. First described in the late 19th century, this versatile scaffold has given rise to a multitude of commercially successful compounds, ranging from anti-inflammatory drugs to potent insecticides. This technical guide delves into the history of substituted pyrazoles, from their initial synthesis to their role in blockbuster pharmaceuticals and essential crop protection agents. We will explore the foundational Knorr pyrazole synthesis, followed by detailed examinations of two exemplary substituted pyrazoles: the selective COX-2 inhibitor, celecoxib, and the broad-spectrum insecticide, fipronil.

The Genesis: Knorr's Pyrazole Synthesis of 1883

The history of substituted pyrazoles begins in 1883 with the pioneering work of German chemist Ludwig Knorr.[1] While investigating derivatives of quinine, Knorr discovered that the condensation of ethyl acetoacetate with phenylhydrazine produced a novel heterocyclic compound, 1-phenyl-3-methyl-5-pyrazolone.[1] This reaction, now famously known as the Knorr pyrazole synthesis, became a foundational method for constructing the pyrazole ring and opened the door to a new era of heterocyclic chemistry.[1][2][3][4] The versatility of this synthesis, allowing for the reaction of various β-ketoesters and hydrazine derivatives, has made it a mainstay in organic synthesis for over a century.[2][3][4]

Experimental Protocol: The Original Knorr Pyrazole Synthesis of 1-phenyl-3-methyl-5-pyrazolone

This protocol is based on the original 1883 publication by Ludwig Knorr.

Materials:

• Phenylhydrazine

• Ethyl acetoacetate

• Reaction vessel

• Water bath

• Separatory funnel

• Crystallization dish

Procedure:

• Reaction Setup: In a suitable reaction vessel, combine phenylhydrazine and ethyl acetoacetate. The reaction is exothermic and should be performed with appropriate cooling.

• Initial Condensation: Allow the mixture to stand at room temperature. An oily condensation product will form along with water.

• Separation: Separate the aqueous layer from the oily product using a separatory funnel.

• Cyclization: Heat the oily product on a water bath. This promotes intramolecular cyclization and the elimination of ethanol to form the pyrazolone ring.

• Isolation and Purification: Cool the reaction mixture. The product will solidify upon standing. The crude 1-phenyl-3-methyl-5-pyrazolone can be collected by filtration and purified by recrystallization from a suitable solvent such as ethanol.

Quantitative Data for Knorr's Synthesis

Reactant	Molecular Weight ( g/mol )	Amount (g)	Moles (mol)
Phenylhydrazine	108.14	100	0.925
Ethyl acetoacetate	130.14	125	0.960
Product	Molecular Weight ( g/mol )	Melting Point (°C)	Yield
1-phenyl-3-methyl-5-pyrazolone	174.19	127	Not specified in original paper

Case Study 1: Celecoxib - A Revolution in Anti-Inflammatory Therapy

The discovery of two isoforms of the cyclooxygenase (COX) enzyme, COX-1 and COX-2, in the early 1990s was a pivotal moment in the development of anti-inflammatory drugs. While COX-1 is constitutively expressed and plays a role in protecting the gastrointestinal tract, COX-2 is induced during inflammation. This understanding led to the hypothesis that selectively inhibiting COX-2 could provide the anti-inflammatory benefits of traditional non-steroidal anti-inflammatory drugs (NSAIDs) without the gastrointestinal side effects associated with COX-1 inhibition.

A team at the Searle division of Monsanto, led by John Talley, embarked on a rational drug design program to develop a selective COX-2 inhibitor. This effort culminated in the discovery of celecoxib, a diaryl-substituted pyrazole. Celecoxib was approved by the U.S. Food and Drug Administration (FDA) in 1998 and became a blockbuster drug for the treatment of arthritis and pain.

Signaling Pathway: COX-2 Inhibition by Celecoxib

Celecoxib selectively inhibits the COX-2 enzyme.

Experimental Protocol: Synthesis of Celecoxib

A common synthetic route to celecoxib involves the condensation of a substituted 1,3-dione with a hydrazine derivative.

Materials:

• 4,4,4-Trifluoro-1-(4-methylphenyl)-1,3-butanedione

• (4-Sulfamoylphenyl)hydrazine hydrochloride

• Ethanol

• Hydrochloric acid

Procedure:

• Reaction Setup: Dissolve 4,4,4-trifluoro-1-(4-methylphenyl)-1,3-butanedione in ethanol in a reaction flask.

• Addition of Hydrazine: Add a solution of (4-sulfamoylphenyl)hydrazine hydrochloride in ethanol to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Isolation: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure celecoxib.

Quantitative Data for Celecoxib

Property	Value
Molecular Formula	C₁₇H₁₄F₃N₃O₂S
Molecular Weight	381.37 g/mol
Melting Point	160-162 °C[5]
Biological Activity
COX-1 IC₅₀	14.2 µM[6]
COX-2 IC₅₀	0.42 µM[6]
Selectivity Index (COX-1/COX-2)	33.8[6]

Case Study 2: Fipronil - A Phenylpyrazole Insecticide

The discovery of fipronil in 1987 by Rhône-Poulenc marked a significant advancement in insecticide chemistry. As a member of the phenylpyrazole class, fipronil exhibits a unique mode of action, targeting the central nervous system of insects. It is a broad-spectrum insecticide effective against a wide range of pests in agriculture and for veterinary purposes.[7]

Mechanism of Action: Fipronil's Effect on GABA Receptors

Fipronil acts as a potent antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channels in insect neurons. By blocking these channels, fipronil disrupts the normal inhibitory signaling in the central nervous system, leading to hyperexcitation and eventual death of the insect.

Fipronil blocks GABA-gated chloride channels.

Experimental Protocol: Synthesis of Fipronil

The synthesis of fipronil is a multi-step process, with a key step being the oxidation of a thiopyrazole precursor.

Materials:

• 5-Amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-3-cyano-4-trifluoromethylthiopyrazole

• Oxidizing agent (e.g., meta-chloroperoxybenzoic acid - mCPBA)

• Solvent (e.g., dichloromethane)

Procedure:

• Dissolution: Dissolve the thiopyrazole starting material in a suitable solvent such as dichloromethane.

• Oxidation: Slowly add the oxidizing agent (e.g., mCPBA) to the solution at a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup: Quench the reaction and wash the organic layer with an appropriate aqueous solution (e.g., sodium bicarbonate) to remove excess oxidizing agent and byproducts.

• Isolation and Purification: Dry the organic layer, remove the solvent under reduced pressure, and purify the crude fipronil by recrystallization or column chromatography.

Quantitative Data for Fipronil

Property	Value
Molecular Formula	C₁₂H₄Cl₂F₆N₄OS
Molecular Weight	437.15 g/mol
Melting Point	200-201 °C
Insecticidal Activity (LC₅₀)
Aulacophora foveicollis (Red Pumpkin Beetle)	6.822 ppm (24h)[8]
Haemaphysalis bispinosa (Tick)	0.53 ppm[9]
Cheumatopsyche brevilineata (Caddisfly)	0.153 µg/L
Chaoborus crystallinus (Midge)	646 µg/L

Logical Workflow: From Discovery to Drug

The development of substituted pyrazoles as therapeutic agents and agrochemicals follows a structured workflow, from initial discovery to market release.

A generalized workflow for drug discovery.

Conclusion

From Ludwig Knorr's serendipitous discovery in 1883 to the rationally designed molecules of the 21st century, substituted pyrazoles have proven to be a remarkably versatile and impactful class of compounds. The foundational Knorr synthesis provided the initial toolkit for exploring this chemical space, leading to the development of early medicines like antipyrine. The subsequent elucidation of specific biological targets, such as COX-2 and GABA receptors, has enabled the creation of highly selective and effective molecules like celecoxib and fipronil. The continued exploration of the pyrazole scaffold, coupled with advancements in synthetic methodologies and a deeper understanding of biological pathways, ensures that this "privileged structure" will continue to yield innovative solutions for human health and agriculture for years to come.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 5. bepls.com [bepls.com]
• 6. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. piat.org.nz [piat.org.nz]
• 8. insights.sent2promo.com [insights.sent2promo.com]
• 9. Determination of LC50 and LC95 values of fipronil against Haemaphysalis bispinosa based on adult immersion test - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a valuable building block in medicinal and agrochemical research. The synthesis is a two-step process commencing with the formation of 1-methyl-3-(trifluoromethyl)-1H-pyrazole, followed by regioselective bromination.

Overview of the Synthetic Pathway

The synthesis proceeds in two main stages:

• Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole. This step involves the condensation reaction between 4-ethoxy-1,1,1-trifluoro-3-buten-2-one and methylhydrazine.

• Step 2: Bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole. The intermediate pyrazole is then brominated at the 5-position using N-bromosuccinimide (NBS) under mild conditions to yield the final product.

Data Presentation

Parameter	Step 1: Pyrazole Synthesis	Step 2: Bromination
Starting Materials	4-ethoxy-1,1,1-trifluoro-3-buten-2-one, Methylhydrazine	1-methyl-3-(trifluoromethyl)-1H-pyrazole, N-Bromosuccinimide (NBS)
Key Reagents/Solvents	Ethanol	Acetonitrile
Reaction Temperature	Reflux	Room Temperature
Reaction Time	Not specified in abstracts	Not specified in abstracts
Product	1-methyl-3-(trifluoromethyl)-1H-pyrazole	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
Yield	Not specified in abstracts	Not specified in abstracts
Purity	Not specified in abstracts	>95% (typical for commercially available product)

Experimental Protocols

Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole

This protocol is based on the established reaction of a fluorinated butenone with methylhydrazine.

Materials:

• 4-ethoxy-1,1,1-trifluoro-3-buten-2-one

• Methylhydrazine

• Ethanol (EtOH)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-ethoxy-1,1,1-trifluoro-3-buten-2-one in ethanol.

• To this solution, add a stoichiometric equivalent of methylhydrazine dropwise with stirring.

• Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete reaction (monitoring by TLC or GC-MS is recommended).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• The resulting crude product, a mixture of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and its 5-trifluoromethyl isomer, can be purified by fractional distillation to isolate the desired 3-trifluoromethyl isomer.

Step 2: Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This protocol describes the regioselective bromination of the pyrazole intermediate.[1]

Materials:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for work-up

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazole in acetonitrile.

• To the stirred solution, add one equivalent of N-bromosuccinimide portion-wise at room temperature.

• Continue stirring the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or GC-MS).

• Upon completion, the reaction mixture can be concentrated under reduced pressure.

• The crude product is then purified, typically by column chromatography on silica gel, to afford pure 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Visualizations

Synthesis Pathway

Caption: Synthetic route to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Experimental Workflow

Caption: General experimental workflow for synthesis and purification.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties.[2][3][4][5] The introduction of a trifluoromethyl (CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a key synthetic intermediate that combines the versatile pyrazole core with these beneficial attributes. The bromine atom at the 5-position serves as a versatile handle for a variety of cross-coupling reactions, enabling the synthesis of diverse and complex molecular architectures for drug discovery and development.

This document provides detailed application notes and experimental protocols for the use of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in common and powerful synthetic transformations.

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

A practical method for the synthesis of the title compound involves the direct bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole.[6] N-Bromosuccinimide (NBS) is a commonly used and effective brominating agent for this transformation, typically performed under mild conditions.[6]

Caption: Workflow for the synthesis of the target intermediate.

Experimental Protocol: Bromination

• Reaction Setup: To a solution of 1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane, add N-Bromosuccinimide (NBS) (1.0-1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the pure 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Application Note 1: Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds, widely used to couple aryl or vinyl halides with organoboron compounds.[7] 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is an excellent substrate for this reaction, allowing for the introduction of various aryl and heteroaryl substituents at the 5-position. This reaction is fundamental in synthesizing complex molecules for medicinal chemistry.[8]

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a reaction vessel, combine 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq), the desired aryl/heteroaryl boronic acid or ester (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh3)4, XPhosPdG2, or Pd(dppf)Cl2) (1-5 mol%), and a base (e.g., K2CO3, Cs2CO3, or Na2CO3) (2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Solvent Addition: Add a degassed solvent (e.g., dioxane, dimethoxyethane (DME), or a toluene/ethanol/water mixture).

• Reaction Execution: Heat the mixture to the required temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS. Microwave irradiation can significantly shorten reaction times.[7]

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the residue by column chromatography to yield the desired 5-substituted pyrazole.

Table 1: Comparison of Suzuki-Miyaura Reaction Conditions

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Typical Yield	Reference
Pd(dppf)Cl2	K2CO3	Dimethoxyethane	80	Good	[9]
Pd(PPh3)4	Cs2CO3	Ethanol	100 (Microwave)	Good to Excellent	[7]
XPhosPdG2 / XPhos	Na2CO3	Dioxane / Water	110	Good to Excellent	[8][10]

Application Note 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[11] This reaction is invaluable for synthesizing arylamines, which are prevalent in pharmaceuticals.[11] Using 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a wide array of primary and secondary amines can be coupled to the pyrazole core, providing access to novel chemical space for drug development.

Caption: General workflow for Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried reaction tube, add the palladium catalyst (e.g., Pd2(dba)3 or [Pd(cinnamyl)Cl]2) (1-3 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, or JosiPhos) (2-6 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu or Cs2CO3) (1.2-1.5 eq).

• Inert Atmosphere: Seal the tube and purge with an inert gas (Argon is preferred).

• Reagent Addition: Add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq), the amine coupling partner (1.1-1.2 eq), and an anhydrous, degassed solvent (e.g., toluene, dioxane, or TMO).[11]

• Reaction Execution: Heat the reaction mixture to 80-120 °C for 4-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After cooling, quench the reaction with saturated aqueous ammonium chloride (NH4Cl) and extract with an organic solvent.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous Na2SO4, and concentrate. Purify the crude material via silica gel chromatography to obtain the desired 5-amino-pyrazole derivative.

Table 2: Comparison of Buchwald-Hartwig Amination Conditions

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Typical Yield	Reference
[Pd(cinnamyl)Cl]2 / JosiPhos	NaOtBu	Toluene	80-110	High	[12]
Pd2(dba)3 / XPhos	NaOtBu	Toluene	100	>90%	[13]
(THP-Dipp)Pd(cinn)Cl	NaOtBu	1,4-Dioxane	120	High	[14]
Pd(dba)2 / (±)-BINAP	Cs2CO3	TMO	110	Good to Excellent	[11]

Application Note 3: Access to Biologically Active Compounds

Derivatives synthesized from 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole are scaffolds for a variety of biologically active agents. The ability to easily diversify the 5-position through cross-coupling reactions allows for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs. For instance, pyrazole derivatives have been investigated as potent anti-inflammatory agents, often through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[4] Furthermore, substituted pyrazoles are key intermediates in the synthesis of kinase inhibitors, which are crucial in oncology.[15]

Caption: Pathway from intermediate to potential therapeutics.

References

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, biological evaluation and molecular modeling study of 5-trifluoromethyl-Δ²-pyrazoline and isomeric 5/3-trifluoromethylpyrazole derivatives as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 12. Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02390D [pubs.rsc.org]
• 13. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents [patents.google.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura cross-coupling of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole with various boronic acids. The pyrazole moiety, particularly when substituted with a trifluoromethyl group, is a key pharmacophore in numerous biologically active compounds. The ability to functionalize the C5 position of this pyrazole core via robust and versatile cross-coupling reactions is of significant interest in medicinal chemistry and drug discovery.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds.[1] It involves the palladium-catalyzed reaction between an organohalide and an organoboron compound, typically a boronic acid or its ester.[1] For the synthesis of novel pyrazole-based compounds, the coupling of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole with diverse (hetero)arylboronic acids offers a direct route to a wide array of derivatives. The electron-withdrawing nature of the trifluoromethyl group can influence the reactivity of the pyrazole ring, making the optimization of reaction conditions crucial for achieving high yields and purity.

These notes provide recommended starting protocols based on successful Suzuki couplings of structurally similar trifluoromethylated heterocyclic compounds. Optimization may be required for specific substrates.

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling reaction is generally understood to proceed through three fundamental steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-bromine bond of the 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole to form a palladium(II) complex.

• Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium(II) complex, forming a diorganopalladium(II) intermediate.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the palladium(0) catalyst, which re-enters the catalytic cycle.

Recommended Protocols

Two primary protocols are presented: a conventional heating method and a microwave-assisted method. The microwave protocol can significantly reduce reaction times and often improves yields.

Protocol 1: Conventional Heating

This protocol is based on established methods for the Suzuki coupling of other brominated pyrazole and indazole derivatives.[2]

Materials:

• 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Aryl- or heteroarylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., 1,2-dimethoxyethane (DME) and water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask, add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq.), the arylboronic acid (1.2 eq.), Pd(dppf)Cl₂ (0.05 eq.), and K₂CO₃ (2.0 eq.).

• Evacuate the flask and backfill with an inert gas (repeat this cycle three times).

• Add the degassed solvent system (DME/water, 4:1) via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Synthesis

This protocol is adapted from efficient methods developed for the coupling of other trifluoromethyl-containing brominated heterocycles, which have been shown to be highly effective.[3][4]

Materials:

• 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Aryl- or heteroarylboronic acid (1.5 equivalents)

• Palladium catalyst system (e.g., XPhos Pd G2, 2.5-5 mol% and XPhos, 5-10 mol%)

• Base (e.g., K₂CO₃, 3.0 equivalents)

• Solvent (e.g., Ethanol or Ethanol/water mixture)

• Microwave reactor vials and instrumentation

Procedure:

• In a microwave vial, combine 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq.), the arylboronic acid (1.5 eq.), XPhos Pd G2 (0.025 eq.), XPhos (0.05 eq.), and K₂CO₃ (3.0 eq.).

• Add the solvent (e.g., ethanol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature of 110-135 °C for 20-40 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work-up the reaction mixture as described in the conventional protocol (steps 7-9).

Data Presentation

The following tables summarize typical reaction conditions and reported yields for Suzuki-Miyaura couplings of analogous brominated trifluoromethyl-containing heterocycles. This data can serve as a valuable reference for optimizing the reaction of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Table 1: Optimization of Microwave-Assisted Suzuki Coupling of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one with p-methoxyphenylboronic acid [1]

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (min)	Yield (%)
1	PdCl₂(PPh₃)₂ (5)	-	Na₂CO₃ (2)	Dioxane	110	12h (conv.)	9
2	XPhosPdG2 (5)	XPhos (10)	K₂CO₃ (3)	EtOH	135	40	91
3	XPhosPdG2 (2.5)	XPhos (5)	K₂CO₃ (3)	EtOH	135	40	89
4	XPhosPdG2 (2.5)	XPhos (5)	K₂CO₃ (3)	H₂O	135	40	86

Table 2: Substrate Scope for Suzuki Coupling of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one [5]

Entry	Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	3-phenyl-...	74
2	4-Biphenylboronic acid	3-(biphenyl-4-yl)-...	79
3	Naphthalen-2-ylboronic acid	3-(naphthalen-2-yl)-...	85
4	4-Fluorophenylboronic acid	3-(4-fluorophenyl)-...	80
5	4-Acetylphenylboronic acid	3-(4-acetylphenyl)-...	82
6	Thiophen-2-ylboronic acid	3-(thiophen-2-yl)-...	67

Visualizations

General Suzuki Coupling Reaction

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of Bromopyrazoles

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The pyrazole scaffold is a privileged structural motif in medicinal chemistry, appearing in a wide array of pharmaceuticals and biologically active compounds. The functionalization of the pyrazole ring is therefore of significant interest in drug discovery and development. Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool for the construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, offering a mild and efficient means to modify the pyrazole core. This document provides detailed application notes and protocols for the palladium-catalyzed cross-coupling of bromopyrazoles, focusing on four key transformations: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and Heck coupling.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile method for the formation of C-C bonds between a bromopyrazole and an organoboron reagent, such as a boronic acid or boronic ester. This reaction is widely used to introduce aryl, heteroaryl, or vinyl substituents onto the pyrazole ring.

Data Presentation: Suzuki-Miyaura Coupling of Bromopyrazoles

The following table summarizes representative examples of the Suzuki-Miyaura coupling of bromopyrazoles with various boronic acids, highlighting the catalyst system, reaction conditions, and yields.

Entry	Bromopyrazole Substrate	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromo-1H-pyrazole	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	100	12	92	[1]
2	3-Bromo-1H-pyrazole	4-Methoxyphenylboronic acid	XPhos Pd G2	K₃PO₄	Dioxane/H₂O	60	6	85	[2]
3	4-Bromo-1-methyl-1H-pyrazole	Thiophene-2-boronic acid	PdCl₂(dppf)	K₂CO₃	Toluene	90	16	88
4	4-Bromo-3,5-dimethyl-1H-pyrazole	2-Naphthylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane	100	24	78
5	1-Benzyl-4-bromo-1H-pyrazole	Pyridine-3-boronic acid	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110	18	81

Experimental Protocols: Suzuki-Miyaura Coupling

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromopyrazoles using Pd(PPh₃)₄

This protocol is adapted from a general method for the coupling of heteroaryl halides.

Materials:

• 4-Bromopyrazole derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Argon or Nitrogen gas

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube, add the 4-bromopyrazole derivative, arylboronic acid, Pd(PPh₃)₄, and Na₂CO₃.

• Evacuate and backfill the tube with argon or nitrogen (repeat this cycle three times) to ensure an inert atmosphere.

• Add 1,4-dioxane and water to the tube via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-arylpyrazole.

Visualization: Suzuki-Miyaura Coupling

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling a bromopyrazole with a primary or secondary amine. This reaction is a powerful tool for introducing a wide range of amino functionalities, which are prevalent in pharmacologically active molecules.

Data Presentation: Buchwald-Hartwig Amination of Bromopyrazoles

The following table presents data for the Buchwald-Hartwig amination of various bromopyrazoles with different amines.

Entry	Bromopyrazole Substrate	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromo-1H-pyrazole	Aniline	tBuBrettPhos Pd G3	LiHMDS	1,4-Dioxane	80	16	91	[3]
2	3-Bromo-1H-pyrazole	Morpholine	tBuBrettPhos Pd G3	LiHMDS	1,4-Dioxane	80	16	85	[4]
3	4-Bromo-1-trityl-1H-pyrazole	Piperidine	Pd(dba)₂ / tBuDavePhos	NaOtBu	Toluene	110	24	60	[5]
4	1-Benzyl-4-bromo-1H-pyrazole	Pyrrolidine	RuPhos Pd G3	K₂CO₃	t-Amyl alcohol	100	18	88
5	4-Bromo-1H-pyrazole	Indole	AdBrettPhos Pd G3	K₃PO₄	Toluene	110	24	75

Experimental Protocols: Buchwald-Hartwig Amination

Protocol 2: General Procedure for the Amination of Unprotected Bromopyrazoles using tBuBrettPhos Pd G3 Precatalyst

This protocol is adapted from a general method for the amination of unprotected five-membered heterocyclic bromides.[3]

Materials:

• Bromopyrazole (0.5 mmol, 1.0 equiv)

• Amine (0.6 mmol, 1.2 equiv)

• tBuBrettPhos Pd G3 (0.01 mmol, 2 mol%)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1.0 M in THF, 0.75 mL, 0.75 mmol, 1.5 equiv)

• Anhydrous 1,4-dioxane (1.0 mL)

• Argon or Nitrogen gas

• Vial with a screw cap and septum

Procedure:

• In a glovebox, add the bromopyrazole, amine (if solid), and tBuBrettPhos Pd G3 precatalyst to a vial.

• If the amine is a liquid, add it via syringe outside the glovebox.

• Add the anhydrous 1,4-dioxane to the vial.

• Add the LiHMDS solution dropwise to the stirred mixture at room temperature.

• Seal the vial with the screw cap and heat the reaction mixture to 80 °C.

• Stir the reaction for 16-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash column chromatography to afford the desired aminopyrazole.

Visualization: Buchwald-Hartwig Amination

Caption: General experimental workflow for a Buchwald-Hartwig amination reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.[6][7]

Sonogashira Coupling

The Sonogashira coupling reaction facilitates the formation of a C-C bond between a bromopyrazole and a terminal alkyne, providing access to valuable alkynylpyrazole derivatives. These products can serve as key intermediates for further synthetic transformations.

Data Presentation: Sonogashira Coupling of Bromopyrazoles

The following table summarizes conditions and yields for the Sonogashira coupling of bromopyrazoles.

Entry	Bromopyrazole Substrate	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	80	2	85	[8]
2	3-Iodo-1-(1-ethoxyethyl)-1H-pyrazole	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	3	92	[9]
3	4-Iodo-1-trityl-1H-pyrazole	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF	60	5	88
4	4-Bromo-1H-pyrazole	1-Heptyne	Pd(OAc)₂ / XPhos / CuI	Cs₂CO₃	Toluene	100	12	76
5	3-Bromo-5-methyl-1H-pyrazole	Cyclopropylacetylene	PdCl₂(dppf) / CuI	i-Pr₂NEt	Acetonitrile	80	24	71

Experimental Protocols: Sonogashira Coupling

Protocol 3: General Procedure for the Sonogashira Coupling of an Iodopyrazole with Phenylacetylene

This protocol is adapted from a procedure for the synthesis of thieno[2,3-c]pyrazoles.[8]

Materials:

• Iodopyrazole derivative (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (3.0 mmol, 3.0 equiv)

• Anhydrous Dimethylformamide (DMF) (5 mL)

• Argon or Nitrogen gas

• Schlenk flask or similar reaction vessel

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the iodopyrazole, PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous DMF and triethylamine via syringe.

• Stir the mixture for 5-10 minutes at room temperature.

• Add the phenylacetylene to the reaction mixture dropwise via syringe.

• Heat the reaction mixture to 80 °C and stir for 2-4 hours, or until the starting material is consumed as indicated by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with diethyl ether or ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired alkynylpyrazole.

Visualization: Sonogashira Coupling

Caption: General experimental workflow for a Sonogashira coupling reaction.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Trifluoromethylation of Pyrazole Rings

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (CF3) group into organic molecules can significantly enhance their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity.[1][2] Consequently, the development of efficient methods for the trifluoromethylation of heterocyclic scaffolds, such as pyrazoles, is of paramount importance in medicinal chemistry and agrochemical research.[3][4] Pyrazole derivatives, in particular, are privileged structures found in numerous pharmaceuticals and agrochemicals.[3][4] This document provides detailed application notes and protocols for several key methods for the trifluoromethylation of pyrazole rings.

Cycloaddition Reactions for the Synthesis of C-Trifluoromethylated Pyrazoles

A powerful and widely employed strategy for constructing trifluoromethylated pyrazoles is through [3+2] cycloaddition reactions. This approach typically involves the reaction of a trifluoromethylated 1,3-dipole with a suitable dipolarophile.

Via Sequential [3+2] Cycloaddition of Fluorinated Nitrile Imines with Chalcones

This method provides a general route to polyfunctionalized 3-trifluoromethylpyrazoles. The protocol involves the in situ generation of trifluoroacetonitrile imines, which then undergo a [3+2] cycloaddition with enones to form trans-configured 5-acyl-pyrazolines. Subsequent aromatization yields the desired pyrazoles.[3]

Logical Workflow for Synthesis via Nitrile Imines and Chalcones

Caption: Workflow for trifluoromethylated pyrazole synthesis.

Experimental Protocol:

• Cycloaddition: To a solution of the appropriate chalcone (1.0 mmol) in a suitable solvent (e.g., toluene), add the corresponding hydrazonoyl bromide (1.2 mmol) and triethylamine (1.5 mmol).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, filter the reaction mixture to remove the triethylammonium bromide salt.

• Concentrate the filtrate under reduced pressure to obtain the crude 5-acyl-pyrazoline.

• Aromatization (Solvent-Dependent):

  • For fully substituted pyrazoles: Dissolve the crude pyrazoline in DMSO and add manganese dioxide (MnO2, 5.0 equiv). Heat the mixture at 80-100 °C for 4-8 hours.

  • For deacylative aromatization: Suspend the crude pyrazoline in hexane and add MnO2 (5.0 equiv). Reflux the mixture for 12-24 hours.[3]

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of Celite, washing with an appropriate solvent (e.g., ethyl acetate).

• Concentrate the filtrate and purify the residue by column chromatography on silica gel to afford the desired trifluoromethylated pyrazole.

Entry	Chalcone	Hydrazonoyl Bromide	Solvent for Aromatization	Product	Yield (%)
1	(E)-1,3-diphenylprop-2-en-1-one	N-phenyl-2,2,2-trifluoroacetohydrazonoyl bromide	DMSO	1,3,4-triphenyl-5-benzoyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazole	92
2	(E)-1,3-diphenylprop-2-en-1-one	N-phenyl-2,2,2-trifluoroacetohydrazonoyl bromide	Hexane	1,3,4-triphenyl-5-(trifluoromethyl)-1H-pyrazole	96
3	(E)-1-(4-methoxyphenyl)-3-phenylprop-2-en-1-one	N-phenyl-2,2,2-trifluoroacetohydrazonoyl bromide	DMSO	5-benzoyl-1,4-diphenyl-3-(4-methoxyphenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazole	89
4	(E)-1-(4-methoxyphenyl)-3-phenylprop-2-en-1-one	N-phenyl-2,2,2-trifluoroacetohydrazonoyl bromide	Hexane	1,4-diphenyl-3-(4-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole	94

Table 1: Representative yields for the synthesis of 3-trifluoromethylpyrazoles via [3+2] cycloaddition and subsequent aromatization. Data extracted from similar methodologies described in the literature.

Using Trifluorodiazoethane

Trifluorodiazoethane is a valuable reagent for the synthesis of trifluoromethylated pyrazoles through cycloaddition reactions with alkynes. A metal-free, highly regioselective [3+2] cycloaddition of trifluorodiazoethane with alkyne esters can produce a variety of 3-trifluoromethylpyrazoles in good to excellent yields.[1]

Experimental Protocol:

• Reaction Setup: In a sealed tube, dissolve the alkyne ester (1.0 mmol) in a suitable solvent (e.g., DCE).

• Add a solution of trifluorodiazoethane (1.2 mmol) in the same solvent.

• Reaction Conditions: Heat the mixture at 80 °C for 12 hours.

• Work-up and Purification: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the desired 3-trifluoromethylpyrazole.

Entry	Alkyne Ester	Product	Yield (%)
1	Methyl propiolate	Methyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate	95
2	Ethyl phenylpropiolate	Ethyl 5-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate	88
3	Dimethyl acetylenedicarboxylate	Dimethyl 3-(trifluoromethyl)-1H-pyrazole-4,5-dicarboxylate	92

Table 2: Yields of 3-trifluoromethylpyrazoles synthesized using trifluorodiazoethane.[1]

Condensation Reactions

The condensation of trifluoromethylated 1,3-dicarbonyl compounds with hydrazines is a classical and practical approach for the synthesis of trifluoromethylated pyrazoles.[3]

One-Pot Synthesis from 4-ethoxy-1,1,1-trifluoro-3-buten-2-one

This method allows for the synthesis of a regioisomeric mixture of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 1-methyl-5-(trifluoromethyl)-1H-pyrazole, which are key intermediates for various building blocks.[5][6]

Reaction Scheme for Condensation

Caption: Synthesis and separation of pyrazole regioisomers.

Experimental Protocol:

• Reaction: To a solution of 4-ethoxy-1,1,1-trifluoro-3-buten-2-one (1.0 equiv) in ethanol, add methyl hydrazine (1.1 equiv) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude mixture of regioisomers.

• Separation: The regioisomers can be separated by fractional distillation under reduced pressure based on their boiling point differences.[5]

N-Trifluoromethylation of Pyrazoles

The direct introduction of a trifluoromethyl group onto a nitrogen atom of the pyrazole ring is a valuable transformation. A recently developed method utilizes transiently generated trifluoromethylhydrazine for this purpose.[7]

One-Pot Synthesis from di-Boc Trifluoromethylhydrazine

This method allows for the synthesis of various functionalized N-trifluoromethyl pyrazoles from readily available di-Boc trifluoromethylhydrazine and 1,3-dicarbonyl compounds.[7]

Experimental Protocol:

• Reaction Setup: To a solution of di-Boc trifluoromethylhydrazine (1.0 equiv) and the 1,3-dicarbonyl substrate (1.2 equiv) in dichloromethane (DCM), add p-toluenesulfonic acid monohydrate (TsOH·H2O, 5.0 equiv).[7]

• Reaction Conditions: Stir the mixture at 20–40 °C for 12 hours. Monitor the reaction by LCMS.[7]

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Dilute with water and extract with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired N-trifluoromethyl pyrazole.

Entry	1,3-Dicarbonyl Substrate	Product	Yield (%)
1	1-phenylbutane-1,3-dione	3-Methyl-5-phenyl-1-(trifluoromethyl)-1H-pyrazole	72
2	1,3-diphenylpropane-1,3-dione	3,5-Diphenyl-1-(trifluoromethyl)-1H-pyrazole	75
3	3-phenylpentane-2,4-dione	3,5-Dimethyl-4-phenyl-1-(trifluoromethyl)-1H-pyrazole	47
4	Methyl 3-oxobutanoate	Methyl 3-methyl-1-(trifluoromethyl)-1H-pyrazole-5-carboxylate	36
5	Methyl 3-oxobutanoate	Methyl 5-methyl-1-(trifluoromethyl)-1H-pyrazole-3-carboxylate	35

Table 3: Yields of N-trifluoromethyl pyrazoles synthesized using transiently generated trifluoromethylhydrazine.[7]

Functionalization of Pre-existing Trifluoromethylated Pyrazoles

Further diversification of trifluoromethylated pyrazoles can be achieved through the functionalization of a pre-existing trifluoromethylated pyrazole core.

Lithiation and Electrophilic Trapping

Regioselective functionalization can be achieved through lithiation followed by trapping with an electrophile. This has been demonstrated for the elaboration of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 1-methyl-5-(trifluoromethyl)-1H-pyrazole.[5][6]

Experimental Workflow for Functionalization

Caption: Functionalization of trifluoromethylated pyrazoles.

Experimental Protocol (General):

• Lithiation: Dissolve the starting 1-methyl-3-(trifluoromethyl)-1H-pyrazole or 1-methyl-5-(trifluoromethyl)-1H-pyrazole in a dry ethereal solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., argon).

• Cool the solution to a low temperature (e.g., -78 °C).

• Add a solution of an appropriate lithium base (e.g., n-butyllithium) dropwise.

• Stir the mixture at the low temperature for a specified time to ensure complete lithiation.

• Electrophilic Trapping: Add the desired electrophile (e.g., an aldehyde, ketone, or alkyl halide) to the solution of the lithiated pyrazole.

• Allow the reaction to proceed at low temperature and then gradually warm to room temperature.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent.

• Dry the combined organic layers, filter, and concentrate.

• Purification: Purify the crude product by column chromatography or distillation.

This protocol can be adapted for various electrophiles to introduce a wide range of functional groups onto the pyrazole ring.[5][6]

These protocols provide a starting point for researchers to explore the synthesis of novel trifluoromethylated pyrazoles. The choice of method will depend on the desired substitution pattern and the availability of starting materials. Optimization of reaction conditions may be necessary for specific substrates.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. thieme-connect.com [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the heterocyclic compound, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole , in the field of medicinal chemistry. This versatile scaffold serves as a crucial building block in the synthesis of advanced pharmaceutical intermediates, particularly in the development of kinase inhibitors for oncology and inflammatory diseases.

Introduction

The pyrazole nucleus is a privileged scaffold in drug discovery, forming the core of numerous approved therapeutics.[1][2] Its unique structural and electronic properties allow for diverse substitutions, enabling the fine-tuning of pharmacological activity. The incorporation of a trifluoromethyl group (-CF3) can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Furthermore, the bromine atom at the 5-position provides a versatile handle for further chemical modifications, such as cross-coupling reactions, to build more complex and potent drug candidates.

While direct biological data for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is not extensively published, its close analog, 5-bromo-1-methyl-1H-pyrazol-3-amine, is a known key intermediate in the synthesis of phosphatidylinositol-3-kinase (PI3K) inhibitors.[3] This strongly suggests that 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a highly valuable starting material for the development of novel therapeutics targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer.[4]

Key Applications in Medicinal Chemistry

• Synthetic Intermediate for Kinase Inhibitors: The primary application of this compound is as a versatile intermediate for the synthesis of kinase inhibitors. The pyrazole core can be further functionalized to create compounds that target the ATP-binding site of various kinases.

• Scaffold for PI3K Inhibitors: Based on the utility of its 3-amino analog, this compound is an ideal starting point for the development of PI3K inhibitors. The trifluoromethyl group can confer desirable pharmacokinetic properties to the final drug molecule.

• Fragment-Based Drug Discovery: The substituted pyrazole can be used as a fragment in screening campaigns to identify novel binding motifs for various therapeutic targets.

Quantitative Data of Related Pyrazole Derivatives

Table 1: Anticancer Activity of Selected Pyrazole Derivatives

Compound Class	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
Novel Pyrazole Derivatives	MCF-7 (Breast)	Cell Viability	10 - 14	[1][2]
Indole-Pyrazole Hybrids	HCT116 (Colon)	Cytotoxicity	< 23.7	[5]
Fused Pyrazole Derivatives	HepG2 (Liver)	Cytotoxicity	0.71	[5]
Morpholine-Benzimidazole-Pyrazole Hybrids	MCF-7 (Breast)	Tubulin Polymerization Inhibition	0.042	[5]

Table 2: Kinase Inhibitory Activity of Selected Pyrazole Derivatives

Compound Class	Target Kinase	Assay Type	IC50 (nM)	Reference
Triazolopyrimidinone Derivative	PI3Kβ	In vitro kinase assay	0.3	[6]
Pyrazolo[1,5-a]pyrimidine Derivatives	PI3Kδ	In vitro kinase assay	18 - 1892
Quinoline Analogues	PI3Kδ	Enzymatic activity assay	42 - 56	[6]
Quinoline Analogues	mTOR	Enzymatic activity assay	59 - 73	[6]

Experimental Protocols

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This protocol is adapted from the synthesis of analogous trifluoromethyl- and bromo-substituted pyrazoles.

Reaction Scheme:

Caption: Synthetic pathway for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol

• To a solution of ethyl 4,4,4-trifluoroacetoacetate (1 equivalent) in acetic acid, add methylhydrazine (1 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to yield 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol.

Step 2: Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• In a round-bottom flask, combine 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol (1 equivalent) and phosphorus oxybromide (POBr3) (1.5 equivalents).

• Heat the mixture to reflux for 2-3 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and carefully quench by pouring it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Protocol for PI3K Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol provides a general framework for evaluating the inhibitory potential of compounds derived from 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole against PI3K isoforms.

Caption: Workflow for a PI3K kinase inhibition assay.

Materials:

• PI3K enzyme (e.g., PI3Kα, β, δ, or γ)

• Lipid substrate (e.g., PIP2)

• ATP

• Test compound (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add the test compound solution to the wells of a 384-well plate. Include positive (known PI3K inhibitor) and negative (DMSO vehicle) controls.

• Prepare the kinase reaction mixture containing the PI3K enzyme and lipid substrate in the appropriate reaction buffer.

• Add the kinase reaction mixture to the wells containing the test compounds.

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the controls and determine the IC50 value by fitting the data to a dose-response curve.

Protocol for Cell Viability Assay (MTT Assay)

This protocol is for assessing the cytotoxic effects of compounds derived from 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole on cancer cell lines.

Caption: Workflow for an MTT cell viability assay.

Materials:

• Cancer cell line of interest (e.g., MCF-7, PC-3, HCT116)

• Complete cell culture medium

• 96-well sterile flat-bottom plates

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the test compound at different concentrations. Include untreated and vehicle (DMSO) control wells.

• Incubate the plate for 48-72 hours in a CO2 incubator at 37°C.

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Remove the MTT-containing medium and add the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the untreated control and determine the IC50 value.

Signaling Pathway

The primary anticipated target pathway for derivatives of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is the PI3K/AKT/mTOR pathway, a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism.

Caption: The PI3K/AKT/mTOR signaling pathway.

Conclusion

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a high-value synthetic intermediate with significant potential in medicinal chemistry. Its structural features make it an ideal starting point for the synthesis of potent and selective kinase inhibitors, particularly those targeting the PI3K signaling pathway. The provided protocols offer a foundation for researchers to synthesize and evaluate novel drug candidates derived from this promising scaffold.

References

• 1. Synthesis and Bioactivities of Novel Pyrazole Oxime Derivatives Containing a 5-Trifluoromethylpyridyl Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 4. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3Kδ and mTOR dual inhibitors: Design, synthesis and anticancer evaluation of 3-substituted aminomethylquinoline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a key intermediate in the synthesis of modern agrochemicals. This versatile building block is a cornerstone for the development of potent fungicides and insecticides, primarily belonging to the classes of pyrazole carboxamides and phenylpyrazoles, respectively.

Introduction to Pyrazole-Based Agrochemicals

Pyrazole, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, is a privileged scaffold in agrochemical discovery. Its derivatives have led to the successful commercialization of numerous products for crop protection. The trifluoromethyl group at the 3-position and the methyl group at the 1-position of the pyrazole ring are crucial for the biological activity of many of these compounds. The bromine atom at the 5-position serves as a versatile handle for introducing a wide range of substituents through cross-coupling reactions, enabling the fine-tuning of the molecule's efficacy, spectrum of activity, and physicochemical properties.

Applications in Fungicide Synthesis: Pyrazole Carboxamides

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a key precursor for the synthesis of pyrazole carboxamide fungicides. These compounds are highly effective against a broad spectrum of fungal pathogens in various crops.

Mode of Action: Pyrazole carboxamide fungicides act as Succinate Dehydrogenase Inhibitors (SDHIs). They bind to the ubiquinone-binding site (Qp-site) of Complex II in the mitochondrial respiratory chain of fungi. This inhibition disrupts the production of ATP, the cell's primary energy currency, leading to the cessation of fungal growth and eventual cell death.

A prominent example of a fungicide synthesized from a similar pyrazole precursor is Fluxapyroxad. The synthesis involves the formation of an amide bond between the pyrazole carboxylic acid (derived from the bromo-pyrazole) and a substituted aniline.

Efficacy of Pyrazole Carboxamide Fungicides

The following table summarizes the efficacy of Fluxapyroxad, a representative pyrazole carboxamide fungicide, against various fungal pathogens.

Compound	Target Fungus	EC50 (µg/mL)	Reference Crop(s)
Fluxapyroxad	Botrytis cinerea (Gray Mold)	0.0545	Grapes, Strawberries[1]
Fluxapyroxad	Sclerotinia sclerotiorum (White Mold)	0.021 - 0.095	Soybean, Canola[2][3]
Fluxapyroxad	Didymella applanata (Raspberry Spur Blight)	0.82 - 5.92	Raspberry[2]
Fluxapyroxad	Zymoseptoria tritici (Septoria Leaf Blotch)	Varies by population	Wheat

Applications in Insecticide Synthesis: Phenylpyrazoles

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a valuable starting material for the synthesis of phenylpyrazole insecticides. These insecticides are known for their high efficacy against a wide range of insect pests.

Mode of Action: Phenylpyrazole insecticides, such as the well-known Fipronil, act as antagonists of the gamma-aminobutyric acid (GABA)-gated chloride channels in the central nervous system of insects.[4] By blocking these channels, they inhibit the influx of chloride ions, leading to hyperexcitation of the insect's nerves and muscles, paralysis, and ultimately, death.[4][5] This mode of action provides excellent selectivity for insects over mammals.[5]

The synthesis of Fipronil and its analogs involves the introduction of a substituted phenyl group at the 1-position of the pyrazole ring and further functionalization. While Fipronil itself has a different substitution pattern, the core pyrazole structure is analogous, and the synthetic strategies are applicable.

Efficacy of Phenylpyrazole Insecticides

The following table presents the efficacy of Fipronil, a representative phenylpyrazole insecticide, against various insect pests.

Compound	Target Insect	LC50	Exposure Time
Fipronil	Aulacophora foveicollis (Red Pumpkin Beetle)	6.822 ppm	24 hours[6]
Fipronil	Aulacophora foveicollis (Red Pumpkin Beetle)	4.608 ppm	48 hours[6]
Fipronil	Haemaphysalis bispinosa (Tick)	0.53 ppm	-[5]
Fipronil	Musca domestica (Housefly)	0.000119%	-[7]
Fipronil	Cheumatopsyche brevilineata (Caddisfly)	0.153 µg/L	48 hours

Experimental Protocols

The following are detailed protocols for key synthetic transformations of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Synthesis of a Pyrazole Carboxamide Precursor via Amide Coupling

This protocol describes the synthesis of a pyrazole carboxamide, a key structural motif in SDHI fungicides, from the corresponding pyrazole carboxylic acid. The carboxylic acid can be prepared from 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole via lithium-halogen exchange followed by carboxylation with carbon dioxide.

Workflow for Amide Coupling:

Caption: Synthetic workflow for a pyrazole carboxamide.

Materials and Reagents:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (1.0 eq)

• Substituted aniline (e.g., 2-aminobiphenyl derivative) (1.0 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Dichloromethane (DCM) or Dimethylformamide (DMF) (anhydrous)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (1.0 eq), the substituted aniline (1.0 eq), and HOBt (1.2 eq).

• Dissolve the solids in anhydrous DCM or DMF.

• Add DIPEA (2.0 eq) to the mixture and stir for 10 minutes at room temperature.

• Add EDCI (1.2 eq) in one portion to the stirring solution.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired pyrazole carboxamide.

Synthesis of a Phenylpyrazole Precursor via Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole with an arylboronic acid to form a C-C bond, a key step in the synthesis of certain insecticides and fungicides.

Catalytic Cycle for Suzuki-Miyaura Coupling:

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. researchgate.net [researchgate.net]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. benchchem.com [benchchem.com]
• 5. Determination of LC50 and LC95 values of fipronil against Haemaphysalis bispinosa based on adult immersion test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. insights.sent2promo.com [insights.sent2promo.com]
• 7. veterinaryworld.org [veterinaryworld.org]

Application Notes and Protocols for the Derivatization of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the derivatization of the 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole core, a versatile building block in medicinal chemistry. The trifluoromethyl group offers unique electronic properties, while the bromine atom at the 5-position serves as a convenient handle for various palladium-catalyzed cross-coupling reactions, enabling the synthesis of a diverse range of pyrazole derivatives for drug discovery and development.

Introduction to the Derivatization of the Pyrazole Core

The pyrazole scaffold is a privileged structure in medicinal chemistry, present in numerous approved drugs.[1] The derivatization of the pyrazole core, specifically at the 5-position of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, allows for the introduction of a wide array of functional groups. This enables the fine-tuning of physicochemical and pharmacological properties, which is crucial in the hit-to-lead and lead optimization phases of drug discovery. The primary methods for derivatization of this core involve palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions are favored for their broad substrate scope, functional group tolerance, and generally high yields.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the C5 position of the pyrazole ring is amenable to various palladium-catalyzed cross-coupling reactions, providing access to a diverse range of substituted pyrazoles.

Figure 1: Derivatization pathways for the pyrazole core.

Suzuki-Miyaura Coupling for the Synthesis of 5-Aryl/Heteroaryl Derivatives

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds by coupling the bromo-pyrazole with a variety of aryl or heteroaryl boronic acids or their esters.[2]

Table 1: Representative Conditions and Yields for Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃	1,4-Dioxane	90	16	92
3	Thiophen-2-ylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Toluene	110	8	88
4	Pyridin-3-ylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	THF/H₂O	80	24	75

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst, and the ligand (if required).

• Add the base (2.0-3.0 mmol).

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the specified temperature and stir for the indicated time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction for the Synthesis of 5-Alkenyl Derivatives

The Heck reaction allows for the introduction of an alkenyl group at the 5-position of the pyrazole core by coupling with a variety of alkenes.[3]

Table 2: Representative Conditions and Yields for the Heck Reaction

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	Et₃N	DMF	100	24	78
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	NaOAc	DMAc	120	18	85
3	1-Octene	Pd(OAc)₂ (2)	Xantphos (4)	K₂CO₃	1,4-Dioxane	110	24	72
4	Cyclohex-1-en-1-ylboronic acid pinacol ester	Pd(dppf)Cl₂ (5)	-	CsF	Toluene	100	16	80

Experimental Protocol: General Procedure for the Heck Reaction

• In a sealed tube, combine 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol), the palladium catalyst, and the ligand (if applicable).

• Add the base (1.5-2.0 mmol) and the solvent.

• Add the alkene (1.5 mmol).

• Seal the tube and heat the reaction mixture at the specified temperature for the indicated time.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel.

Sonogashira Coupling for the Synthesis of 5-Alkynyl Derivatives

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond, introducing an alkynyl moiety onto the pyrazole ring.[4]

Table 3: Representative Conditions and Yields for Sonogashira Coupling

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	60	6	90
2	1-Hexyne	Pd(PPh₃)₄ (5)	CuI (10)	Diisopropylamine	DMF	80	8	82
3	Propargyl alcohol	Pd(OAc)₂ (2) / XPhos (4)	CuI (5)	K₂CO₃	Acetonitrile	70	12	88
4	Ethynyltrimethylsilane	PdCl₂(dppf) (3)	CuI (6)	Cs₂CO₃	1,4-Dioxane	90	10	85

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a Schlenk flask, add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol), the palladium catalyst, and the copper(I) co-catalyst.

• Evacuate and backfill the flask with an inert gas.

• Add the anhydrous, degassed solvent and the base.

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction mixture at the specified temperature for the indicated time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination for the Synthesis of 5-Amino Derivatives

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide variety of primary and secondary amines at the 5-position of the pyrazole core.

Table 4: Representative Conditions and Yields for Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	NaOt-Bu	Toluene	100	12	95
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	110	18	85
3	Benzylamine	Pd₂(dba)₃ (1)	BrettPhos (2)	LHMDS	THF	80	24	78
4	Indole	Pd(OAc)₂ (3)	DavePhos (6)	Cs₂CO₃	Toluene	120	24	70

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• In a glovebox, charge an oven-dried reaction vial with the palladium precatalyst, the ligand, and the base.

• Add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous, degassed solvent.

• Seal the vial and heat the reaction mixture with stirring at the specified temperature for the indicated time.

• Monitor the reaction progress by LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a plug of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

Experimental Workflow

A generalized workflow for performing these cross-coupling reactions is depicted below. Strict adherence to inert atmosphere techniques is crucial for the success of these palladium-catalyzed transformations.

Figure 2: General experimental workflow for cross-coupling.

Characterization of Derivatives

The synthesized pyrazole derivatives can be characterized by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Expected ¹H NMR Spectral Data:

• N-CH₃: A singlet typically appearing between δ 3.8 and 4.2 ppm.

• C4-H: A singlet in the aromatic region, typically between δ 6.5 and 7.0 ppm.

• Aromatic/Alkenyl/Alkynyl Protons: Signals corresponding to the newly introduced substituent will appear in the respective regions of the spectrum.

Expected ¹³C NMR Spectral Data:

• N-CH₃: A signal around δ 35-40 ppm.

• C3-CF₃: A quartet due to C-F coupling, typically around δ 120-125 ppm.

• C5: The chemical shift of the C5 carbon will be significantly influenced by the new substituent.

• C4: A signal around δ 110-115 ppm.

• C3: A signal around δ 145-150 ppm.

Conclusion

The derivatization of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole via palladium-catalyzed cross-coupling reactions provides a powerful and versatile platform for the synthesis of a wide array of novel pyrazole derivatives. The protocols outlined in these application notes serve as a robust starting point for researchers in the field of drug discovery and medicinal chemistry, enabling the exploration of this valuable chemical space. Further optimization of the reaction conditions may be necessary for specific substrates to achieve maximal yields and purity.

References

• 1. Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles - Enamine [enamine.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. BJOC - Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides [beilstein-journals.org]
• 4. Sonogashira Coupling [organic-chemistry.org]

Application Notes and Protocols for the Functionalization of the C-Br Bond in 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction

The 1-methyl-3-(trifluoromethyl)-1H-pyrazole scaffold is a privileged motif in modern medicinal and agricultural chemistry. The trifluoromethyl group often enhances metabolic stability, lipophilicity, and binding affinity of molecules.[1][2] Consequently, methods for the late-stage functionalization of this core structure are of high value to researchers in drug discovery and development. This document provides detailed application notes and experimental protocols for the chemical modification of the C-Br bond in 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a key building block for the synthesis of diverse compound libraries. The protocols cover palladium-catalyzed cross-coupling reactions and bromine-lithium exchange followed by electrophilic quench.

Caption: General experimental workflow for C-Br bond functionalization.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[3] The electron-deficient nature of the pyrazole ring in the title compound, accentuated by the trifluoromethyl group, makes the C5-Br bond an excellent electrophilic partner for these transformations.[4]

Suzuki-Miyaura Coupling: C(sp²)-C(sp²) Bond Formation

Application Note: The Suzuki-Miyaura reaction is a versatile method for coupling aryl or vinyl boronic acids (or their esters) with the 5-bromopyrazole substrate. This reaction is fundamental for synthesizing biaryl and heteroaryl pyrazole derivatives, which are common in pharmacologically active compounds.[5][6] The choice of a suitable palladium precatalyst and a bulky, electron-rich phosphine ligand is critical to ensure efficient catalytic turnover and prevent side reactions like hydrodebromination.[1][7]

Caption: Reaction pathway for Suzuki-Miyaura coupling.

Detailed Protocol:

• To an oven-dried Schlenk tube, add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium precatalyst (see table below, 1-5 mol%), the phosphine ligand (1.1-1.2 x mol% of Pd), and the base (2.0-3.0 equiv).

• Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add the anhydrous, degassed solvent(s) via syringe.

• Place the sealed tube in a preheated oil bath and stir the reaction mixture vigorously at the specified temperature for the indicated time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the layers, and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Reaction Conditions

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference(s)
Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2.0)	Toluene	100	12-18	75-95	[6][7]
Pd₂(dba)₃ (2.5)	SPhos (5)	K₂CO₃ (3.0)	1,4-Dioxane/H₂O (4:1)	90	16	70-90	[8]

| XPhosPdG2 (3) | - | Cs₂CO₃ (2.0) | THF | 80 | 8-12 | 80-98 |[6][7] |

Sonogashira Coupling: C(sp²)-C(sp) Bond Formation

Application Note: The Sonogashira coupling enables the introduction of alkynyl groups, creating linear, rigid extensions to the pyrazole core. These motifs are valuable in materials science and as precursors for further transformations.[9] While traditional protocols use a copper(I) co-catalyst, copper-free methods are often preferred to prevent the common side reaction of alkyne homocoupling (Glaser coupling) and simplify purification.[9][10][11]

Caption: Reaction pathway for Sonogashira coupling.

Detailed Protocol (Copper-Free):

• To an oven-dried Schlenk tube, add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv) and the palladium precatalyst (2.5 mol%).

• Seal the tube, evacuate, and backfill with argon (3x).

• Add anhydrous, degassed solvent (e.g., DMSO) and the amine base (e.g., TMP, 2.0 equiv) via syringe.

• Add the terminal alkyne (1.5 equiv) via syringe.

• Stir the reaction at room temperature or slightly elevated temperature (e.g., 60 °C) until completion, monitoring by TLC or LC-MS.[10]

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash column chromatography.

Data Presentation: Representative Sonogashira Reaction Conditions

Catalyst (mol%)	Ligand/Additive (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference(s)
Pd(PPh₃)₂Cl₂ (2)	CuI (1)	TEA (2.0)	THF	60	4-8	65-85	[12]
[DTBNpP]Pd(crotyl)Cl (2.5)	Copper-Free	TMP (2.0)	DMSO	RT - 60	2-18	70-97	[10]

| Pd(OAc)₂ (3) | XPhos (6) | Et₃N (3.0) | MeCN | 110 | 6 | 60-80 |[12] |

Buchwald-Hartwig Amination: C(sp²)-N Bond Formation

Application Note: The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, enabling the synthesis of a wide array of N-aryl and N-heteroaryl pyrazoles from primary and secondary amines.[3] Five-membered heterocyclic halides can be challenging substrates due to potential catalyst inhibition.[4] Success relies on using specialized, bulky phosphine ligands (e.g., biarylphosphines) and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS).[4][13]

Caption: Reaction pathway for Buchwald-Hartwig amination.

Detailed Protocol:

• Inside a nitrogen-filled glovebox, add the palladium precatalyst (1-3 mol%), the ligand (1.1-1.2 x mol% of Pd), and the base (1.4-2.2 equiv) to a vial or Schlenk tube.

• Add the anhydrous, degassed solvent (e.g., toluene, THF, or dioxane).

• Add 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv) and the amine (1.2 equiv).

• Seal the vessel and heat with vigorous stirring at the specified temperature.

• Monitor the reaction by LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography.

Data Presentation: Representative Buchwald-Hartwig Amination Conditions

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference(s)
[Pd(cinnamyl)Cl]₂ (2)	Josiphos CyPF-tBu (4)	NaOtBu (1.4)	Toluene	100	12-24	70-90	[13]
Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (2.0)	1,4-Dioxane	110	16	65-85	[14]

| tBuBrettPhos Pd G3 (2) | - | LHMDS (2.2) | THF | RT | 12 | 70-95 |[4] |

Bromine-Lithium Exchange and Electrophilic Quench

Application Note: The bromine-lithium exchange is a powerful, non-catalytic method for functionalizing the C5 position.[15][16] It involves treating the bromopyrazole with an organolithium reagent (typically n-BuLi or t-BuLi) at very low temperatures (-78 °C) to generate a highly reactive 5-lithiopyrazole intermediate.[15][17] This intermediate can then be "quenched" by adding a wide variety of electrophiles to install diverse functional groups that are not easily accessible via cross-coupling. Strict anhydrous conditions and low temperatures are essential to prevent side reactions.

Caption: Pathway for Bromine-Lithium Exchange and Electrophilic Quench.

Detailed Protocol:

• To an oven-dried, three-neck round-bottom flask equipped with a thermometer, argon inlet, and dropping funnel, add a solution of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equiv, as a solution in hexanes) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 30-60 minutes.

• Add a solution of the chosen electrophile (1.2-1.5 equiv) in anhydrous THF dropwise, again keeping the temperature below -70 °C.

• After the addition is complete, stir the reaction at -78 °C for 1-2 hours, then allow it to warm slowly to room temperature.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or crystallization.

Data Presentation: Electrophiles for Quenching the 5-Lithiopyrazole Intermediate

Electrophile	Reagent	Resulting Functional Group	Typical Yield (%)	Reference(s)
Formyl	N,N-Dimethylformamide (DMF)	Aldehyde (-CHO)	60-80	[15][17]
Carboxyl	Carbon Dioxide (CO₂, gas or dry ice)	Carboxylic Acid (-COOH)	70-90	[15][17]
Boryl	Isopropoxyboronic acid pinacol ester	Boronic Ester (-Bpin)	50-75	[2][15]
Iodo	Iodine (I₂)	Iodide (-I)	80-95	[17]

| Hydroxymethyl | Paraformaldehyde | Primary Alcohol (-CH₂OH) | 55-75 |[17] |

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02390D [pubs.rsc.org]
• 14. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles - Enamine [enamine.net]
• 16. Bromine–lithium exchange: An efficient tool in the modular construction of biaryl ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Alkylation of Trifluoromethyl-Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the N-alkylation of trifluoromethyl-pyrazoles. This class of compounds is of significant interest in medicinal chemistry and drug development due to the prevalence of the pyrazole moiety in numerous pharmaceuticals and agrochemicals. The introduction of a trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. However, the regioselective N-alkylation of unsymmetrically substituted pyrazoles presents a significant synthetic challenge due to the similar electronic properties of the two nitrogen atoms in the pyrazole ring.[1][2][3][4][5] This document outlines strategies to control this regioselectivity, focusing on the influence of substituents on the pyrazole core.

Controlling Regioselectivity in N-Alkylation

The regioselectivity of N-alkylation of trifluoromethyl-pyrazoles can be directed by tuning the functional groups attached to the pyrazole ring.[2][3][4] While the alkylation of simple acetyl-substituted trifluoromethyl-pyrazoles often results in a mixture of regioisomers, modification of the acetyl group to a hydrazone can lead to highly regioselective reactions.[1][2] The choice of base and solvent can also influence the outcome of the reaction.[2]

Below is a logical workflow illustrating the impact of substituent tuning on the regioselectivity of N-alkylation.

Caption: Logical workflow for controlling regioselectivity in N-alkylation of trifluoromethyl-pyrazoles.

Experimental Protocols

The following protocols are based on established procedures for the N-alkylation of various trifluoromethyl-pyrazoles.[1][2]

Protocol 1: General Procedure for N-Alkylation of Acetyl-CF3-Pyrazole

This protocol describes a non-regioselective N-alkylation of an acetyl-substituted trifluoromethyl-pyrazole, leading to a mixture of products.

Materials:

• Acetyl-CF3-pyrazole (1.0 eq)

• Ethyl iodoacetate (ICH2CO2Et) (1.1 eq)

• Potassium carbonate (K2CO3) (2.0 eq)

• Acetonitrile (MeCN), anhydrous

Procedure:

• To a solution of acetyl-CF3-pyrazole in anhydrous acetonitrile, add potassium carbonate.

• Add ethyl iodoacetate to the suspension.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Filter the solid and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to separate the regioisomers. The ratio of regioisomers is typically determined by 19F NMR spectroscopy.[1]

Protocol 2: Regioselective N-Alkylation of Hydrazone-Substituted CF3-Pyrazoles

This protocol outlines a highly regioselective N-alkylation of a trifluoromethyl-pyrazole bearing a modified hydrazone substituent, yielding predominantly the 5-CF3-pyrazole regioisomer.[1]

Materials:

• Hydrazone-substituted CF3-pyrazole (e.g., acetohydrazide- or carbazide-substituted pyrazoles) (1.0 eq)

• Ethyl iodoacetate (ICH2CO2Et) (1.1 eq)

• Potassium carbonate (K2CO3) (2.0 eq)

• Acetonitrile (MeCN), anhydrous

Procedure:

• Suspend the hydrazone-substituted CF3-pyrazole and potassium carbonate in anhydrous acetonitrile.

• Add ethyl iodoacetate to the mixture.

• Heat the reaction mixture to reflux and maintain for 6-8 hours, or until TLC/LC-MS indicates complete consumption of the starting material.

• Cool the reaction to ambient temperature.

• Remove the inorganic solids by filtration, washing the filter cake with fresh acetonitrile.

• Evaporate the solvent from the filtrate in vacuo.

• The resulting residue is the crude N-alkylated product, which can be further purified by recrystallization or column chromatography if necessary. This procedure typically yields the substituted 5-CF3-pyrazole with high regioselectivity.[1]

Protocol 3: N-Alkylation using Sodium Hydride

This protocol describes the use of a stronger base, sodium hydride, for the N-alkylation of certain trifluoromethyl-pyrazoles.

Materials:

• CF3-pyrazole (1.0 eq)

• Sodium hydride (NaH) (1.1 eq)

• Ethyl iodoacetate (ICH2CO2Et) (1.1 eq)

• Anhydrous Dimethoxyethane (DME) and Acetonitrile (MeCN) mixture

Procedure:

• To a stirred suspension of sodium hydride in a mixture of anhydrous DME and MeCN, add a solution of the CF3-pyrazole dropwise at 0 °C under an inert atmosphere.

• Allow the mixture to stir at room temperature for 30 minutes.

• Cool the mixture back to 0 °C and add ethyl iodoacetate dropwise.

• The reaction is then heated to reflux and monitored by TLC or LC-MS.

• Upon completion, the reaction is carefully quenched with water at 0 °C.

• The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

The following diagram illustrates a general experimental workflow for the N-alkylation of trifluoromethyl-pyrazoles.

Caption: General experimental workflow for N-alkylation of CF3-pyrazoles.

Data Presentation

The regioselectivity and yield of the N-alkylation reaction are highly dependent on the substituents of the pyrazole ring and the reaction conditions. The following tables summarize the outcomes of N-alkylation with ethyl iodoacetate under various conditions.

Table 1: N-Alkylation of Acetyl-CF3-Pyrazole

Starting Material	Alkylating Agent	Base	Solvent	Product(s)	Ratio (N1:N2)
Acetyl-CF3-pyrazole	ICH2CO2Et	K2CO3	MeCN	Mixture of 3-CF3 and 5-CF3 regioisomers	Equimolar[1]

Table 2: Regioselective N-Alkylation of Hydrazone-Substituted CF3-Pyrazoles

Starting Material	Alkylating Agent	Base	Solvent	Product	Regioselectivity
Acetohydrazide-substituted pyrazole	ICH2CO2Et	K2CO3	MeCN	Substituted 5-CF3-pyrazole	Exclusive formation of one regioisomer[1]
Carbazide-substituted pyrazole	ICH2CO2Et	K2CO3	MeCN	Substituted 5-CF3-pyrazole	Exclusive formation of one regioisomer[1]

Table 3: N-Alkylation of other Functionalized CF3-Pyrazoles

Starting Material	Alkylating Agent (eq)	Base (eq)	Solvent	Product	Notes
Hydrazine-substituted CF3-pyrazole	ICH2CO2Et	K2CO3	MeCN	Complex mixture including symmetric ketazine	Transamination of hydrazone fragments observed[1][2]
Pyridyl-substituted CF3-pyrazole	ICH2CO2Et (1.1)	NaH (1.1)	DME-MeCN	5-regioisomeric CF3-pyrazole	-
Pyridyl-substituted CF3-pyrazole	ICH2CO2Et (2.2)	NaH (2.2)	DME-MeCN	Disubstituted product (alkylation on pyridine N)	Further alkylation on the pyridine nitrogen[1][2]

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sciprofiles.com [sciprofiles.com]

Application Notes and Protocol for Gram-Scale Synthesis of 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the gram-scale synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a key building block in medicinal and agrochemical research. The synthesis is a two-step process commencing with the formation of the pyrazole ring via the condensation of ethyl 4,4,4-trifluoroacetoacetate and methylhydrazine to yield 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol. The subsequent step involves the conversion of the pyrazol-ol to the target compound. An alternative final step, the direct bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole using N-bromosuccinimide (NBS) under mild conditions, is also a viable route.[1] This protocol is designed to be scalable and efficient for laboratory settings.

Introduction

Substituted pyrazoles are a class of heterocyclic compounds of significant interest in the pharmaceutical and agrochemical industries due to their diverse biological activities. The target molecule, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, incorporates a trifluoromethyl group, which can enhance metabolic stability and binding affinity, and a bromine atom that allows for further functionalization through various cross-coupling reactions. This protocol details a reliable method for its preparation on a gram scale.

Chemical Properties

Property	Value
Molecular Formula	C₅H₄BrF₃N₂
Molecular Weight	228.99 g/mol [2]
Appearance	Liquid[2]
CAS Number	524740-42-9[2]

Experimental Protocol

Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol

This procedure is adapted from the synthesis of similar pyrazole derivatives.[3][4]

Materials:

• Ethyl 4,4,4-trifluoroacetoacetate

• Methylhydrazine (40% aqueous solution)

• Water

• Round-bottom flask equipped with a reflux condenser and an addition funnel

• Stirring apparatus

• Heating mantle

• Filtration apparatus

Procedure:

• To a round-bottom flask, add ethyl 4,4,4-trifluoroacetoacetate (1.0 eq).

• Heat the flask to 85°C.

• Slowly add a 40% aqueous solution of methylhydrazine (1.1 eq) dropwise over a period of 30 minutes, maintaining the reaction temperature at 85°C.

• After the addition is complete, continue stirring the reaction mixture at 85°C for 2 hours.

• Add water to the reaction mixture and distill off the ethanol formed during the reaction.

• Cool the reaction mixture to 10°C to induce crystallization of the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Expected Yield: 85-90%

Step 2: Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

The conversion of the pyrazol-ol to the bromo-pyrazole can be achieved through various standard brominating agents. An alternative and direct method is the bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole.[1]

Materials:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol (from Step 1) or 1-methyl-3-(trifluoromethyl)-1H-pyrazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (or other suitable aprotic solvent)

• Round-bottom flask

• Stirring apparatus

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in a suitable solvent like acetonitrile.

• Add N-bromosuccinimide (1.05 eq) portion-wise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the starting material is consumed, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Data Summary

Step	Product	Starting Material	Reagents	Yield	Purity
1	1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol	Ethyl 4,4,4-trifluoroacetoacetate	Methylhydrazine	87.5%[4]	98.5% (by ¹⁹F-NMR)[3]
2	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	1-methyl-3-(trifluoromethyl)-1H-pyrazole	N-Bromosuccinimide	High (expected)	>95% (after purification)

Experimental Workflow Diagramdot

// Diagram Styling graph [bgcolor="#FFFFFF"]; node [color="#4285F4", penwidth=2]; edge [color="#34A853"]; }

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Bromo-1-methyl-3-(trifluoromethyl)pyrazole | CymitQuimica [cymitquimica.com]
• 3. WO2017084995A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Suzuki-Miyaura cross-coupling reaction for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The content addresses specific experimental challenges with this electron-deficient, heterocyclic substrate.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole resulting in low to no yield?

A1: Low yields with this substrate are common and can stem from several factors. The primary reasons include:

• Catalyst Deactivation: The nitrogen atoms in the pyrazole ring can coordinate to the palladium catalyst, forming inactive species and hindering the catalytic cycle.[1][2]

• Substrate Reactivity: While the C-Br bond is generally reactive, the electron-withdrawing nature of the trifluoromethyl group and the pyrazole ring can influence the oxidative addition step.[3]

• Inefficient Transmetalation: The transfer of the boronic acid partner to the palladium complex can be a rate-limiting step, particularly with challenging substrates.[1]

• Oxygen Contamination: The active Pd(0) catalyst is highly sensitive to oxygen. Inadequate degassing of solvents and the reaction vessel can lead to rapid catalyst decomposition and the promotion of boronic acid homocoupling.[2][4]

Q2: What are the most common side products, and how can they be minimized?

A2: The two most prevalent side reactions are debromination and homocoupling.

• Debromination: This is the replacement of the bromine atom on the pyrazole with a hydrogen atom. This side reaction can be significant with heteroaryl halides.[5][6] To minimize it, the choice of catalyst, ligand, and base is critical. Using bulky, electron-rich phosphine ligands like XPhos or SPhos can suppress debromination.[5][7]

• Homocoupling: This is the self-coupling of the boronic acid to form a biaryl byproduct. It is often promoted by the presence of oxygen or if the transmetalation step is slow.[1][2] Rigorous degassing and ensuring an efficient catalyst system can reduce homocoupling.[2]

Q3: Can I use standard palladium catalysts like Pd(PPh₃)₄ for this reaction?

A3: While Pd(PPh₃)₄ is a classic catalyst, it is often less effective for challenging substrates like this electron-deficient pyrazole.[8] Modern catalyst systems, particularly those employing bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs), are generally required to achieve high yields.[1][4] These advanced ligands accelerate the key steps of the catalytic cycle and can prevent catalyst deactivation.[4] Using air- and moisture-stable precatalysts (e.g., XPhos Pd G2 or G3) is highly recommended for reproducibility and efficiency.[7]

Q4: How critical is the choice of base and solvent for this specific coupling?

A4: The base and solvent are crucial and interdependent. The base activates the boronic acid to form a more nucleophilic boronate species, which is essential for the transmetalation step.[1][9] For this substrate, a stronger base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) is often necessary.[4][10] The solvent must be able to dissolve the reagents and facilitate the reaction; common choices include mixtures of an organic solvent like 1,4-dioxane, THF, or toluene with water to dissolve the inorganic base.[8][11]

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you diagnose and resolve experimental problems.

Problem 1: My starting material is consumed, but the main product is the debrominated pyrazole.

• Potential Cause: The catalyst system is promoting debromination over cross-coupling. This is a known issue with some heteroaryl bromides.[5][6]

• Solution: Switch to a catalyst system known to minimize this side reaction. A combination of an XPhos-based palladacycle precatalyst (e.g., XPhos Pd G2) with additional XPhos ligand has been shown to be effective in preventing debromination for similar trifluoromethyl-substituted bromopyrazole derivatives.[6][7] Also, consider screening milder bases, as very strong bases can sometimes exacerbate the issue.[5]

Problem 2: The reaction starts but stalls after ~30% conversion, even after extended time or heating.

• Potential Cause: The catalyst is deactivating during the reaction. This could be due to trace oxygen, thermal decomposition, or poisoning by the pyrazole substrate itself.[2][4][12]

• Solution:

  • Improve Inert Atmosphere: Ensure all solvents are thoroughly degassed (e.g., by sparging with argon for 15-30 minutes or using freeze-pump-thaw cycles).[12] Assemble your reaction under a positive pressure of an inert gas like argon or nitrogen.

  • Use a More Robust Catalyst: Switch to a modern, thermally stable precatalyst such as a G3 or G4 palladacycle. These are designed for higher stability and activity.[13]

  • Check Reagent Purity: Ensure the boronic acid is pure, as impurities or degradation can inhibit the reaction. Boronic acids can be unstable on the shelf; using more stable boronate esters (e.g., pinacol esters) can be a reliable alternative.[1]

Problem 3: I am observing a significant amount of boronic acid homocoupling byproduct.

• Potential Cause: This side reaction is almost always linked to the presence of oxygen, which can facilitate the oxidative coupling of the boronic acid.[2][4] It can also indicate that the desired cross-coupling pathway is slow.

• Solution:

  • Rigorous Degassing: This is the most critical step. Degas the solvent and the final reaction mixture thoroughly before heating.[12]

  • Optimize Conditions to Favor Cross-Coupling: Increase the reaction temperature or switch to a more active catalyst/ligand system to accelerate the rate of the desired Suzuki coupling relative to the homocoupling side reaction.[1][4]

Recommended Starting Conditions & Optimization Parameters

The following table summarizes a robust set of starting conditions for the Suzuki coupling of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, based on protocols for similar challenging heterocyclic substrates.

Parameter	Recommended Starting Condition	Rationale & Key Considerations
Aryl Halide	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	1.0 equivalent
Boronic Acid	Aryl- or Heteroarylboronic Acid	1.2 - 1.5 equivalents. Using a slight excess ensures complete consumption of the limiting halide.[4]
Precatalyst	XPhos Pd G2 or XPhos Pd G3	1 - 3 mol%. These are robust, air-stable precatalysts effective for challenging heterocycles and known to suppress debromination.[6][7]
Ligand	XPhos (optional)	1 - 3 mol%. If not using a pre-formed complex, or if debromination is severe, adding extra ligand can be beneficial.[7]
Base	K₃PO₄ (Potassium Phosphate)	2.0 - 3.0 equivalents. A strong, non-nucleophilic base is often required to facilitate transmetalation.[1][4]
Solvent	1,4-Dioxane / H₂O (4:1 or 5:1)	A common and effective solvent system. The water helps dissolve the inorganic base. Ensure solvents are properly degassed.[11]
Temperature	80 - 110 °C	Higher temperatures are typically necessary to drive the reaction to completion for electron-deficient substrates.[4]
Atmosphere	Inert (Argon or Nitrogen)	Absolutely critical to prevent catalyst oxidation and boronic acid homocoupling.[2]

Visual Guides

Catalytic Cycle and Common Side Reactions

The following diagram illustrates the main steps of the Suzuki-Miyaura catalytic cycle and highlights where common side reactions can occur.

Caption: The Suzuki catalytic cycle with key side reactions.

Troubleshooting Workflow

This flowchart provides a logical path for troubleshooting failed or low-yielding reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Efficient microwave-assisted Suzuki-Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a]pyrimidin-5(4 H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5- a]pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Yoneda Labs [yonedalabs.com]
• 10. mdpi.com [mdpi.com]
• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Debromination in Suzuki Reactions of Bromopyrazoles

This technical support center is designed for researchers, scientists, and drug development professionals to address the common challenge of debromination during Suzuki-Miyaura cross-coupling reactions of bromopyrazoles.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of Suzuki reactions, and why is it a problem?

A1: Debromination is a significant side reaction where the bromine atom on the pyrazole ring is replaced by a hydrogen atom, leading to the formation of an undesired pyrazole byproduct instead of the intended coupled product.[1] This reduces the yield of the desired compound and complicates the purification process. The generally accepted mechanism involves the formation of a palladium-hydride (Pd-H) species which can undergo reductive elimination with the pyrazole group.[2]

Q2: Are certain bromopyrazole isomers more susceptible to debromination?

A2: Yes, the position of the bromine atom on the pyrazole ring can influence the rate of debromination. For instance, 3-bromopyrazoles tend to react faster in the desired coupling reaction than 4-bromopyrazoles, which can sometimes help to minimize the relative amount of debromination.[3]

Q3: How does the choice of halogen on the pyrazole affect the likelihood of dehalogenation?

A3: The propensity for dehalogenation generally follows the order of halide reactivity: I > Br > Cl.[2] In many cases, bromo- and chloro-pyrazoles are less prone to dehalogenation compared to their iodo- counterparts, making them superior substrates for Suzuki-Miyaura reactions where this side reaction is a concern.[4][5][6]

Q4: Can the quality of the boronic acid affect debromination?

A4: Absolutely. Impurities in the boronic acid can poison the palladium catalyst, leading to reduced catalytic activity or complete reaction failure.[7] A slow transmetalation step due to poor quality or unstable boronic acids can allow more time for competing side reactions like debromination to occur.[2][8] Using high-purity boronic acids or more stable derivatives like boronic esters (e.g., pinacol esters) can help to ensure a cleaner reaction profile.[9]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the Suzuki coupling of bromopyrazoles.

Problem 1: Significant formation of the debrominated pyrazole byproduct.

This is the most common issue. The following sections provide a systematic approach to troubleshooting this problem.

Unprotected pyrazoles possess an acidic N-H proton. Deprotonation by the base can lead to the formation of a pyrazolate anion, which can alter the catalyst's electronic properties and promote dehalogenation.[10] Protecting the pyrazole nitrogen with a suitable group (e.g., Boc, SEM, or benzyl) can significantly suppress or eliminate this side reaction.[10][11]

Experimental Protocol: N-Protection of 4-Bromopyrazole with a SEM Group

This protocol is adapted from procedures described for similar N-heterocycles.

Materials:

• 4-Bromopyrazole

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 4-bromopyrazole (1.0 equivalent) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Cool the reaction mixture back to 0 °C and add SEM-Cl (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of hexanes and ethyl acetate) to afford the N-SEM protected 4-bromopyrazole.

Strong inorganic bases, particularly in the presence of protic solvents, can generate hydride donors that facilitate debromination.[1] Switching to a milder base is often effective.

Parameter	Condition A (High Debromination)	Condition B (Low Debromination)	Expected Outcome
Base	Strong inorganic bases (e.g., NaOH, KOH, NaOtBu)[10][12]	Milder inorganic bases (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃, CsF) or organic bases.[4][10]	Milder bases are less likely to promote the formation of palladium-hydride species, thus reducing the rate of debromination.[10]

The choice of ligand is critical in modulating the reactivity of the palladium catalyst. Bulky, electron-rich phosphine ligands can accelerate the desired cross-coupling pathway relative to debromination.

Parameter	Condition A (High Debromination)	Condition B (Low Debromination)	Expected Outcome
Ligand	Less bulky, electron-poor ligands (e.g., PPh₃).[10]	Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, P(t-Bu)₃).[4][10][13]	These ligands promote the oxidative addition and reductive elimination steps of the catalytic cycle, favoring the desired product formation.
Palladium Source	Pd(PPh₃)₄	Pre-formed catalysts like XPhos Pd G2 or G4, or a combination of a Pd(0) source (e.g., Pd₂(dba)₃) with the desired ligand.[4]	Pre-catalysts can provide a more active and defined catalytic species in solution.

Troubleshooting Workflow for Debromination

Caption: A step-by-step workflow for troubleshooting and minimizing debromination.

Higher temperatures and prolonged reaction times can increase the likelihood of side reactions.[1]

Parameter	Condition A (High Debromination)	Condition B (Low Debromination)	Expected Outcome
Temperature	High temperatures (e.g., >100 °C).[14]	Lower temperatures (e.g., 60-80 °C).[3][14]	Lowering the temperature can decrease the rate of the debromination side reaction relative to the desired cross-coupling.
Reaction Time	Prolonged reaction times.	The minimum time required for the consumption of starting material (monitored by TLC or LC-MS).	Minimizing reaction time reduces the exposure of the product and intermediates to conditions that may promote side reactions.

Problem 2: Low or no conversion of starting material.

If you are not observing any product formation, and starting material remains, consider the following.

Signaling Pathway for Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Possible Causes and Solutions:

• Inactive Catalyst: The Pd(0) active species may not be forming efficiently. If using a Pd(II) precatalyst, ensure conditions are suitable for its reduction. Consider using a commercially available Pd(0) source or a pre-catalyst.[9]

• Poor Boronic Acid Quality: As mentioned, impurities can inhibit the catalyst.[7] Use a high-purity boronic acid or consider converting it to a more stable boronate ester.

• Insufficient Base: The base is crucial for activating the boronic acid for transmetalation.[13] Ensure you are using a sufficient excess of a suitable base.

• Oxygen Contamination: Rigorous degassing of the reaction mixture is essential as oxygen can deactivate the Pd(0) catalyst.[15] Use techniques like freeze-pump-thaw cycles or sparging with an inert gas.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. | Semantic Scholar [semanticscholar.org]
• 7. nbinno.com [nbinno.com]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. Yoneda Labs [yonedalabs.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]

Technical Support Center: Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Welcome to the technical support center for the synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This resource is designed for researchers, scientists, and professionals in drug development to address common challenges and improve the yield and purity of this important synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole?

A1: The most prevalent method is the electrophilic bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole. This is typically achieved using a brominating agent such as N-bromosuccinimide (NBS) under mild conditions.[1][2]

Q2: What are the main challenges encountered during the synthesis?

A2: Key challenges include controlling regioselectivity to avoid the formation of other brominated isomers, preventing di-bromination, and effectively purifying the final product from starting material and byproducts.

Q3: How can I improve the regioselectivity of the bromination?

A3: The substitution pattern on the pyrazole ring generally directs the bromination. For 1-methyl-3-(trifluoromethyl)-1H-pyrazole, the 5-position is electronically favored for electrophilic attack.[3] Careful control of reaction conditions, such as temperature and the slow addition of the brominating agent, can enhance selectivity.

Q4: What are the common byproducts, and how can they be minimized?

A4: The primary byproduct is often the di-brominated pyrazole. Using a stoichiometric amount or a slight excess of the brominating agent can lead to the formation of this impurity.[4] To minimize it, it is recommended to use the brominating agent in a controlled molar ratio relative to the starting pyrazole.

Q5: What purification methods are most effective for this compound?

A5: Column chromatography is a common and effective method for purifying 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole from unreacted starting material and byproducts. The choice of solvent system will depend on the specific impurities present.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Degradation of product during workup or purification. - Loss of product during extraction.	- Monitor the reaction progress using TLC or GC-MS to ensure completion. - Optimize the reaction temperature; some brominations may require cooling while others proceed well at room temperature. - Ensure workup conditions are not overly harsh (e.g., avoid strong acids or bases if the product is sensitive). - Perform multiple extractions with an appropriate solvent to ensure complete recovery of the product.
Formation of Di-brominated Byproduct	- Excess of brominating agent. - Reaction temperature is too high, leading to over-reactivity.	- Carefully control the stoichiometry of the brominating agent (e.g., NBS). Use 1.0 to 1.1 equivalents.[4] - Maintain a lower reaction temperature to control the reaction rate and prevent over-bromination.
Presence of Unreacted Starting Material	- Insufficient amount of brominating agent. - Short reaction time.	- Ensure at least a stoichiometric amount of the brominating agent is used. - Extend the reaction time and monitor for the disappearance of the starting material by TLC or GC-MS.
Formation of Regioisomers	- While the 5-position is generally favored, reaction conditions can influence selectivity.	- Ensure the reaction is run under conditions reported to favor 5-bromo substitution. For pyrazoles, the C4 position can also be susceptible to electrophilic attack.[3]
Difficulty in Purification	- Byproducts have similar polarity to the desired product.	- Optimize the mobile phase for column chromatography to achieve better separation. A gradient elution might be necessary. - Consider alternative purification techniques such as crystallization if the product is a solid.

Experimental Protocols

Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole

The synthesis of the starting material, 1-methyl-3-(trifluoromethyl)-1H-pyrazole, is a crucial first step. A common method involves the cyclocondensation of a trifluoromethylated β-diketone equivalent with methylhydrazine.[5]

Materials:

• Ethyl 4,4,4-trifluoroacetoacetate (ETFAA)

• Methylhydrazine (aqueous solution, e.g., 40%)

• Water

Procedure:

• Heat ethyl 4,4,4-trifluoroacetoacetate to 85 °C.

• Slowly add an aqueous solution of methylhydrazine (1.1 equivalents) over a period of time while maintaining the reaction temperature between 90-94 °C.[5]

• After the addition is complete, stir the reaction mixture for an additional 2 hours at the same temperature.[5]

• Add water to the reaction mixture.

• Distill off the ethanol and some water.

• Cool the resulting mixture to 10 °C to crystallize the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum. This procedure can yield a mixture of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol and its regioisomer. Further steps (not detailed here) would be required to obtain 1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Materials:

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., acetonitrile or dichloromethane)

Procedure:

• Dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazole in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide (1.0-1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2017084995A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol - Google Patents [patents.google.com]

Technical Support Center: Purification of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This technical support center provides troubleshooting guidance and frequently asked questions for the chromatographic purification of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. It is intended for researchers, scientists, and professionals in the field of drug development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole by column chromatography.

Problem	Potential Cause	Suggested Solution
Low or No Recovery of Product	Compound is too polar and is sticking to the silica gel.	Deactivate the silica gel with triethylamine or ammonia in methanol before preparing the column.[1]
Compound is too non-polar and is eluting with the solvent front.	Start with a less polar solvent system (e.g., higher hexane to ethyl acetate ratio) and gradually increase the polarity.
Compound degradation on silica gel.	Consider using a different stationary phase like alumina or a reversed-phase silica gel (C18).[1] Alternatively, deactivating the silica gel may mitigate degradation.[1]
Poor Separation of Product from Impurities	Inappropriate solvent system.	Optimize the solvent system using Thin Layer Chromatography (TLC) beforehand. Aim for a retention factor (Rf) of 0.2-0.4 for the desired compound.
Column overloading.	Use an appropriate ratio of crude material to silica gel (typically 1:50 to 1:100).
Column was not packed properly.	Ensure the silica gel is packed uniformly without any cracks or channels.
Product Elutes as a Broad Band	Poor solubility of the compound in the mobile phase.	Ensure the compound is fully dissolved in the loading solvent before applying it to the column. The loading solvent should be as non-polar as possible.
Diffusion on the column.	Perform the chromatography at a slightly faster flow rate.
Tailing of the Product Peak	Interaction of the compound with acidic sites on the silica gel.	Add a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent.
Column overloading.	Reduce the amount of sample loaded onto the column.
Unexpected Peaks in the Chromatogram	Formation of regioisomers during synthesis.	Separation may be possible with a very carefully optimized solvent system or by using high-performance liquid chromatography (HPLC).[2]
Degradation of the starting material or product.	Ensure the purity of the starting materials and handle them under an inert atmosphere if they are sensitive to air or light.[2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole?

A good starting point for non-polar compounds like this pyrazole derivative is a mixture of hexane and ethyl acetate.[3] Begin with a high ratio of hexane to ethyl acetate (e.g., 19:1 or 9:1) and gradually increase the polarity of the eluent.[3] The optimal solvent system should be determined by preliminary TLC analysis.

Q2: How can I visualize the compound on a TLC plate if it is not UV active?

While many pyrazole derivatives are UV active, if your compound is not, you can use staining solutions. Common stains include potassium permanganate, iodine vapor, or phosphomolybdic acid.

Q3: Can I use a stationary phase other than silica gel?

Yes, if you face issues like compound degradation or irreversible adsorption on silica gel, you can consider alternative stationary phases. Alumina (neutral or basic) can be a good alternative. For highly polar impurities, reversed-phase chromatography using C18 silica gel with a mobile phase like acetonitrile/water or methanol/water might be effective.[1]

Q4: What is the expected retention factor (Rf) for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole?

The exact Rf value will depend on the specific TLC plate and solvent system used.[4][5][6] However, for effective separation by column chromatography, you should aim for an Rf value between 0.2 and 0.4 in the chosen solvent system.[7]

Q5: My purified product still shows impurities by NMR. What should I do?

If column chromatography does not yield a pure product, consider re-purification using a different chromatographic technique (e.g., preparative HPLC) or a different solvent system. Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be an effective purification method for solid compounds.[1]

Experimental Protocols

General Protocol for Column Chromatography

• Slurry Preparation: Weigh out the required amount of silica gel (typically 50-100 times the weight of the crude product). In a beaker, create a slurry of the silica gel with the initial, least polar solvent system you plan to use.

• Column Packing: Secure a glass column vertically. Pour the silica gel slurry into the column, ensuring it packs evenly without air bubbles. Open the stopcock to drain some solvent, allowing the silica gel to settle. Add a layer of sand on top of the silica bed.

• Sample Loading: Dissolve your crude 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole in a minimal amount of the initial eluent or a low-boiling point solvent like dichloromethane. Carefully apply the sample solution to the top of the silica gel bed.

• Elution: Begin eluting with the starting solvent system, collecting fractions. Gradually increase the polarity of the mobile phase as required (gradient elution).

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Data Presentation

Table 1: Recommended Solvent Systems for TLC Analysis

Solvent System (Hexane:Ethyl Acetate)	Expected Rf Range (for similar pyrazoles)	Notes
19:1	0.4 - 0.6	Good starting point for checking for non-polar impurities.[3]
9:1	0.2 - 0.4	Often a suitable polarity for elution from a column.
4:1	0.1 - 0.2	May be necessary if the compound is more polar than expected.

Note: The provided Rf ranges are estimates for pyrazole derivatives and should be confirmed experimentally for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Visualizations

Troubleshooting Workflow for Chromatographic Purificationdot

// Nodes start [label="Start Purification", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; tlc [label="Run TLC Analysis", fillcolor="#F1F3F4", fontcolor="#202124"]; column_prep [label="Prepare & Pack Column", fillcolor="#F1F3F4", fontcolor="#202124"]; load_sample [label="Load Sample", fillcolor="#F1F3F4", fontcolor="#202124"]; elute [label="Elute & Collect Fractions", fillcolor="#F1F3F4", fontcolor="#202124"]; analyze_fractions [label="Analyze Fractions (TLC)", fillcolor="#F1F3F4", fontcolor="#202124"]; combine_pure [label="Combine Pure Fractions & Evaporate", fillcolor="#F1F3F4", fontcolor="#202124"]; end_product [label="Pure Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Troubleshooting Nodes no_separation [label="Poor or No Separation?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; low_recovery [label="Low Recovery?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; tailing [label="Peak Tailing?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; optimize_solvent [label="Optimize Solvent System", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_loading [label="Check Sample Loading", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; deactivate_silica [label="Deactivate Silica / Change Stationary Phase", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; add_modifier [label="Add Modifier to Eluent (e.g., TEA)", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Connections start -> tlc; tlc -> column_prep; column_prep -> load_sample; load_sample -> elute; elute -> analyze_fractions; analyze_fractions -> no_separation; no_separation -> optimize_solvent [label="Yes"]; optimize_solvent -> tlc; no_separation -> low_recovery [label="No"]; low_recovery -> check_loading [label="Yes"]; check_loading -> deactivate_silica; deactivate_silica -> column_prep; low_recovery -> tailing [label="No"]; tailing -> add_modifier [label="Yes"]; add_modifier -> elute; tailing -> combine_pure [label="No"]; combine_pure -> end_product; }

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. longdom.org [longdom.org]
• 5. scribd.com [scribd.com]
• 6. mastelf.com [mastelf.com]
• 7. rsc.org [rsc.org]

Technical Support Center: Troubleshooting Low Conversion in Pyrazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to low conversion in pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: My pyrazole synthesis is resulting in a low yield. What are the common causes?

Low yields in pyrazole synthesis, most commonly through methods like the Knorr synthesis, can be attributed to several factors. These range from the quality of your starting materials to suboptimal reaction conditions. The primary issues often revolve around the nucleophilicity of the hydrazine and the reactivity of the dicarbonyl compound.[1]

Key areas to investigate include:

• Purity of Starting Materials: Impurities in your 1,3-dicarbonyl compound or hydrazine derivative can lead to side reactions, which will inevitably lower the yield of your desired product and complicate its purification.[1] Hydrazine derivatives, in particular, can degrade over time, so using a freshly opened or purified reagent is highly recommended.[1]

• Reaction Stoichiometry: An incorrect ratio of reactants is a frequent cause of low conversion. In many cases, employing a slight excess of the hydrazine (around 1.0-1.2 equivalents) can help drive the reaction to completion.[1]

• Suboptimal Reaction Conditions: Critical parameters such as temperature, reaction time, solvent, and pH may require optimization for your specific substrates.[1]

• Side Reactions: The formation of unwanted byproducts, such as regioisomers when using unsymmetrical dicarbonyls or incomplete cyclization, can significantly reduce the yield of the target pyrazole.[1]

Q2: I am observing the formation of two regioisomers. How can I improve the regioselectivity?

The formation of a mixture of regioisomers is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines.[1] The initial nucleophilic attack of the hydrazine can occur at either of the two different carbonyl carbons, leading to two distinct pyrazole products.[1] The regioselectivity is influenced by both steric and electronic factors of the substituents on both reactants.[1]

Strategies to enhance regioselectivity include:

• Solvent Selection: The choice of solvent can have a significant impact. Aprotic dipolar solvents such as DMF or NMP have been shown to provide better regioselectivity compared to polar protic solvents like ethanol, particularly when using aryl hydrazine hydrochlorides.[1][2] The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents can also dramatically increase regioselectivity.[3]

• pH Control: The pH of the reaction medium is a crucial factor. Acidic conditions may favor the formation of one isomer, while basic conditions might favor the other.[1]

• Steric Hindrance: Introducing bulky substituents on either the dicarbonyl compound or the hydrazine can sterically hinder the reaction at one of the carbonyl sites, thus directing the synthesis towards a single regioisomer.[1]

Q3: My reaction mixture has turned a dark color. Is this normal, and how can I obtain a clean product?

Discoloration of the reaction mixture is a frequent observation in pyrazole synthesis, especially when using hydrazine salts like phenylhydrazine hydrochloride.[1] This is often due to the formation of colored impurities from the hydrazine starting material itself or from oxidative processes.[1] If the reaction mixture becomes acidic, it can promote the formation of these colored byproducts.[1]

To mitigate this:

• Addition of a Mild Base: Adding a mild base can help neutralize any acid present and lead to a cleaner reaction profile.[1]

• Purification: Techniques like passing the crude product through a short plug of silica gel can help remove some of these colored impurities.[1] Recrystallization is also a very effective method for purification and removing color.[1]

Q4: The reaction seems to have stalled, and I see a significant amount of unreacted starting material by TLC. What should I do?

Incomplete conversion can be due to several factors:

• Insufficient Reaction Time or Temperature: Some reactions require longer times or higher temperatures to go to completion. Monitor the reaction progress by TLC over a longer period or consider increasing the temperature.[4][5]

• Deactivated Reactants: If your hydrazine or dicarbonyl compound has electron-withdrawing groups, their reactivity might be reduced. In such cases, more forcing conditions (higher temperature, longer reaction time) or the use of a catalyst might be necessary.

• Poor Solubility: If your starting materials are not fully dissolved in the chosen solvent, the reaction rate will be significantly slower. Ensure you are using an appropriate solvent and that the reactants are well-solubilized.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low conversion in pyrazole synthesis.

Caption: A logical workflow for troubleshooting low yield in pyrazole synthesis.

Data Presentation: Optimizing Reaction Conditions

The following table summarizes the effect of various reaction parameters on the yield of pyrazole synthesis. This data is compiled from various literature sources and should be used as a guideline for optimization.

Parameter	Variation	Effect on Yield	Remarks
Solvent	Ethanol vs. DMF	DMF often gives higher yields, especially with aryl hydrazine hydrochlorides, by accelerating dehydration steps.[2]	Fluorinated alcohols (TFE, HFIP) can significantly improve regioselectivity and yield.[3]
Temperature	Room Temp vs. 60 °C vs. >60 °C	Increasing temperature to an optimum (e.g., 60 °C) can improve yield. Further increases may lead to lower yields due to side reactions.[5]	Microwave irradiation can sometimes favor the thermodynamically preferred isomer and reduce reaction times.[6]
Catalyst	None vs. Acid (e.g., Acetic Acid)	Acid catalysis is typical for the Knorr synthesis and generally improves reaction rates and yields.[7]	Lewis acids like Sc(OTf)₃ have shown to give excellent yields in certain cases.[5]
Stoichiometry	1:1 vs. 1:1.2 (Dicarbonyl:Hydrazine)	A slight excess of hydrazine can drive the reaction to completion and improve yield.[1]	A large excess of hydrazine can complicate purification.

Experimental Protocols

Protocol 1: General Knorr Pyrazole Synthesis

This protocol details a general procedure for the Knorr condensation.

Materials:

• 1,3-Dicarbonyl compound (1.0 equiv)

• Hydrazine derivative (1.0-1.2 equiv)

• Solvent (e.g., ethanol, glacial acetic acid, or DMF)

• Acid catalyst (if not using an acidic solvent, e.g., a few drops of glacial acetic acid)

Procedure:

• In a round-bottom flask, dissolve the 1,3-dicarbonyl compound in the chosen solvent.

• Add the hydrazine derivative to the solution. Note that this addition can be exothermic.[8]

• Add the acid catalyst if required.

• Heat the reaction mixture under reflux for 1-4 hours, or stir at room temperature, depending on the reactivity of the substrates.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).[8]

• Once the reaction is complete, cool the mixture.

• If the product precipitates, it can be collected by vacuum filtration. Otherwise, the solvent can be removed under reduced pressure.[1]

• The crude product can be purified by recrystallization (e.g., from ethanol) or by column chromatography on silica gel.[1]

Protocol 2: Purification by Column Chromatography

This protocol outlines a general procedure for purifying pyrazoles using silica gel column chromatography.

Materials:

• Crude pyrazole

• Silica gel

• Eluent (e.g., a gradient of ethyl acetate in hexanes or heptane)[9][10]

Procedure:

• Prepare the column: Pack a glass column with a slurry of silica gel in the initial, least polar eluent.

• Load the sample: Dissolve the crude pyrazole in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the top of the silica gel column.[9]

• Elute the column: Begin eluting with the non-polar solvent and gradually increase the polarity of the eluent to separate the components. For example, start with 100% hexanes and gradually increase the percentage of ethyl acetate.[9]

• Collect fractions: Collect the eluting solvent in fractions and analyze them by TLC to identify the fractions containing the pure product.

• Combine and concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified pyrazole.

Note on Basic Pyrazoles: If your pyrazole is basic and shows poor behavior on silica gel (e.g., tailing), you can add a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent.[9]

Signaling Pathways and Experimental Workflows

General Mechanism of Knorr Pyrazole Synthesis

Caption: General mechanism of the Knorr pyrazole synthesis.[7]

Experimental Workflow for Knorr Pyrazole Synthesis

Caption: Experimental workflow for the Knorr pyrazole synthesis.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]

Technical Support Center: Managing Isomeric Impurities in Substituted Pyrazole Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and managing isomeric impurities, particularly regioisomers, during the synthesis of substituted pyrazoles.

Frequently Asked Questions (FAQs)

Q1: What are regioisomers in the context of pyrazole synthesis, and why is their control important?

A1: In pyrazole synthesis, regioisomers are structural isomers with the same molecular formula but different arrangements of substituents on the pyrazole ring. This typically occurs when reacting an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine, which can lead to two different substitution patterns on the final pyrazole product.[1][2] Controlling the formation of a specific regioisomer is critical because different regioisomers can exhibit significantly different biological activities, physical properties, and toxicological profiles.[1] Therefore, for applications in drug discovery and materials science, obtaining a single, desired regioisomer in high purity is often essential.

Q2: What are the primary factors that influence the formation of isomeric impurities in pyrazole synthesis?

A2: The formation of a regioisomeric mixture is a common issue, especially in the classical Knorr pyrazole synthesis. The ratio of isomers is influenced by a delicate balance of several factors:

• Steric Hindrance: Bulky substituents on the 1,3-dicarbonyl compound or the hydrazine can sterically hinder the approach to one of the carbonyl groups, favoring attack at the less hindered site.[2][3]

• Electronic Effects: The electronic properties of the substituents on the 1,3-dicarbonyl determine the electrophilicity of the carbonyl carbons. The initial nucleophilic attack by the hydrazine usually occurs at the more electrophilic carbonyl carbon.[1][3]

• Reaction pH: The acidity or basicity of the reaction medium can alter the nucleophilicity of the two nitrogen atoms in a substituted hydrazine, thereby influencing which nitrogen atom initiates the attack.[2][3]

• Solvent Choice: The solvent can have a dramatic impact on regioselectivity. For instance, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly improve regioselectivity compared to conventional solvents like ethanol.[2][3][4]

• Temperature: The reaction temperature can affect whether the reaction is under kinetic or thermodynamic control, which in turn can influence the final ratio of the isomeric products.[1][2][3]

Q3: How can I differentiate between pyrazole regioisomers?

A3: A combination of spectroscopic techniques is essential for distinguishing between pyrazole regioisomers. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.[2][5] One-dimensional ¹H and ¹³C NMR spectra will show distinct chemical shifts for the protons and carbons of the pyrazole ring and its substituents. For unambiguous structural assignment, two-dimensional NMR experiments such as NOESY (Nuclear Overhauser Effect Spectroscopy) can be employed to identify through-space correlations between protons on the N-substituent and protons on the pyrazole ring, confirming their relative positions.[5][6]

Q4: What are some alternative synthetic strategies to the classical Knorr synthesis for achieving higher regioselectivity?

A4: When the traditional Knorr synthesis yields poor regioselectivity, several alternative methods can be employed:

• Use of 1,3-Dicarbonyl Surrogates: Instead of symmetrical 1,3-diketones, precursors with differentiated reactivity at the 1- and 3-positions can be used. Examples include β-enaminones and acetylenic (α,β-ethynyl) ketones, which direct the initial nucleophilic attack of the hydrazine to a specific position.[1]

• 1,3-Dipolar Cycloaddition: This method involves the reaction of a 1,3-dipole, such as a diazo compound or a nitrile imine, with a dipolarophile like an alkyne or an alkene.[1][7] This approach often provides excellent control over regioselectivity.[1]

• Reaction of N-Alkylated Tosylhydrazones with Terminal Alkynes: This method offers a highly regioselective route to 1,3,5-trisubstituted pyrazoles, often with complete regioselectivity.[1][8]

• Multicomponent Reactions: These reactions combine three or more reactants in a single step to form a complex product and have been developed for the regioselective synthesis of highly substituted pyrazoles.[1][7]

Troubleshooting Guides

Issue 1: My reaction produces a nearly 1:1 mixture of regioisomers.

• Problem: The electronic and steric differences between the two carbonyl groups of your unsymmetrical 1,3-dicarbonyl compound are insufficient to direct the nucleophilic attack of the hydrazine to a single site under the current reaction conditions.[1]

• Solutions:

  • Solvent Optimization: Change the solvent to a fluorinated alcohol such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). These solvents can significantly enhance regioselectivity.[3][4]

  • pH Adjustment: Modify the pH of the reaction medium. Acidic conditions can protonate the more basic nitrogen of the hydrazine, altering its nucleophilicity and potentially favoring one reaction pathway.[2][3]

  • Temperature Control: Vary the reaction temperature to determine if the product ratio is sensitive to kinetic versus thermodynamic control.[1][3]

Issue 2: The major product of my reaction is the undesired regioisomer.

• Problem: The inherent electronic and steric properties of your starting materials favor the formation of the unwanted isomer under standard reaction conditions.[1]

• Solutions:

  • Re-evaluate Starting Materials: If possible, consider redesigning the synthesis with starting materials that have different steric or electronic properties to favor the formation of the desired isomer.

  • Alternative Synthetic Routes: Employ an alternative synthetic strategy that offers complementary regioselectivity, such as a 1,3-dipolar cycloaddition or the use of a 1,3-dicarbonyl surrogate.[1]

Issue 3: I have already synthesized a mixture of regioisomers and need to separate them.

• Problem: A mixture of pyrazole regioisomers has been formed, and a pure sample of one isomer is required for downstream applications.

• Solutions:

  • Chromatographic Separation: Column chromatography is the most common method for separating regioisomers.[6][9]

    • TLC Analysis: First, perform a thorough screening of solvent systems using Thin Layer Chromatography (TLC) to identify an eluent that provides the best possible separation between the two isomer spots.[1][2]

    • Column Chromatography: Utilize silica gel or alumina column chromatography with the optimized eluent system to separate the isomers. Reversed-phase chromatography can also be an effective alternative.[9]

  • Recrystallization: If the regioisomers have significantly different solubilities in a particular solvent, fractional recrystallization can be an effective purification method.[9]

Data Presentation

Table 1: Effect of Solvent on Regioisomeric Ratio in Pyrazole Synthesis

Entry	1,3-Dicarbonyl Compound	Hydrazine	Solvent	Regioisomeric Ratio (Desired:Undesired)	Reference
1	1,1,1-Trifluoro-2,4-pentanedione	Methylhydrazine	Ethanol	~1:1	[4]
2	1,1,1-Trifluoro-2,4-pentanedione	Methylhydrazine	TFE	>95:5	[4]
3	1,1,1-Trifluoro-2,4-pentanedione	Methylhydrazine	HFIP	>99:1	[4]
4	4,4,4-Trifluoro-1-phenyl-1,3-butanedione	Phenylhydrazine	Ethanol	Equimolar mixture	[7]
5	4,4,4-Trifluoro-1-phenyl-1,3-butanedione	Phenylhydrazine	N,N-Dimethylacetamide (acidic)	98:2	[7]

TFE = 2,2,2-Trifluoroethanol; HFIP = 1,1,1,3,3,3-Hexafluoro-2-propanol

Experimental Protocols

Protocol 1: Regioselective Pyrazole Synthesis using Fluorinated Alcohols

This protocol describes a general procedure for the synthesis of substituted pyrazoles with improved regioselectivity using a fluorinated alcohol as the solvent.[4][5]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the unsymmetrical 1,3-dicarbonyl compound (1.0 mmol) in 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (3-5 mL).

• Addition of Hydrazine: Slowly add the substituted hydrazine (e.g., methylhydrazine, 1.1 mmol) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Work-up:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent such as ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography to isolate the major regioisomer.

Protocol 2: Separation of Regioisomers by Column Chromatography

This protocol outlines a general procedure for the separation of pyrazole regioisomers using silica gel column chromatography.

• TLC Optimization: Dissolve a small amount of the crude regioisomeric mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot the solution on a TLC plate and develop it in various solvent systems of increasing polarity (e.g., gradients of hexane/ethyl acetate) to find an eluent that provides baseline separation of the two isomer spots.[2]

• Column Preparation: Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack a glass column. Equilibrate the column with the optimized eluent system.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. After drying, carefully load the silica-adsorbed sample onto the top of the column.

• Elution: Elute the column with the optimized solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure isomers.

• Isolation: Combine the fractions containing each pure isomer and remove the solvent under reduced pressure to obtain the isolated regioisomers.

Visualizations

Caption: A logical workflow for troubleshooting the formation of regioisomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole synthesis [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Scalable Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scalable synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Frequently Asked Questions (FAQs)

Q1: What are the primary scalable synthetic routes to the 1-methyl-3-(trifluoromethyl)-1H-pyrazole precursor?

A1: A key scalable method involves the reaction of 4-ethoxy-1,1,1-trifluoro-3-buten-2-one with methyl hydrazine or its salts.[1][2] This approach, however, typically produces a mixture of two regioisomers: 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 1-methyl-5-(trifluoromethyl)-1H-pyrazole.[1][2] Alternative routes, such as those starting from trifluoroacetylated acetylenes and aryl(alkyl) hydrazines, have also been explored to control regioselectivity.[1]

Q2: How can the regioselectivity of the pyrazole formation be controlled to favor the desired 3-(trifluoromethyl) isomer?

A2: The choice of solvent is critical for controlling regioselectivity. Highly polar protic solvents, such as hexafluoroisopropanol, tend to favor the formation of 3-trifluoromethylpyrazoles.[1] In contrast, polar aprotic solvents like DMSO preferentially yield the 5-CF3-substituted isomers.[1] For the reaction of ethyl 4,4,4-trifluoroacetoacetate (ETFAA) with methyl hydrazine, using an acid catalyst like sulfuric acid in an aqueous medium can achieve high selectivity for the desired 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol precursor.[3][4]

Q3: What are the most effective methods for separating the 1-methyl-3-(trifluoromethyl) and 1-methyl-5-(trifluoromethyl) regioisomers on a large scale?

A3: Efficient separation of the regioisomeric mixture can be achieved through distillation.[2] Analysis of the boiling point versus pressure diagrams is crucial for developing an effective distillation-based separation procedure.[1]

Q4: What are the key challenges and safety considerations when scaling up the synthesis?

A4: Key challenges include managing the formation of regioisomers, ensuring efficient separation, and handling potentially hazardous reagents.[2][5] For instance, older routes sometimes involved genotoxic intermediates like 3-amino pyrazole, which required tedious purification steps like steam distillation.[6][7] It is crucial to consult the Safety Data Sheet (SDS) for all reagents and perform thorough risk assessments, especially concerning reactive intermediates and exothermic reactions.

Q5: How is the bromo-substituent introduced onto the pyrazole ring?

A5: The bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole is typically performed using N-bromosuccinimide (NBS) under mild conditions to cleanly afford the 4-bromo-pyrazole.[1][2] Subsequent functionalization can then be achieved through methods like halogen-metal exchange.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of the Desired 3-CF3 Isomer	Incorrect solvent choice during pyrazole ring formation.	When reacting trifluoroacetylated acetylenes with hydrazines, use a highly polar protic solvent (e.g., hexafluoroisopropanol) to favor the 3-CF3 isomer.[1]
Suboptimal reaction conditions (temperature, catalyst).	For the ETFAA and methyl hydrazine reaction, using a catalytic amount of sulfuric acid and maintaining a temperature of around 85-95°C can significantly improve selectivity for the precursor to the 3-CF3 isomer.[3][4]
Inefficient Separation of Regioisomers	Inadequate distillation setup or parameters.	Develop a robust distillation protocol based on the boiling point vs. pressure diagrams for the specific regioisomeric mixture.[1] This is a critical step for achieving high purity on a kilogram scale.[2]
Precipitation During Flow Lithiation	The concentration of the pyrazole substrate in the flow reactor is too high.	Judiciously control and lower the substrate concentration in the flow stream to avoid precipitation issues.[2]
Formation of Isomeric Byproducts during Functionalization (Halogen Dance)	Temperature control during direct ortho-lithiation of 4-bromo-pyrazoles is not sufficiently maintained.	It is critical to maintain a consistently low temperature during the ortho-lithiation step to prevent the "halogen-dance" reaction, which leads to isomeric impurities.[2]
Incomplete Bromination with NBS	Reaction conditions (solvent, temperature, time) are not optimized.	Ensure the reaction is performed under mild conditions. Monitor the reaction progress closely using techniques like TLC or GC-MS to determine the optimal reaction time.

Quantitative Data Summary

Table 1: Regioselectivity in the Synthesis of 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol (5-MTP)

Starting Materials	Catalyst/Solvent	Temperature	Selectivity (5-MTP : 3-MTP)	Yield (5-MTP)	Reference
ETFAA + Methyl Hydrazine	Water	Reflux	6 : 1	49%	[3][4]
ETFAA + Methyl Hydrazine	Acetic Acid (2 eq)	80°C	96 : 4	86.5%	[3][4]
ETFAA + Methyl Hydrazine	H₂SO₄ (0.09 eq) / Water	85°C	99.2 : 0.8	87.5%	[3]
ETFAA + Methyl Hydrazine	Trifluoroacetic Acid (0.1 eq)	85°C	97.2 : 2.8	83.9%	[3]

5-MTP is the precursor that leads to the desired 3-(trifluoromethyl)pyrazole isomer after subsequent reaction steps.

Experimental Protocols

Protocol 1: Scalable Synthesis of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole and 1-Methyl-5-(trifluoromethyl)-1H-pyrazole Mixture[2]

• Reaction Setup: A suitable reactor is charged with 4-ethoxy-1,1,1-trifluorobut-3-en-2-one.

• Reagent Addition: Methyl hydrazine hydrochloride is added to the reactor. The specific solvent and temperature conditions should be optimized based on lab-scale experiments to control the reaction rate and exotherm.

• Reaction Monitoring: The reaction is monitored by an appropriate analytical method (e.g., GC, LC-MS) until the starting material is consumed.

• Workup: Upon completion, the reaction mixture is subjected to a standard aqueous workup to remove salts and other water-soluble impurities. The organic layer is isolated.

• Separation: The resulting mixture of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 1-methyl-5-(trifluoromethyl)-1H-pyrazole is separated by fractional distillation under reduced pressure. The separation efficiency is highly dependent on the column and distillation parameters.

Protocol 2: Bromination of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole[1][2]

• Reaction Setup: The purified 1-methyl-3-(trifluoromethyl)-1H-pyrazole is dissolved in a suitable solvent (e.g., acetonitrile) in a reactor equipped with a stirrer and temperature control.

• Reagent Addition: N-Bromosuccinimide (NBS) is added portion-wise to the solution, maintaining a controlled temperature to manage any potential exotherm.

• Reaction Monitoring: The progress of the bromination is monitored by TLC or GC until the starting pyrazole is fully converted.

• Workup: The reaction mixture is quenched, typically with an aqueous solution of a reducing agent like sodium thiosulfate, to destroy any remaining NBS.

• Purification: The product, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, is isolated by extraction and purified by crystallization or chromatography to yield the final product.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. thieme-connect.com [thieme-connect.com]
• 3. WO2017084995A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. organicsynthesisinternational.blogspot.com [organicsynthesisinternational.blogspot.com]

Technical Support Center: Removal of Palladium Catalysts from Pyrazole Coupling Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted solutions for the removal of palladium catalysts from pyrazole coupling reactions. Below, you will find a comprehensive troubleshooting guide for common issues, a list of frequently asked questions, detailed experimental protocols, and comparative data to guide your purification strategy.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the removal of palladium catalysts from your pyrazole coupling reaction mixtures.

Issue 1: High levels of palladium remain after filtration through Celite.

• Symptom: The filtrate remains grey or black, or analysis (e.g., ICP-MS) shows unacceptable levels of palladium.

• Possible Cause: The palladium species is soluble or colloidal and is passing through the Celite pad. Simple filtration is most effective for heterogeneous catalysts like palladium on carbon or when the palladium has precipitated as Pd(0) black.[1][2]

• Solutions:

  • Induce Precipitation: Before filtration, try adding an anti-solvent to precipitate the soluble palladium.

  • Switch to a Scavenger: Treat the filtrate with a palladium scavenger to bind the soluble palladium, which can then be removed by a second filtration.[3] Common options include activated carbon or silica-based scavengers.[3][4]

  • Optimize Celite Bed: Ensure the Celite bed is 1-2 cm thick and properly packed. Pre-wetting the pad with the reaction solvent can improve its efficacy.[1]

Issue 2: Significant loss of pyrazole product during purification.

• Symptom: Low yield of the final product after the palladium removal step.

• Possible Cause: Non-specific adsorption of your product onto the purification medium, which is a common issue with activated carbon.[3]

• Solutions:

  • Reduce Adsorbent Amount: Use the minimum effective quantity of the scavenger or activated carbon.

  • Thoroughly Wash the Adsorbent: After filtration, wash the filter cake with fresh solvent to recover any adsorbed product.[1]

  • Use a More Selective Scavenger: Switch to a functionalized silica scavenger (e.g., thiol-based), which can be more selective for palladium and have a lower affinity for your product.[3]

  • Change Purification Method: If product loss remains high, consider alternative methods like crystallization or column chromatography.[5]

Issue 3: Inconsistent palladium removal from batch to batch.

• Symptom: The same purification protocol yields varying levels of residual palladium in different runs of the same reaction.

• Possible Cause: Variations in the reaction conditions (e.g., temperature, stirring, reaction time) can affect the final form (e.g., oxidation state, particle size) of the palladium species, influencing the effectiveness of a given removal method.

• Solutions:

  • Standardize Reaction Protocol: Ensure consistent reaction conditions to produce a more uniform palladium species.

  • Implement a Scavenging Step: A robust scavenging step is often less sensitive to minor variations in the palladium's form compared to simple filtration.

  • Optimize Scavenging Conditions: Experiment with the scavenger-to-palladium ratio, temperature, and treatment time to develop a more reliable protocol.[5]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove palladium from my pyrazole product? A1: Residual palladium is a major concern in the pharmaceutical industry due to its potential toxicity. Regulatory bodies like the FDA have strict limits on elemental impurities in active pharmaceutical ingredients (APIs).[6] Furthermore, residual palladium can interfere with downstream synthetic steps and biological assays, leading to unreliable results.

Q2: What are the primary methods for removing palladium catalysts? A2: The most common methods are:

• Filtration: Using a filter aid like Celite® to remove heterogeneous or precipitated palladium.[2]

• Adsorption/Scavenging: Using materials like activated carbon or functionalized silica/polymer scavengers that bind to palladium.[3][5]

• Chromatography: Separating the product from the catalyst based on differential adsorption on a stationary phase.[2]

• Crystallization: Purifying the product by crystallization, leaving impurities in the mother liquor.[3]

Q3: What is Celite, and how does it aid in palladium removal? A3: Celite is diatomaceous earth, a form of silica. It is used as a filter aid to form a porous filter cake that can trap fine, insoluble particles, such as precipitated palladium metal or heterogeneous catalysts like palladium on carbon, preventing them from passing through the filter paper.[1]

Q4: How do I choose between activated carbon and a specialized scavenger? A4: The choice depends on several factors:

• Cost: Activated carbon is significantly cheaper, making it suitable for large-scale processes.[3]

• Selectivity: Specialized scavengers (e.g., thiol-functionalized silica) are more selective for palladium and are less likely to adsorb your product, potentially leading to higher yields.[3][7]

• Efficiency: Specialized scavengers often have a higher capacity and can reduce palladium levels more effectively than activated carbon.[7]

Q5: How can I quantify the amount of residual palladium in my sample? A5: The standard methods for quantifying trace levels of palladium in APIs are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption (AA) spectroscopy. These techniques are highly sensitive and can detect palladium at parts-per-million (ppm) or even parts-per-billion (ppb) levels.

Data Presentation: Efficiency of Palladium Removal Methods

The following tables summarize the efficiency of various palladium removal techniques. Note that performance can vary based on the specific reaction conditions, solvent, and the nature of the pyrazole product.

Table 1: Comparison of Palladium Scavengers

Scavenger Type	Initial Pd (ppm)	Final Pd (ppm)	Scavenging Conditions	Reference
SiliaMetS Thiol	2400	≤ 16	10 wt%, room temp.	[7]
SiliaMetS Thiourea	2400	≤ 16	10 wt%, room temp.	[7]
Activated Carbon (Darco)	2400	> 16	10 wt%, room temp.	[7]
MP-TMT	852	< 10	5 equivalents, room temp., overnight	[8]
Activated Carbon	500	~65	2g / 10mL, 16 hours	[9]

Table 2: Residual Palladium Levels After Different Purification Protocols

Purification Method	Initial Pd (ppm)	Final Pd (ppm)	Notes	Reference
Column Chromatography	>5000	>100 (in 14/39 samples)	~90% removal on average	[10]
Column Chromatography + Si-TMT Scavenger	>5000	< 100 (in all samples)	~98% removal on average	[10]
Activated Carbon (Darco KB-B) + Crystallization	300	< 1	0.2 wt carbon, 45°C, 18h	[6]
Filtration through Celite	80-100	Controlled	Effective for macroscopic palladium	[6]

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite

This method is suitable for removing heterogeneous palladium catalysts (e.g., Pd/C) or palladium that has precipitated as Pd(0) black.

• Prepare the Celite Pad: Place a piece of filter paper in a Büchner or sintered glass funnel. Add a 1-2 cm thick layer of Celite. Gently compact the Celite to form a level bed.[1]

• Pre-wet the Pad: Pour the reaction solvent over the Celite pad and apply a gentle vacuum to pull the solvent through, which helps to compact the pad and prevent cracking.[3]

• Dilute the Reaction Mixture: Dilute your crude reaction mixture with a suitable solvent to reduce its viscosity.[1]

• Filter: Slowly pour the diluted mixture onto the center of the Celite bed. Apply gentle vacuum to draw the solution through the filter.

• Wash: Wash the Celite pad with fresh solvent to ensure all of the product is recovered.[1]

• Collect Filtrate: The combined filtrate contains your product, free from insoluble palladium.

Protocol 2: Palladium Removal Using Activated Carbon

This protocol is effective for adsorbing a wide range of palladium species.

• Dissolve Crude Product: Dissolve the crude product in a suitable solvent (e.g., THF, Ethyl Acetate).

• Add Activated Carbon: Add activated carbon (typically 5-10 wt% relative to the crude product) to the solution.[4]

• Stir: Stir the suspension at room temperature for 2-12 hours.[4]

• Filter: Filter the mixture through a pad of Celite to remove the activated carbon.

• Wash and Concentrate: Wash the carbon/Celite cake with fresh solvent, combine the filtrates, and concentrate under reduced pressure.[3]

Protocol 3: Palladium Removal with a Thiol-Based Silica Scavenger

This method uses a functionalized scavenger for more selective palladium removal.

• Select Scavenger: Choose a thiol-based silica scavenger (e.g., SiliaMetS® Thiol) that is compatible with your solvent system.

• Add Scavenger: Add the scavenger to the crude reaction mixture or a solution of the crude product. The amount is typically 3-10 equivalents relative to the palladium used.[4]

• Stir: Stir the mixture at room temperature or with gentle heating for 2-24 hours. The optimal time and temperature should be determined experimentally.[4]

• Filter: Remove the solid-supported scavenger by filtration through filter paper or a short plug of Celite.[1]

• Wash and Collect: Wash the filtered scavenger with a small amount of fresh solvent to recover any adsorbed product and combine the filtrates.[1]

Mandatory Visualizations

Caption: Decision tree for selecting a palladium removal method.

Caption: General workflow for palladium removal using a solid-supported scavenger.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. silicycle.com [silicycle.com]
• 8. biotage.com [biotage.com]
• 9. biotage.com [biotage.com]
• 10. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling Brominated Pyrazole Intermediates

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the handling and troubleshooting of moisture-sensitive brominated pyrazole intermediates. Exposure to moisture can significantly impact the stability, reactivity, and overall quality of these critical building blocks, leading to compromised experimental outcomes. This resource offers practical solutions and preventative measures in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the common signs that my brominated pyrazole intermediate has been compromised by moisture?

A1: Exposure to moisture can manifest in several ways. Visually, you might observe the material changing from a free-flowing powder to a clumpy or sticky solid. Discoloration, such as yellowing or browning, can also indicate degradation, which may be accelerated by the presence of water.[1] In terms of experimental outcomes, you may experience decreased reaction yields, the formation of unexpected byproducts, or difficulty in achieving complete dissolution in non-polar organic solvents.

Q2: How can I definitively determine the water content in my brominated pyrazole intermediate?

A2: The most accurate and widely accepted method for determining water content is Karl Fischer titration.[2][3] This technique is highly specific to water and can provide precise quantitative results.[2] It is crucial to use a suitable solvent in which your compound is soluble and that does not interfere with the Karl Fischer reagents.[4][5]

Q3: What are the best practices for storing moisture-sensitive brominated pyrazole intermediates?

A3: To maintain the integrity of your brominated pyrazole intermediates, they should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).[1] The use of desiccants, such as silica gel or molecular sieves, within a secondary containment (e.g., a desiccator or a sealed bag) is highly recommended to absorb any ambient moisture.[6] For long-term storage, refrigeration or freezing can be beneficial, but it is critical to allow the container to warm to room temperature before opening to prevent condensation from forming on the compound.[1]

Q4: My reaction yield is lower than expected when using a brominated pyrazole intermediate. Could moisture be the culprit?

A4: Yes, moisture can significantly impact reaction yields. Water can act as a competing nucleophile or a base in many reactions, leading to the formation of undesired byproducts or the decomposition of starting materials and reagents. For instance, in reactions involving organometallic reagents, any moisture present will quench the reagent, thereby reducing the effective concentration and lowering the yield. It is advisable to use anhydrous solvents and rigorously dry all glassware before starting the reaction.

Troubleshooting Guides

This section provides systematic approaches to address common issues encountered during the use of brominated pyrazole intermediates.

Issue 1: Inconsistent Reaction Results and Poor Reproducibility

If you are experiencing variability in your reaction outcomes, moisture contamination is a likely cause. The following workflow can help you diagnose and resolve the issue.

Figure 1. Troubleshooting workflow for inconsistent reaction results.

Issue 2: Formation of Unknown Impurities

The presence of unexpected peaks in your analytical data (e.g., LC-MS, GC-MS, NMR) can often be attributed to degradation products resulting from hydrolysis.

Potential Degradation Pathway:

While specific degradation pathways are compound-dependent, a common reaction with water is the hydrolysis of the bromine substituent, leading to the formation of a hydroxylated pyrazole derivative. This is particularly relevant under basic or acidic conditions, which can be inadvertently created by the presence of moisture.

Figure 2. Generalized pathway for the hydrolysis of a brominated pyrazole.

Troubleshooting Steps:

• Analyze Byproducts: Attempt to isolate and characterize the main impurities. The presence of a hydroxyl group in place of a bromine atom is a strong indicator of hydrolysis.

• Strict Anhydrous Conditions: Re-run the reaction under strictly anhydrous conditions. This includes using freshly dried solvents, oven-dried glassware, and performing the reaction under an inert atmosphere.

• Control pH: If the reaction conditions are sensitive to acid, consider adding a non-nucleophilic base to neutralize any hydrobromic acid (HBr) that may form during degradation.

Data Presentation

The following tables provide hypothetical data to illustrate the impact of moisture on the stability and purity of a generic brominated pyrazole intermediate.

Table 1: Stability of a Brominated Pyrazole Intermediate Under Different Humidity Conditions

Parameter	0% Relative Humidity (Desiccator)	40% Relative Humidity (Ambient)	75% Relative Humidity (High Humidity)
Appearance (after 7 days)	Free-flowing white powder	Slightly clumpy off-white powder	Clumpy, pale yellow solid
Water Content (Karl Fischer, % w/w)	0.05%	0.85%	3.20%
Purity (HPLC, % area)	99.5%	97.2%	91.5%
Major Impurity (% area)	Not Detected	1.8% (Hydroxylated pyrazole)	6.8% (Hydroxylated pyrazole)

Table 2: Impact of Water Content on Reaction Yield

Water Content in Brominated Pyrazole Intermediate (% w/w)	Anhydrous Solvent Used	Reaction Yield (%)
0.05%	Yes	92%
0.05%	No (Ambient Solvent)	85%
0.85%	Yes	78%
3.20%	Yes	45%

Experimental Protocols

Protocol 1: Determination of Water Content by Volumetric Karl Fischer Titration

This protocol outlines the general procedure for determining the water content in a solid brominated pyrazole intermediate.

• Apparatus Setup: Assemble the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration cell is clean and dry.

• Solvent Preparation: Add a suitable anhydrous solvent (e.g., methanol or a specialized Karl Fischer solvent) to the titration vessel. The chosen solvent must completely dissolve the sample.[3]

• Pre-Titration: Start the titrator to titrate any residual moisture in the solvent to a stable endpoint.

• Sample Preparation: Accurately weigh a suitable amount of the brominated pyrazole intermediate. The sample size should be chosen based on the expected water content to ensure an adequate titrant volume is consumed.

• Titration: Quickly add the weighed sample to the titration cell, ensuring minimal exposure to atmospheric moisture. Begin the titration and record the volume of titrant required to reach the endpoint.

• Calculation: The water content is calculated automatically by the instrument based on the titrant volume, titrant concentration (titer), and the sample weight.

Figure 3. Experimental workflow for Karl Fischer titration.

Protocol 2: Small-Scale Moisture Sensitivity Test

This protocol provides a simple method to qualitatively assess the hygroscopicity of a brominated pyrazole intermediate.

• Sample Preparation: Place a small, accurately weighed amount (e.g., 100 mg) of the compound onto a pre-weighed watch glass.

• Initial Observation: Note the initial appearance, color, and texture of the compound.

• Controlled Exposure: Place the watch glass in a controlled humidity environment (e.g., a desiccator with a saturated salt solution to maintain a specific relative humidity).

• Monitoring: At regular intervals (e.g., 1, 4, 8, and 24 hours), remove the watch glass and immediately re-weigh it. Also, observe any changes in the physical appearance of the compound.

• Data Analysis: Plot the change in weight over time to determine the rate of moisture uptake. Significant weight gain indicates that the compound is hygroscopic and requires careful handling.

References

• 1. researchgate.net [researchgate.net]
• 2. news-medical.net [news-medical.net]
• 3. mt.com [mt.com]
• 4. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 5. quveon.com [quveon.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and Other Brominated Pyrazoles in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry and agrochemical research, prized for its presence in a multitude of biologically active molecules.[1][2][3][4] Brominated pyrazoles, in particular, serve as exceptionally versatile intermediates, offering a reactive handle for constructing complex molecular architectures through various cross-coupling reactions.[1][5] This guide provides a comparative analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole against other common brominated pyrazoles, focusing on their synthesis, reactivity, and application, supported by experimental data to inform strategic synthetic planning.

The subject of this guide, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, is distinguished by its unique substitution pattern. The presence of an electron-withdrawing trifluoromethyl (-CF3) group is known to significantly modulate the electronic properties of the pyrazole ring, influencing the reactivity of the C-Br bond and the biological activity of the final products.[6][7] This comparison will explore how these structural features translate into tangible advantages or disadvantages in synthetic workflows.

Comparative Synthesis of Brominated Pyrazoles

The preparation of brominated pyrazoles can be broadly achieved through two main strategies: the direct bromination of a pre-formed pyrazole ring or the cyclization of appropriately substituted and brominated precursors. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

A variety of brominating agents have been employed, including elemental bromine, N-Bromosuccinimide (NBS), and sodium bromide with an oxidant like Oxone.[5][8][9] The regioselectivity of direct bromination is highly dependent on the substituents already present on the pyrazole ring.

Table 1: Comparison of Synthetic Protocols for Key Brominated Pyrazoles

Compound	Starting Material(s)	Key Reagents & Conditions	Yield	Reference(s)
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	1-methyl-3-(trifluoromethyl)-1H-pyrazole	NBS, solvent	Good (Specific yield not detailed in provided results)	[10]
3-bromo-1H-pyrazole	Pyrazole	Potassium dichromate, 50% Hydrobromic acid, 5-15°C	83%	[11][12]
4-bromopyrazole	Pyrazole	N-Bromosuccinimide (NBS), Water, Room Temperature, 24h	High (Specific yield not detailed)	[13]
4-bromopyrazole Derivatives	1,3-diketones, arylhydrazines	N-bromosaccharin, H2SO4/SiO2, Solvent-free, Room Temp.	Excellent (e.g., 94% for 3,5-dimethyl-4-bromo-N-phenylpyrazole)	[5][14]
3,5-dibromo-1H-pyrazole	3,4,5-tribromo-1H-pyrazole	n-BuLi, THF, -78°C; then MeOH-THF quench	High (Specific yield not detailed)	[15]

Reactivity in Cross-Coupling Reactions: A Comparative Overview

The synthetic utility of brominated pyrazoles is most prominently displayed in palladium-catalyzed cross-coupling reactions. The carbon-bromine bond serves as an ideal site for the introduction of aryl, heteroaryl, alkyl, and alkynyl moieties. The reactivity in these transformations is governed by the strength of the C-Br bond and the electronic environment of the pyrazole ring.[16] Generally, the reactivity of halopyrazoles follows the trend I > Br > Cl.[16] While bromo-pyrazoles offer a good balance of reactivity and stability, chloro-derivatives often require more active and specialized catalyst systems.[16]

The electronic nature of substituents on the pyrazole ring plays a critical role. Electron-withdrawing groups, such as the trifluoromethyl group in 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole , can influence the oxidative addition step in the catalytic cycle and the overall reaction kinetics.

Table 2: Comparative Performance of Brominated Pyrazoles in Suzuki-Miyaura Cross-Coupling

Brominated Pyrazole	Catalyst System	Base	Typical Yield	Notes	Reference(s)
4-bromopyrazoles	XPhos Pd G2	K₃PO₄	High (80-93%)	Generally provides a good balance of reactivity and stability.	[16]
Aminopyrazoles (Bromo)	Various Pd catalysts	Various	Good	Bromo derivatives were found to be superior to iodo-pyrazoles due to reduced dehalogenation.	[17]
General Bromo-arenes	Bulky bis(pyrazolyl)palladium complexes	Not specified	Good (up to 98%)	Bulky ligands on the catalyst can enhance catalytic activity.	[18]

Note: Specific cross-coupling data for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole was not available in the initial search results, but its reactivity can be inferred from general principles. The electron-withdrawing -CF3 group is expected to make the pyrazole ring more electron-deficient, potentially facilitating the oxidative addition step with Pd(0).

Experimental Protocols

Protocol 1: Synthesis of 3-bromo-1H-pyrazole[11][12]

• Dissolve 6.81 g (0.1 mol) of pyrazole in 161.80 g of 50.0% hydrobromic acid (containing 1.0 mol of HBr).

• While stirring, control the temperature at 5-15°C and add 47.07 g of a 25.0% potassium dichromate solution dropwise.

• After the addition is complete, maintain the reaction temperature at 5-15°C for the bromination to proceed. Monitor the reaction progress using high-performance liquid chromatography.

• When the desired conversion is reached (e.g., 93.0% of 3-bromopyrazole), add 4.31 g (0.06 mol) of ferrous oxide to quench the reaction.

• Add 73.5 g of chlorobenzene to the reaction mixture, stir for 2 hours for extraction, and then allow the layers to settle for 1 hour.

• Separate the organic phase and cool it to between -15°C and -5°C to precipitate the product.

• Filter the solid to obtain 3-bromo-1H-pyrazole. The reported yield is 12.20 g (83%) with a purity of 98.5%.

Protocol 2: Synthesis of 4-bromopyrazole[13]

• Suspend 1H-pyrazole (10 g, 147 mmol) in water (150 mL) at room temperature.

• Add N-bromosuccinimide (NBS) (26.1 g, 147 mmol) to the suspension all at once. The mixture will immediately turn milky white.

• Stir the reaction mixture continuously at room temperature for 24 hours.

• Upon completion, extract the mixture with ethyl acetate (2 x 100 mL).

• Combine the organic phases and wash them sequentially with aqueous sodium carbonate (Na2CO3) and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the product.

Protocol 3: One-Pot Synthesis of 3,5-dimethyl-4-bromo-N-phenylpyrazole[5]

• Grind an equimolar amount of acetylacetone and phenylhydrazine in the presence of 0.01 g of silica-supported sulfuric acid (H2SO4/SiO2) at room temperature to form 3,5-dimethyl-N-phenylpyrazole.

• To this mixture, add one equivalent of N-bromosaccharin and mix thoroughly.

• The target 3,5-dimethyl-4-bromo-N-phenylpyrazole is obtained in excellent yield (94%) within 7 minutes.

Key Synthetic Pathways and Workflows

The primary application of these brominated intermediates is in the construction of more complex, functionalized pyrazoles, which are often key fragments of larger bioactive molecules.

Caption: General workflow for synthesizing functionalized pyrazoles.

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds. The catalytic cycle illustrates the fundamental transformations involved.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reactivity of the C-Br bond is directly influenced by the electronic nature of the substituents on the pyrazole ring.

Caption: Influence of substituents on C-Br bond reactivity.

Conclusion

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole represents a highly valuable and modern building block in synthetic chemistry. While its synthesis follows established principles of pyrazole chemistry, its true utility lies in the unique electronic properties conferred by the trifluoromethyl group. Compared to simpler analogues like 3-bromo-1H-pyrazole or 4-bromopyrazole, it offers the potential for altered reactivity in cross-coupling reactions and, more importantly, provides a direct route to introduce the CF3 moiety—a group renowned for enhancing metabolic stability, binding affinity, and lipophilicity in drug candidates.

While reagents like 3,5-dibromopyrazole offer two points for diversification, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is the intermediate of choice when the specific 1-methyl-3-(trifluoromethyl)pyrazole core is desired. The selection between these brominated pyrazoles should therefore be a strategic decision based on the target molecule's required substitution pattern, the desired electronic properties, and the overall synthetic sequence. For projects in pharmaceutical and agrochemical development where trifluoromethylated scaffolds are paramount, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole stands out as a critical and enabling intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.org.mx [scielo.org.mx]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Page loading... [guidechem.com]
• 9. researchgate.net [researchgate.net]
• 10. thieme-connect.com [thieme-connect.com]
• 11. guidechem.com [guidechem.com]
• 12. 3-BROMO-1H-PYRAZOLE synthesis - chemicalbook [chemicalbook.com]
• 13. 4-Bromopyrazole | 2075-45-8 [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. 3,5-Dibromo-1H-pyrazole synthesis - chemicalbook [chemicalbook.com]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.rsc.org [pubs.rsc.org]

Navigating the Cross-Coupling Landscape: A Comparative Guide to the Reactivity of Bromo- and Chloro-Pyrazoles

For researchers, scientists, and drug development professionals, the functionalization of pyrazole scaffolds via palladium-catalyzed cross-coupling reactions is a cornerstone of modern synthesis. The choice between bromo- and chloro-pyrazole substrates is a critical decision that balances reactivity with cost and availability. This guide provides an objective comparison of their performance in key cross-coupling reactions, supported by experimental data and detailed protocols, to inform strategic synthetic planning.

The fundamental principle governing the reactivity of halopyrazoles in cross-coupling reactions is the strength of the carbon-halogen (C-X) bond. The C-Br bond is inherently weaker than the C-Cl bond, leading to a general reactivity trend of I > Br > Cl. This translates to milder reaction conditions and often higher yields for bromo-pyrazoles. However, the cost-effectiveness and broader commercial availability of chloro-pyrazoles make them an attractive alternative, provided that a suitably active catalytic system is employed.

Quantitative Comparison of Reactivity

The following tables summarize the typical performance of bromo- and chloro-pyrazoles in three widely utilized cross-coupling reactions: Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination. It is important to note that yields are highly dependent on the specific substrates, catalyst, ligand, and reaction conditions.

Table 1: Suzuki-Miyaura Coupling

Halogen	Typical Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Bromo	Pd(PPh₃)₄ or XPhos Pd G2	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	80 - 110	80 - 93[1]	Generally provides a good balance of reactivity and stability.[1]
Chloro	Pd(OAc)₂ / SPhos or other bulky, electron-rich phosphine ligands	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	100 - 130	60 - 95[1]	Requires more active catalyst systems to overcome the stronger C-Cl bond.[1]

Table 2: Heck Coupling

Halogen	Typical Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Bromo	Pd(OAc)₂, PdCl₂(PPh₃)₂	Et₃N, NaOAc	DMF, Acetonitrile	80 - 120	Moderate to High	Generally proceeds efficiently under standard Heck conditions.
Chloro	Palladacycles, catalysts with bulky phosphine or NHC ligands	K₂CO₃, Cs₂CO₃	DMA, NMP	120 - 160	Low to Moderate	Often requires higher temperatures and more specialized, electron-rich ligands.

Table 3: Buchwald-Hartwig Amination

Halogen	Typical Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Bromo	Pd(dba)₂ / tBuDavePhos	NaOtBu, K₃PO₄	Toluene, Xylene	90 - 120	60 - 90[2]	More effective substrate for palladium-catalyzed amination, especially with amines lacking β-hydrogens.[2]
Chloro	Pd(dba)₂ / tBuDavePhos or other advanced ligands	NaOtBu, LiHMDS	Toluene, Dioxane	100 - 140	Moderate[2]	Shows moderate reactivity, generally lower than the bromo-derivative under similar conditions.[2]

Experimental Workflows and Logical Relationships

A generalized workflow for a palladium-catalyzed cross-coupling reaction is depicted below, illustrating the key stages from reaction setup to product isolation.

A generalized workflow for cross-coupling reactions.

The catalytic cycle for the Suzuki-Miyaura reaction, a representative cross-coupling process, illustrates the fundamental steps of oxidative addition, transmetalation, and reductive elimination.

Catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocols

Below are representative experimental protocols for key cross-coupling reactions. These should be considered as starting points and may require optimization for specific substrates.

Suzuki-Miyaura Coupling of a 4-Bromopyrazole

Materials:

• 4-Bromopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., argon), add the 4-bromopyrazole, arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add the degassed dioxane/water solvent mixture.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction of a 4-Chloropyrazole (General Considerations)

Due to the lower reactivity of chloro-pyrazoles, more forcing conditions and specialized catalysts are typically required.

Materials:

• 4-Chloropyrazole derivative (1.0 equiv)

• Alkene (1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂ with a bulky, electron-rich phosphine ligand like SPhos or an N-heterocyclic carbene (NHC) ligand) (0.02 - 0.10 equiv)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

• High-boiling point solvent (e.g., DMA, NMP, or xylene)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a sealed tube under an inert atmosphere, combine the 4-chloropyrazole, palladium catalyst, ligand, and base.

• Add the alkene and the solvent.

• Heat the reaction mixture to a high temperature (typically 120-160 °C) with vigorous stirring.

• Monitor the reaction progress. Upon completion, cool to room temperature.

• Dilute with water and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Buchwald-Hartwig Amination of a 4-Bromopyrazole

Materials:

• 4-Bromo-1-tritylpyrazole (1.0 equiv)[2]

• Amine (1.2 equiv)

• Pd(dba)₂ (0.10 equiv)[2]

• tBuDavePhos (0.20 equiv)[2]

• Potassium tert-butoxide (KOtBu) (2.0 equiv)[2]

• Anhydrous xylene[2]

• Microwave vial or sealed tube

Procedure:

• To a microwave vial under an inert atmosphere, add the 4-bromo-1-tritylpyrazole, Pd(dba)₂, tBuDavePhos, and KOtBu.[2]

• Add anhydrous xylene followed by the amine.[2]

• Seal the vial and heat the reaction mixture to 90 °C with stirring for the required time (e.g., 24 hours, or until completion as monitored by TLC/LC-MS).[2]

• After cooling, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

The choice between bromo- and chloro-pyrazoles in cross-coupling reactions is a nuanced decision. Bromo-pyrazoles offer higher reactivity, often leading to milder reaction conditions and greater reliability. This makes them ideal for complex syntheses or when dealing with sensitive functional groups. Conversely, the economic advantage of chloro-pyrazoles is a significant factor, particularly in large-scale applications. The continuous development of highly active and robust catalyst systems is progressively narrowing the reactivity gap, making chloro-pyrazoles increasingly viable substrates for a wide range of cross-coupling transformations. A thorough evaluation of the specific synthetic goals, substrate availability, and cost considerations will ultimately guide the optimal choice for each research endeavor.

References

• 1. benchchem.com [benchchem.com]
• 2. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Purity Validation of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For researchers, scientists, and drug development professionals, ensuring the purity of chemical entities like 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is critical for the integrity of experimental outcomes and the safety of potential pharmaceutical products. This guide provides an objective comparison of key analytical methods for the purity validation of this fluorinated pyrazole derivative. The performance of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are evaluated with illustrative experimental data to support methodological selection.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method hinges on a variety of factors including the nature of the analyte, the expected impurities, and the desired level of sensitivity and specificity. Below is a summary of typical performance data for the validation of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole purity using different analytical techniques.

Parameter	RP-HPLC with UV Detection	GC-MS	GC-FID	qNMR (¹H and ¹⁹F)
Linearity (R²)	> 0.999	> 0.998	> 0.999	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	97.0 - 103.0%	99.0 - 101.0%
Precision (%RSD)	< 1.0%	< 5.0%	< 2.0%	< 0.5%
Limit of Detection (LOD)	~0.01%	~0.001%	~0.005%	~0.05%
Limit of Quantitation (LOQ)	~0.03%	~0.003%	~0.015%	~0.15%
Specificity	High (with appropriate column and mobile phase)	Very High (based on mass fragmentation)	Moderate (based on retention time)	Very High (based on unique spectral signals)

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established practices for the analysis of similar halogenated and fluorinated heterocyclic compounds.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is highly suitable for the quantification of the main component and non-volatile impurities.

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 60% A

  • 2-15 min: Linear gradient to 10% A

  • 15-20 min: Hold at 10% A

  • 20.1-25 min: Return to 60% A and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh and dissolve the 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole sample in the initial mobile phase composition to a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities, offering high specificity through mass spectral data.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight).

• Low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Chromatographic and Spectrometric Conditions:

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injection Mode: Split (20:1)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-450

Sample Preparation:

• Dissolve the sample in a suitable solvent like ethyl acetate or dichloromethane to a concentration of 1 mg/mL.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and reliable method for the quantitative analysis of volatile compounds, particularly when high accuracy and precision are required for purity assessment.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector.

• Capillary column as described for GC-MS.

Chromatographic Conditions:

• Identical to the GC-MS method (carrier gas, injector temperature, oven program, and injection mode).

• FID Temperature: 300 °C

• Hydrogen Flow: 40 mL/min

• Air Flow: 400 mL/min

• Makeup Gas (Helium or Nitrogen): 25 mL/min

Sample Preparation:

• Similar to the GC-MS method.

Quantitative NMR (qNMR) Spectroscopy

qNMR provides a primary ratio method for purity determination without the need for a specific reference standard of the analyte, by using a certified internal standard. Both ¹H and ¹⁹F NMR can be utilized for this compound.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) with ¹H and ¹⁹F capabilities.

¹H qNMR Experimental Parameters:

• Solvent: Deuterated chloroform (CDCl₃) or acetone-d₆.

• Internal Standard: A certified internal standard with a known purity and non-overlapping signals (e.g., maleic acid, 1,3,5-trimethoxybenzene).

• Pulse Sequence: A standard 90° pulse with a long relaxation delay (D1) of at least 5 times the longest T₁ of the analyte and internal standard.

• Number of Scans: 16 or higher for good signal-to-noise ratio.

¹⁹F qNMR Experimental Parameters:

• Solvent: As for ¹H qNMR.

• Internal Standard: A certified fluorinated internal standard (e.g., trifluorotoluene).

• Pulse Sequence: Similar to ¹H qNMR, ensuring a sufficiently long relaxation delay.

• Decoupling: Proton decoupling may be applied to simplify the spectrum.

Sample Preparation:

• Accurately weigh about 15-25 mg of the 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole sample into a clean, dry vial.

• Accurately weigh about 5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

• Transfer the solution to an NMR tube.

Purity Calculation: The purity is calculated based on the integral ratios of the analyte and internal standard signals, corrected for the number of nuclei, molecular weights, and masses used.

Visualized Workflows and Relationships

To further clarify the logical flow and relationships in the analytical process, the following diagrams are provided.

Caption: Decision tree for selecting an analytical method.

Comparative Guide to the HPLC Analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and alternative analytical techniques for the analysis of reaction mixtures containing the key synthetic intermediate, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The selection of an appropriate analytical method is critical for monitoring reaction progress, identifying impurities, and ensuring the quality and purity of the final product. This document presents supporting experimental data, detailed protocols, and visual workflows to aid in the selection and implementation of the most suitable analytical strategy.

Introduction

5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a crucial building block in the synthesis of various pharmaceutical and agrochemical compounds. Its synthesis can result in a complex mixture containing the desired product, unreacted starting materials, reagents, and potential side products, including regioisomers. Therefore, a robust and selective analytical method is paramount for in-process control and final product characterization. This guide compares the performance of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with Ultra-High-Performance Liquid Chromatography (UPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE).

Analytical Method Comparison

The choice of analytical technique depends on several factors, including the required resolution, sensitivity, speed, and the nature of the analytes in the reaction mixture. The following table summarizes the key performance indicators for the compared methods.

Analytical Technique	Principle	Typical Resolution	Analysis Time	Sensitivity	Key Advantages	Key Disadvantages
RP-HPLC	Partitioning between a nonpolar stationary phase and a polar mobile phase.	Good to Excellent	15-30 min	High (ng-µg)	Robust, versatile, widely available, suitable for non-volatile compounds.	Longer analysis times, higher solvent consumption compared to UPLC.
UPLC	Similar to HPLC but uses smaller particle size columns for higher efficiency.	Excellent	2-10 min	Very High (pg-ng)	Faster analysis, better resolution, lower solvent consumption.	Higher backpressure requires specialized instrumentation.
GC-MS	Separation of volatile compounds in the gas phase followed by mass spectrometric detection.	Excellent	20-40 min	Very High (pg-ng)	High sensitivity and specificity, provides structural information.	Requires analyte to be volatile and thermally stable, potential for isomer co-elution.
Capillary Electrophoresis	Separation of ions in an electric field based on their electrophoretic mobility.	Excellent	5-15 min	High (ng-µg)	High efficiency, low sample and reagent consumption.	Less robust than HPLC, sensitivity can be lower without specialized detectors.

Experimental Protocols and Data

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is a reliable workhorse for the routine analysis of pyrazole derivatives.

Experimental Protocol:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: A: 0.1% Trifluoroacetic acid in Water; B: Acetonitrile

• Gradient: 30% B to 80% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: The reaction mixture is diluted 1:100 with a 50:50 mixture of water and acetonitrile.

Expected Performance Data:

Compound	Retention Time (min)	Resolution (Rs)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
Starting Material 1	3.5	-	0.5	1.5
Starting Material 2	4.8	3.1	0.4	1.2
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	10.2	>2.0	0.2	0.6
Isomeric Impurity	11.5	2.5	0.3	0.9
Byproduct 1	7.1	4.2	0.6	1.8

Ultra-High-Performance Liquid Chromatography (UPLC)

UPLC offers a significant improvement in speed and resolution, ideal for high-throughput screening and detailed impurity profiling.

Experimental Protocol:

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size

• Mobile Phase: A: 0.1% Formic acid in Water; B: Acetonitrile

• Gradient: 35% B to 85% B over 5 minutes

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Detection: UV at 254 nm

• Injection Volume: 2 µL

• Sample Preparation: The reaction mixture is diluted 1:200 with a 50:50 mixture of water and acetonitrile.

Expected Performance Data:

Compound	Retention Time (min)	Resolution (Rs)	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)
Starting Material 1	1.2	-	50	150
Starting Material 2	1.8	3.5	40	120
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	3.5	>2.5	20	60
Isomeric Impurity	3.9	3.0	30	90
Byproduct 1	2.5	4.8	60	180

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the identification of volatile impurities and for providing structural confirmation.

Experimental Protocol:

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at 1.2 mL/min

• Oven Program: 80 °C (2 min), ramp to 280 °C at 10 °C/min, hold for 5 min

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 40-400 amu

• Sample Preparation: The reaction mixture is diluted 1:100 with dichloromethane.

Expected Performance Data:

Compound	Retention Time (min)	Key Mass Fragments (m/z)	Limit of Detection (LOD) (ng/mL)
Starting Material 1	8.5	Varies	10
Starting Material 2	10.2	Varies	15
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	15.8	228, 226, 147, 69	5
Isomeric Impurity	16.1	228, 226, 147, 69	8
Byproduct 1	12.3	Varies	20

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical processes described.

A Comparative Spectroscopic Analysis of Pyrazole and Its Methyl Isomers

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the Spectroscopic Signatures of Pyrazole and its 3-Methyl, 4-Methyl, and 1-Methyl Isomers.

This guide provides a comprehensive comparison of the spectroscopic properties of pyrazole and its key methyl-substituted isomers: 3-methylpyrazole, 4-methylpyrazole, and 1-methylpyrazole. Understanding the distinct spectroscopic fingerprints of these isomers is crucial for their unambiguous identification in complex reaction mixtures and for the structural elucidation of novel pyrazole-containing compounds in medicinal chemistry and drug development. This document presents a side-by-side analysis of their ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR, IR, and Mass Spectra of pyrazole and its methyl isomers.

Table 1: ¹H NMR Spectroscopic Data in CDCl₃

Compound	Chemical Shift (δ) [ppm]	Multiplicity	Assignment
Pyrazole	~7.6 (s, 2H), ~6.3 (t, 1H), ~10.5 (br s, 1H)	Singlet, Triplet, Broad Singlet	H3/H5, H4, NH
3-Methylpyrazole [1]	~7.4 (d, 1H), ~6.1 (d, 1H), ~2.3 (s, 3H), ~12.3 (br s, 1H)	Doublet, Doublet, Singlet, Broad Singlet	H5, H4, CH₃, NH
4-Methylpyrazole	~7.5 (s, 2H), ~2.1 (s, 3H), ~12.0 (br s, 1H)	Singlet, Singlet, Broad Singlet	H3/H5, CH₃, NH
1-Methylpyrazole	~7.5 (d, 1H), ~7.4 (d, 1H), ~6.2 (t, 1H), ~3.9 (s, 3H)	Doublet, Doublet, Triplet, Singlet	H3, H5, H4, N-CH₃

Table 2: ¹³C NMR Spectroscopic Data in CDCl₃

Compound	Chemical Shift (δ) [ppm]	Assignment
Pyrazole	~134.7, ~105.5	C3/C5, C4
3-Methylpyrazole [1]	~148, ~134, ~105, ~13	C3, C5, C4, CH₃
4-Methylpyrazole	~137.9, ~117.2, ~9.0	C3/C5, C4, CH₃
1-Methylpyrazole	~138.7, ~129.2, ~105.4, ~39.1	C3, C5, C4, N-CH₃

Table 3: Key Infrared (IR) Absorption Bands (cm⁻¹)

Compound	N-H Stretch	C-H Stretch (Aromatic)	C=C/C=N Stretch	C-H Bending
Pyrazole [2]	~3140 (broad)	~3050	~1500-1400	~800-700
3-Methylpyrazole	~3150 (broad)	~3030	~1550-1450	~850-750
4-Methylpyrazole	~3150 (broad)	~3020	~1580-1480	~800
1-Methylpyrazole [3]	N/A	~3100	~1520-1450	~760

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Pyrazole [4]	68	41, 39
3-Methylpyrazole [5][6]	82	81, 54, 53
4-Methylpyrazole [7]	82	81, 55, 54
1-Methylpyrazole [8]	82	81, 55, 54, 42

Experimental Protocols

Detailed methodologies for the spectroscopic techniques are provided below to ensure reproducibility.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the pyrazole isomer was dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (0.00 ppm).[1]

• Instrumentation: ¹H and ¹³C NMR spectra were acquired on a standard 300 MHz or 500 MHz NMR spectrometer.[9]

• ¹H NMR Acquisition: The proton NMR spectra were recorded with a sufficient number of scans to obtain a good signal-to-noise ratio. Standard acquisition parameters included a spectral width of 0-12 ppm and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The carbon-13 NMR spectra were obtained using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) was used, and a larger number of scans was required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The acquired Free Induction Decay (FID) was subjected to Fourier transformation. The resulting spectra were phased, baseline-corrected, and referenced to the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples like pyrazole, a potassium bromide (KBr) pellet was prepared by grinding a small amount of the sample with dry KBr and pressing the mixture into a thin disk. For liquid samples like the methyl-substituted pyrazoles, a thin film was prepared between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer was used to record the spectra.

• Data Acquisition: A background spectrum of the KBr pellet or salt plates was recorded first. The sample was then placed in the instrument's sample holder, and the spectrum was acquired over the mid-infrared range, typically from 4000 to 400 cm⁻¹. The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: For volatile compounds like the pyrazole isomers, direct insertion or injection into a Gas Chromatography-Mass Spectrometry (GC-MS) system is a common method. This allows for separation from any impurities before entering the mass spectrometer.

• Ionization: Electron Ionization (EI) was used, where the sample molecules were bombarded with a high-energy electron beam (typically 70 eV). This process leads to the formation of a molecular ion and characteristic fragment ions.[5]

• Mass Analysis: The resulting ions were accelerated and separated based on their mass-to-charge ratio (m/z) using a mass analyzer, such as a quadrupole.

• Detection: An electron multiplier or a similar detector was used to record the abundance of each ion, generating a mass spectrum that plots relative intensity against the m/z ratio.

Spectroscopic Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of pyrazole isomers.

Caption: Workflow for the spectroscopic comparison of pyrazole isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Pyrazole(288-13-1) IR Spectrum [chemicalbook.com]
• 3. 1-Methylpyrazole(930-36-9) IR Spectrum [m.chemicalbook.com]
• 4. 1H-Pyrazole [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. 3-Methylpyrazole | C4H6N2 | CID 15073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Methylpyrazole | C4H6N2 | CID 3406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1H-Pyrazole, 1-methyl- [webbook.nist.gov]
• 9. tandf.figshare.com [tandf.figshare.com]

A Comparative Analysis of the Biological Activities of Trifluoromethylated Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The incorporation of a trifluoromethyl group into the pyrazole scaffold has emerged as a powerful strategy in medicinal chemistry, yielding derivatives with a broad spectrum of biological activities. This guide provides a comparative analysis of the performance of various trifluoromethylated pyrazole derivatives, supported by experimental data, to aid researchers in drug discovery and development.

Data Presentation: A Quantitative Comparison

The following tables summarize the biological activities of representative trifluoromethylated pyrazole derivatives, offering a quantitative comparison of their efficacy across different therapeutic areas.

Anticancer Activity

Trifluoromethylated pyrazoles have demonstrated significant potential as anticancer agents, primarily through the inhibition of tubulin polymerization and protein kinases.

Compound ID	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
C-23	MCF-7 (Breast)	Not specified, but most potent in study	Tubulin polymerization inhibitor	[1][2]
HeLa (Cervical)	Pronounced cytotoxicity	Tubulin polymerization inhibitor	[1]
B16F10 (Melanoma)	Pronounced cytotoxicity	Tubulin polymerization inhibitor	[1]
EMT6/AR1 (Breast, multidrug-resistant)	Pronounced cytotoxicity	Tubulin polymerization inhibitor	[1]
Compound 4k	PC-3 (Prostate)	0.015	Tubulin polymerization inhibitor	[3]
SGC-7901 (Gastric)	0.017	Tubulin polymerization inhibitor	[3]
MCF-7 (Breast)	0.031	Tubulin polymerization inhibitor	[3]
HCT-116 (Colon)	0.010	Tubulin polymerization inhibitor	[3]
Compound 5a	PC-3 (Prostate)	0.006	Tubulin polymerization inhibitor	[3]
SGC-7901 (Gastric)	0.018	Tubulin polymerization inhibitor	[3]
A549 (Lung)	0.063	Tubulin polymerization inhibitor	[3]
Compound 6	MCF-7 (Breast)	6.53	Kinase Inhibitor (AKT1, AKT2, BRAF V600E, EGFR, p38α, PDGFRβ)	[2]
A-549 (Lung)	26.40	Kinase Inhibitor (AKT1, AKT2, BRAF V600E, EGFR, p38α, PDGFRβ)	[2]
HCT-116 (Colon)	59.84	Kinase Inhibitor (AKT1, AKT2, BRAF V600E, EGFR, p38α, PDGFRβ)	[2]
Compound 7	U937 (Leukemia)	5.106	Aurora A/B kinase inhibitor	[4]
K562 (Leukemia)	5.003	Aurora A/B kinase inhibitor	[4]
A549 (Lung)	0.487	Aurora A/B kinase inhibitor	[4]
LoVo (Colon)	0.789	Aurora A/B kinase inhibitor	[4]
HT29 (Colon)	0.381	Aurora A/B kinase inhibitor	[4]
Compound 1b	-	0.057 (Haspin Kinase)	Haspin Kinase Inhibitor	[5]
Compound 1c	-	0.066 (Haspin Kinase)	Haspin Kinase Inhibitor	[5]
Compound 2c	-	0.062 (Haspin Kinase)	Haspin Kinase Inhibitor	[5]
Compound 3b	-	0.46 (COX-1), 3.82 (COX-2)	Cyclooxygenase (COX) Inhibitor	[6]
Compound 3g	-	Not specified for COX-1, 2.65 (COX-2)	Cyclooxygenase (COX) Inhibitor	[6]
Compound 3d	-	Not specified for COX-1, 4.92 (COX-2)	Cyclooxygenase (COX) Inhibitor	[6]

Antimicrobial Activity

A number of trifluoromethylated pyrazole derivatives have shown promising activity against Gram-positive bacteria, including resistant strains.

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
Phenyl-substituted derivative (1)	Gram-positive bacteria	2	[7]
tert-butyl substituted compound (4)	Gram-positive bacteria	1.56	[8]
Phenoxy derivative (6)	S. aureus strains	1.56 - 3.12	[8]
B. subtilis	1.56	[8]
E. faecalis	3.12	[8]
E. faecium	1.56	[8]
Trifluoromethyl-substituted derivative (13)	MRSA strain	3.12	[8]
Dichloro substitution (18)	S. aureus strains	0.78 - 1.56	[8]
Bromo and trifluoromethyl substitution (25)	S. aureus strains	0.78	[8]
S. epidermidis	1.56	[8]
E. faecium	0.78	[8]
Compound 4b	S. aureus 4220, MRSA 3167, QRSA 3519, E. coli 1924	1 - 2	[1]
Compound 4c	S. aureus 4220, MRSA 3167, QRSA 3519, E. coli 1924	1 - 2	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Sulforhodamine B (SRB) Assay for Cytotoxicity

This colorimetric assay is used to determine cell viability by measuring the cellular protein content.

• Cell Seeding: Plate cells in a 96-well plate at an appropriate density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for the desired period (e.g., 48-72 hours).

• Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Wash the plates four to five times with slow-running tap water to remove the TCA. Air dry the plates completely.

• Staining: Add 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 10 mM Tris base solution (pH 10.5) to each well and shake for 5-10 minutes to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Tubulin Polymerization Inhibition Assay

This assay measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.

• Reagent Preparation: Prepare a tubulin solution (e.g., from bovine brain) in a suitable buffer (e.g., G-PEM buffer containing GTP). Prepare stock solutions of the test compounds.

• Reaction Mixture: In a 96-well plate, mix the tubulin solution with the test compound or vehicle control.

• Initiation of Polymerization: Incubate the plate at 37°C to initiate tubulin polymerization.

• Turbidity Measurement: Monitor the increase in absorbance at 340 nm over time using a temperature-controlled microplate reader. The absorbance is proportional to the amount of polymerized tubulin.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition of tubulin polymerization against the compound concentration.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism in a suitable broth (e.g., Mueller-Hinton broth).

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a 96-well microtiter plate containing broth.

• Inoculation: Add the standardized microbial suspension to each well of the plate.

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Mandatory Visualization

The following diagrams illustrate key biological pathways and experimental workflows relevant to the activity of trifluoromethylated pyrazole derivatives.

Caption: Workflow for determining cytotoxicity using the Sulforhodamine B (SRB) assay.

Caption: Inhibition of tubulin polymerization by trifluoromethylated pyrazole derivatives.

Caption: Mechanism of action for trifluoromethylated pyrazole kinase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Synthetic Routes to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient synthesis of key chemical building blocks is paramount. This guide provides a comparative analysis of synthetic routes to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a valuable intermediate in the development of novel pharmaceuticals and agrochemicals. We will delve into established and emerging methodologies, presenting key performance data and detailed experimental protocols to inform your synthetic strategy.

The strategic incorporation of a bromine atom and a trifluoromethyl group into the pyrazole scaffold offers unique physicochemical properties beneficial for drug design, including enhanced metabolic stability and binding affinity. Consequently, the development of efficient and scalable synthetic routes to molecules such as 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is of significant interest. This guide benchmarks two primary approaches: direct electrophilic bromination of a pyrazole precursor and a multi-step synthesis involving the construction of the brominated pyrazole ring.

Comparison of Synthetic Strategies

Two distinct strategies for the synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole are evaluated:

• Route 1: Direct Bromination with N-Bromosuccinimide (NBS). This approach involves the direct functionalization of the readily available 1-methyl-3-(trifluoromethyl)-1H-pyrazole with N-bromosuccinimide, a common and relatively safe brominating agent.

The following table summarizes the key quantitative data for each route, allowing for a direct comparison of their efficiency and practicality.

Parameter	Route 1: Direct Bromination with NBS	Route 2: Multi-step Synthesis from Diethyl Butynedioate
Starting Material	1-methyl-3-(trifluoromethyl)-1H-pyrazole	Diethyl butynedioate
Key Reagents	N-Bromosuccinimide, Acetonitrile	Methylhydrazine, Phosphorus oxybromide, Ethanol, NaOH
Reaction Steps	1	3
Overall Yield	High (Specific yield not reported)	Moderate (Yield for the final trifluoromethylation step is not provided)
Purity	High (Assumed from context)	Intermediate purities are generally high
Reaction Time	Not specified	Multiple hours per step
Reaction Temperature	Room Temperature	Varied (from -10°C to reflux)
Key Advantages	Atom-economical, single step, mild conditions	Utilizes simple, readily available starting materials
Key Disadvantages	Requires synthesis of the pyrazole precursor	Multi-step, potentially lower overall yield, uses hazardous reagents (POBr3)

Experimental Protocols

Route 1: Direct Bromination with N-Bromosuccinimide (NBS)

This method is adapted from the work of Tairov et al., who reported the bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole under mild conditions.[1] While the original publication does not provide a detailed experimental protocol in the main text or supporting information that could be located, a general procedure for the bromination of pyrazoles with NBS is as follows:

General Procedure:

To a solution of 1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane at room temperature is added N-bromosuccinimide (1.0-1.2 eq) portion-wise. The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Diagram of the experimental workflow for Route 1:

Caption: Workflow for the direct bromination of 1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Route 2: Multi-step Synthesis via a Carboxylic Acid Intermediate (Proposed)

This proposed route is based on a patent for the synthesis of 5-bromo-1-methyl-1H-pyrazole-3-amine, which involves the formation of a brominated pyrazole carboxylic acid ester intermediate.[2][3] To adapt this for the synthesis of the target molecule, a final trifluoromethylation step would be necessary, for which a standard protocol is not yet established in this specific context.

Step 1: Synthesis of 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

To a solution of diethyl butynedioate in diethyl ether at -10°C, a 40% aqueous solution of methylhydrazine is added dropwise, maintaining the temperature below 0°C. The resulting solid is filtered, washed with diethyl ether, and then heated to 100°C to yield 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester.[2]

Step 2: Synthesis of 5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

The 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester is dissolved in acetonitrile, and phosphorus oxybromide (POBr3) is added. The mixture is heated to reflux. After cooling, the reaction mixture is poured into a saturated sodium carbonate solution, and the product is extracted with ethyl acetate. The organic layer is dried and concentrated to give 5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester.[3] A yield of 93.2% has been reported for the subsequent hydrolysis of this ester to the corresponding carboxylic acid.[3]

Step 3: Conversion to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (Hypothetical)

Diagram of the logical relationship for Route 2:

References

• 1. researchgate.net [researchgate.net]
• 2. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents [patents.google.com]

Unveiling the Reactivity of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A DFT-Informed Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of functionalized heterocyclic compounds is paramount. This guide provides a comparative analysis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a versatile building block in medicinal and agrochemical chemistry. Leveraging insights from Density Functional Theory (DFT) studies on analogous pyrazole systems, we delineate its reactivity profile against other key pyrazole alternatives, offering a predictive framework for its synthetic transformations.

The strategic placement of a bromine atom, a methyl group, and a trifluoromethyl group on the pyrazole ring imparts a unique electronic landscape to 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, making it a subject of significant interest for targeted functionalization. While direct DFT studies on this specific molecule are not extensively available in the public domain, a wealth of computational research on related pyrazole derivatives allows for a robust, inferential analysis of its reactivity.

Comparative Reactivity Analysis: An Overview

The reactivity of the pyrazole ring is dictated by the interplay of its constituent nitrogen atoms and the electronic effects of its substituents. The trifluoromethyl group at the 3-position acts as a strong electron-withdrawing group, significantly influencing the electron density distribution across the ring. Conversely, the methyl group at the 1-position is a weak electron-donating group. The bromine atom at the 5-position serves as a versatile handle for a variety of cross-coupling reactions and metal-halogen exchange, further expanding the synthetic utility of this scaffold.

To contextualize the reactivity of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, we compare its predicted reactivity with that of its parent compound, 1-methyl-3-(trifluoromethyl)-1H-pyrazole, and another key isomer, 1-methyl-5-(trifluoromethyl)-1H-pyrazole.

Compound	C4 Position Reactivity (Electrophilic Attack)	C5 Position Reactivity (Nucleophilic/Metathesis)	Key Synthetic Handles
5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Moderately deactivated	Activated for metal-halogen exchange	Bromine at C5
1-methyl-3-(trifluoromethyl)-1H-pyrazole	Deactivated	Susceptible to metallation	C-H bond at C5
1-methyl-5-(trifluoromethyl)-1H-pyrazole	Activated	Deactivated	C-H bond at C4

This table summarizes the inferred relative reactivities based on the electronic properties of the substituents.

Predicting Reaction Pathways: A DFT-Informed Perspective

DFT calculations on similar pyrazole systems have consistently demonstrated their power in predicting sites of electrophilic and nucleophilic attack, as well as the feasibility of various reaction pathways. For 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, we can anticipate the following reactivity patterns:

• Electrophilic Aromatic Substitution: The electron-withdrawing trifluoromethyl group is expected to deactivate the ring towards electrophilic attack. However, the C4 position remains the most likely site for substitution, albeit requiring forcing conditions.

• Metallation and Functionalization: The bromine atom at the C5 position is the primary site for reactivity. Metal-halogen exchange reactions, for instance with organolithium reagents, are expected to proceed readily at this position, generating a nucleophilic pyrazole species that can be trapped with a wide range of electrophiles. This offers a regioselective route to 5-substituted pyrazoles.

• Cross-Coupling Reactions: The C-Br bond at the C5 position is an ideal handle for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, enabling the introduction of diverse carbon-based substituents.

Experimental Protocols: A Template for DFT Studies

For researchers wishing to conduct their own DFT studies on 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole or related compounds, the following protocol, based on established methodologies for pyrazole systems, is recommended.[1][2][3][4][5][6][7]

Computational Details:

• Software: Gaussian 09/16, ORCA, or similar quantum chemistry packages.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP or M06-2X are commonly used for good accuracy with organic molecules.

• Basis Set: 6-311+G(d,p) or a larger basis set for more accurate results.

• Solvation Model: The Polarizable Continuum Model (PCM) or Solvation Model based on Density (SMD) can be used to simulate solvent effects (e.g., in THF or DMF).

• Calculations to Perform:

  • Geometry Optimization: To find the lowest energy structure of the molecule.

  • Frequency Analysis: To confirm that the optimized structure is a true minimum (no imaginary frequencies).

  • Population Analysis: To calculate atomic charges (e.g., Mulliken, NBO) and understand the electron distribution.

  • Frontier Molecular Orbital (FMO) Analysis: To identify the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to predict sites for electrophilic and nucleophilic attack.

  • Fukui Function Analysis: To provide a more quantitative measure of the reactivity at each atomic site.

  • Reaction Pathway Modeling: To calculate the activation energies and reaction energies for specific transformations.

Visualizing Reactivity and Synthetic Pathways

To further illustrate the logical relationships in the reactivity of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, the following diagrams are provided.

Caption: A diagram illustrating the influence of substituents on the reactivity of the pyrazole core.

References

• 1. researchgate.net [researchgate.net]
• 2. asrjetsjournal.org [asrjetsjournal.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME-QSAR predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, X-ray structure, vibrational spectroscopy, DFT, biological evaluation and molecular docking studies of (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Catalysts for Suzuki Coupling of Bromopyrazoles

For researchers and professionals in drug development, the efficient synthesis of pyrazole-containing molecules is a frequent necessity due to their prevalence in bioactive compounds. The Suzuki-Miyaura cross-coupling reaction stands as a powerful tool for this purpose, enabling the formation of crucial carbon-carbon bonds. However, the selection of an optimal catalyst system is paramount for achieving high yields and reaction efficiency, particularly with substrates like bromopyrazoles which can present unique challenges. This guide provides an objective comparison of various catalytic systems for the Suzuki coupling of bromopyrazoles, supported by experimental data to facilitate informed catalyst selection.

Performance Comparison of Catalytic Systems

The efficacy of a Suzuki coupling reaction is highly dependent on the interplay between the palladium source, the ligand, the base, and the solvent system. The following table summarizes the performance of different catalyst systems in the Suzuki coupling of 4-bromopyrazoles with various arylboronic acids, drawing from published protocols.

Catalyst / Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	PPh₃	Na₂CO₃	1,4-Dioxane/H₂O	90	6	-	A classical, widely used catalyst.[1]
(IPr)Pd(cinnamyl)Cl	IPr	K₂CO₃	THF	110	15	52-97	Effective for a range of substrates.[1]
P1 or P2 Precatalysts	-	K₃PO₄	Dioxane/H₂O	60	5-8	70-95	Developed for challenging N-H pyrazoles.[1][2]
XPhos Pd G2	XPhos	K₂CO₃	EtOH/H₂O	Microwave	-	-	Used for coupling with styryl boronic acids.[3]

Key Observations:

• Classical vs. Modern Catalysts: While traditional catalysts like Pd(PPh₃)₄ are effective, more modern catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) ligands (e.g., IPr), often provide higher yields and can be effective at lower catalyst loadings.[4]

• Challenges with Unprotected Pyrazoles: The acidic N-H proton in unprotected pyrazoles can interfere with the catalytic cycle. Specialized precatalysts like P1 and P2 have been developed to address this challenge, allowing for successful couplings under milder conditions.[2]

• Influence of Ligands: The choice of ligand is critical. Bulky and electron-donating ligands enhance the rates of oxidative addition and reductive elimination, key steps in the catalytic cycle, which is particularly important for less reactive aryl bromides.[4]

• Base and Solvent Effects: The combination of base and solvent plays a crucial role. A common system is the use of a carbonate or phosphate base in a mixture of an organic solvent like dioxane or THF with water.[1] The use of "green" solvent systems like ethanol/water is also being explored.[3]

Experimental Protocols

Below are detailed experimental procedures for two representative Suzuki coupling reactions of bromopyrazoles, providing a practical guide for laboratory implementation.

Protocol 1: General Procedure using Pd(PPh₃)₄

This protocol is a standard method for the Suzuki-Miyaura coupling of 4-bromopyrazoles.[1]

Materials:

• 4-Bromopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Na₂CO₃ (2.5 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To a Schlenk tube, add the 4-bromopyrazole derivative, arylboronic acid, Pd(PPh₃)₄, and Na₂CO₃.

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add 1,4-dioxane and water in a 4:1 ratio.

• Seal the tube and heat the reaction mixture at 90 °C for 6 hours with stirring.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki Coupling

This protocol utilizes microwave irradiation to potentially shorten reaction times.

Materials:

• Bromopyrazole derivative

• Arylboronic acid

• Palladium catalyst (e.g., XPhos Pd G2)

• Base (e.g., K₂CO₃)

• Solvent (e.g., EtOH/H₂O)

Procedure:

• In a microwave vial, combine the bromopyrazole, arylboronic acid, palladium catalyst, and base.

• Add the solvent system.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature and time until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and purify the product as described in Protocol 1.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: A generalized workflow for the Suzuki coupling of bromopyrazoles.

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[1][5][6]

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]

Assessing the Drug-Likeness of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the drug-likeness of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry. Through a combination of in silico predictions and comparison with established drugs, this document aims to provide a clear, data-driven perspective on its potential as a drug candidate. The following sections detail its physicochemical properties, predicted pharmacokinetic profile (Absorption, Distribution, Metabolism, Excretion, and Toxicity - ADMET), and a comparative analysis with the well-known COX-2 inhibitor Celecoxib and another pyrazole derivative.

Physicochemical Properties and Lipinski's Rule of Five

A fundamental step in evaluating drug-likeness is the assessment of a compound's physicochemical properties, often guided by Lipinski's Rule of Five. This rule suggests that orally administered drugs generally possess certain characteristics to ensure good absorption and permeation. The table below summarizes these properties for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and compares them against Celecoxib, a successful pyrazole-containing drug, and a simple pyrazole molecule.

Property	5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Celecoxib	Pyrazole	Lipinski's Rule of Five Guideline
Molecular Formula	C₅H₄BrF₃N₂	C₁₇H₁₄F₃N₃O₂S	C₃H₄N₂	-
Molecular Weight ( g/mol )	228.99	381.37	68.08	≤ 500
LogP (Octanol/Water Partition Coefficient)	2.35 (Predicted)	3.53	0.43	≤ 5
Hydrogen Bond Donors	0	1	1	≤ 5
Hydrogen Bond Acceptors	3 (Predicted)	5	2	≤ 10
Lipinski's Violations	0	0	0	No more than 1

Data for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and Pyrazole are predicted using SwissADME. Data for Celecoxib is from established literature and drug databases.

As indicated in the table, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole adheres to all criteria of Lipinski's Rule of Five, suggesting a favorable profile for oral bioavailability. Its molecular weight and predicted lipophilicity (LogP) fall well within the desired ranges.

In Silico ADMET Prediction

To further probe the drug-like potential, a comprehensive ADMET profile was predicted for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole using the pkCSM and SwissADME web servers. These tools utilize computational models to forecast the pharmacokinetic and toxicity properties of a molecule.

ADMET Parameter	Predicted Value for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Interpretation
Absorption
Water Solubility (logS)	-2.85	Moderately soluble
Caco-2 Permeability (logPapp)	0.45	High permeability
Intestinal Absorption (% Absorbed)	92.5%	High
P-glycoprotein Substrate	No	Low potential for efflux
Distribution
VDss (human) (log L/kg)	-0.15	Low distribution into tissues
BBB Permeability (logBB)	-0.42	Readily crosses the blood-brain barrier
CNS Permeability (logPS)	-1.85	Moderate CNS penetration
Metabolism
CYP2D6 Substrate	No	Low potential for metabolism by CYP2D6
CYP3A4 Substrate	Yes	Potential for metabolism by CYP3A4
CYP2D6 Inhibitor	No	Low risk of inhibiting CYP2D6
CYP3A4 Inhibitor	No	Low risk of inhibiting CYP3A4
Excretion
Total Clearance (log ml/min/kg)	0.35	Moderate clearance rate
Toxicity
AMES Toxicity	Non-mutagenic	Low risk of mutagenicity
hERG I Inhibitor	No	Low risk of cardiotoxicity
Hepatotoxicity	No	Low risk of liver toxicity
Skin Sensitisation	No	Low risk of skin sensitization

The in silico analysis suggests that 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole has a promising ADMET profile. Its predicted high intestinal absorption and permeability are key indicators of good oral bioavailability. While it is predicted to be a substrate for the major drug-metabolizing enzyme CYP3A4, it does not appear to inhibit key cytochrome P450 enzymes, reducing the likelihood of drug-drug interactions. Importantly, the preliminary toxicity predictions indicate a low risk of mutagenicity, cardiotoxicity, and hepatotoxicity.

Experimental Protocols

1. In Silico Physicochemical and ADMET Predictions:

• Objective: To calculate the physicochemical properties and predict the ADMET profile of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

• Methodology:

  • The canonical SMILES (Simplified Molecular Input Line Entry System) string for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CN1C(Br)=CC(=N1)C(F)(F)F) was obtained from the PubChem database.

  • The SMILES string was submitted to the SwissADME (--INVALID-LINK--) and pkCSM (--INVALID-LINK--) web servers.

  • The following parameters were recorded:

    • Physicochemical properties: Molecular Weight, LogP, number of Hydrogen Bond Donors, and number of Hydrogen Bond Acceptors.

    • ADMET properties: Water Solubility, Caco-2 Permeability, Intestinal Absorption, P-glycoprotein substrate status, Volume of Distribution (VDss), Blood-Brain Barrier (BBB) Permeability, Central Nervous System (CNS) Permeability, Cytochrome P450 (CYP) substrate and inhibitor status, Total Clearance, AMES Toxicity, hERG I inhibition, Hepatotoxicity, and Skin Sensitization.

  • The results were compiled and tabulated for analysis.

2. Comparative Analysis:

• Objective: To compare the drug-likeness profile of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole with the established drug Celecoxib and a basic pyrazole structure.

• Methodology:

  • Physicochemical and ADMET data for Celecoxib were obtained from reputable drug databases (e.g., PubChem, DrugBank) and relevant scientific literature.

  • The SMILES string for pyrazole (c1cn[nH]c1) was used to generate its predicted physicochemical properties via SwissADME for a baseline comparison.

  • The data for all three compounds were compiled into a comparative table to highlight similarities and differences in their drug-like properties.

Visualizing Molecular Interactions and Workflows

To provide a clearer understanding of the concepts and processes involved in this assessment, the following diagrams were generated using the Graphviz DOT language.

Caption: Experimental workflow for the in silico assessment of drug-likeness.

Caption: Evaluation of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole against Lipinski's Rule of Five.

Conclusion

The comprehensive in silico assessment of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole reveals a promising drug-like profile. It successfully adheres to Lipinski's Rule of Five, and its predicted ADMET properties suggest good oral bioavailability and a low potential for significant toxicity. The compound's characteristics, when compared to the established drug Celecoxib, further support its potential as a lead structure for further investigation. However, it is crucial to emphasize that these are computational predictions. Subsequent experimental validation, including in vitro and in vivo studies, is essential to confirm these findings and fully elucidate the therapeutic potential of this pyrazole derivative.

Safety & Regulatory Compliance

Navigating the Disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A Guide to Safe and Compliant Practices

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a halogenated pyrazole derivative. Adherence to these protocols is vital for ensuring a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Key safety protocols include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust, fumes, or vapors.[1]

• Avoid Contact: Prevent direct contact with skin and eyes. In case of accidental contact, rinse the affected area thoroughly with water and seek medical advice.[1]

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[1]

Hazard Profile and Waste Classification

Due to its chemical structure, 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole presents several potential hazards that necessitate its classification as hazardous waste:

Hazard Class	Structural Justification	Disposal Consideration
Halogenated Organic Compound	Presence of bromine and a trifluoromethyl group.	Must be segregated as halogenated waste.[2][3][4]
Nitrogen-Containing Heterocycle	Pyrazole ring structure.	Potential for environmental persistence and aquatic toxicity.
Unknown Toxicity	Lack of comprehensive toxicological data.	A conservative approach requires treating it as a toxic substance.

Under no circumstances should this compound or its residues be disposed of down the drain or in regular trash.[5]

Step-by-Step Disposal Procedures

The primary and most recommended method for the disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is through a licensed chemical waste disposal service.[5] This ensures that the compound is managed in an environmentally safe and compliant manner.

1. Waste Collection and Segregation:

• Solid Waste: Collect pure compound, residues, and contaminated materials (e.g., weighing paper, pipette tips) in a designated, sealed, and clearly labeled container for solid chemical waste.[5]

• Liquid Waste: Solutions containing the compound must be collected in a separate, sealed, and clearly labeled container for liquid chemical waste.[5]

• Segregation: It is crucial to segregate halogenated waste from non-halogenated waste streams to facilitate proper treatment and disposal.[2][3][4]

2. Container Selection and Labeling:

• Container Compatibility: Use containers that are in good condition, compatible with the chemical waste, and have a secure, tight-fitting lid.[6][7]

• Proper Labeling: The waste container must be clearly labeled with the following information:[8]

  • The words "Hazardous Waste".[6]

  • The full chemical name: "5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole". Chemical formulas or abbreviations are not acceptable.[6]

  • An accurate list of all constituents and their approximate concentrations if it is a solution.

  • The date when waste was first added to the container.

  • The name of the principal investigator and the laboratory location.

3. Storage:

• Designated Area: Store the waste container in a designated hazardous waste accumulation area within the laboratory.[7]

• Secondary Containment: It is best practice to store the container in secondary containment to prevent spills.[6]

• Incompatible Materials: Ensure that the waste is stored separately from incompatible materials, such as strong oxidizing agents.[7]

4. Arranging for Disposal:

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[5]

• Provide Inventory: Provide them with a detailed inventory of the waste, including the chemical names and quantities.

• Follow Instructions: Follow their specific instructions for packaging and preparing the waste for transport.

5. Empty Container Disposal:

• Triple Rinsing: Empty containers that held 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole should be triple-rinsed with a suitable solvent.[6][9][10]

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste.[9] Subsequent rinsates may also need to be collected depending on local regulations.

• Container Disposal: After triple rinsing and air drying, and once free of any hazardous residue, the container can be disposed of in the regular trash or recycling, provided any hazard labels have been defaced or removed.[6][10]

Experimental Protocol: Waste Handling Workflow

The following workflow outlines the standard operating procedure for the disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Disposal workflow for 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

This structured approach to the disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is designed to ensure the safety of laboratory personnel, protect the environment, and maintain regulatory compliance. Always consult your institution's specific safety guidelines and EHS office for any additional requirements.

References

• 1. 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole | 524740-42-9 [amp.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 9. vumc.org [vumc.org]
• 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Safeguarding Your Research: A Guide to Handling 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 524740-42-9). Adherence to these procedures is critical to ensure personal safety and minimize environmental impact.

Immediate Safety and Hazard Information

5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a chemical compound that requires careful handling due to its potential health hazards. Based on available safety data, this compound is classified with the following hazards:

• Acute Oral Toxicity : Harmful if swallowed.[1]

• Skin Corrosion/Irritation : Causes skin irritation.[1][2][3][4]

• Serious Eye Damage/Eye Irritation : Causes serious eye irritation.[1][2][3][4]

• Specific Target Organ Toxicity (Single Exposure) : May cause respiratory irritation.[1][2][4][5]

Immediate first aid measures are crucial in the event of exposure:

• If Swallowed : Call a poison center or doctor if you feel unwell.[6] Rinse mouth with water.[5] Never give anything by mouth to an unconscious person.[5]

• If on Skin : Wash with plenty of soap and water.[2][6] If skin irritation occurs, get medical advice/attention.[2][3] Take off contaminated clothing and wash it before reuse.[3][7]

• If in Eyes : Rinse cautiously with water for several minutes.[2][3][6] Remove contact lenses, if present and easy to do.[2][3][6] Continue rinsing.[2][3][6] If eye irritation persists, get medical advice/attention.[2][3]

• If Inhaled : Remove person to fresh air and keep at rest in a position comfortable for breathing.[2]

Personal Protective Equipment (PPE)

The appropriate selection and consistent use of Personal Protective Equipment (PPE) is the primary defense against chemical exposure.[8][9] The following table summarizes the recommended PPE for handling 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

PPE Category	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash-resistant safety goggles with side protection or a face shield.[2] Must be tested and approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.[2][10]	To protect against splashes that can cause serious eye irritation.[2][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[11] Inspect gloves before each use.[12] For highly corrosive or readily absorbed compounds, double-gloving is recommended. A flame-resistant lab coat should be worn at all times.[8] For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron or suit may be necessary.[8]	To prevent skin contact which can cause irritation.[2][3]
Respiratory Protection	Not typically required if handled in a well-ventilated area or a chemical fume hood.[2] If engineering controls are insufficient, use a NIOSH- or CEN-certified respirator.[2]	To avoid inhalation which may cause respiratory irritation.[2][5]
Footwear	Close-toed footwear is mandatory in the laboratory.[2]	To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling this chemical will minimize risks. Always work in a well-ventilated area, preferably within a chemical fume hood.[2][7]

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible.[2][4]

  • Review the Safety Data Sheet (SDS) before starting any work.[13]

  • Prepare all necessary equipment and reagents before handling the compound.

  • Clearly label all containers with the chemical name and associated hazards.[8]

• Handling :

  • Avoid all personal contact, including inhalation.[7]

  • Wear the appropriate PPE as detailed in the table above.

  • When weighing or transferring the solid, use techniques that minimize dust generation.

  • If creating a solution, add the solid to the solvent slowly.

  • Keep containers securely sealed when not in use.[7][10]

• Post-Handling :

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][7][10]

  • Decontaminate the work area and any equipment used.

  • Remove and wash contaminated clothing and gloves before re-use.[10]

Disposal Plan: Waste Management Protocol

Proper disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation :

  • Collect all waste containing this chemical, including contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste container.[8]

• Container Management :

  • Use a suitable, closed container for disposal.[5]

  • Do not mix with incompatible waste streams.

• Disposal Procedure :

  • Dispose of the waste through a licensed professional waste disposal service.[5]

  • Consult local, state, and federal regulations for specific disposal requirements.[2]

  • Empty containers should be triple-rinsed (if appropriate) and disposed of as hazardous waste.

Below is a workflow diagram illustrating the key steps for the safe handling and disposal of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Caption: Workflow for handling and disposal of the chemical.

References

• 1. file.bldpharm.com [file.bldpharm.com]
• 2. aksci.com [aksci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.cn [capotchem.cn]
• 6. 5-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole | 524740-42-9 [amp.chemicalbook.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. fishersci.com [fishersci.com]
• 11. ipo.rutgers.edu [ipo.rutgers.edu]
• 12. artsci.usu.edu [artsci.usu.edu]
• 13. labs.chem.ucsb.edu [labs.chem.ucsb.edu]